Oxybutynin-d5 (hydrochloride)

Core Science & Biosynthesis

What is Oxybutynin-d5 (hydrochloride) and its primary use in research?

Oxybutynin-d5 Hydrochloride in Bioanalytical LC-MS/MS: A Technical Guide to Stable Isotope-Labeled Internal Standards

Executive Summary

In the rigorous landscape of pharmacokinetic (PK) and pharmacodynamic (PD) drug development, achieving absolute quantitative fidelity in biological matrices is paramount. Oxybutynin-d5 (hydrochloride) serves as a critical analytical tool in this domain. As a stable isotope-labeled internal standard (SIL-IS), it is specifically engineered to eliminate matrix effects, correct for extraction losses, and normalize ionization variances during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) bioanalysis[1].

This whitepaper provides an in-depth technical analysis of Oxybutynin-d5, bridging its pharmacological context with field-proven, self-validating analytical methodologies.

Pharmacological Context: The Target

To understand the bioanalytical requirements of oxybutynin, one must first understand its clinical mechanism. Oxybutynin is a tertiary amine and a potent antimuscarinic agent primarily prescribed for overactive bladder (OAB) and neurogenic bladder dysfunction[2].

It exerts its therapeutic effect by acting as a competitive antagonist at postganglionic muscarinic acetylcholine receptors—specifically the M1, M2, and M3 subtypes[2]. The highest clinical relevance lies in its high-affinity blockade of the M3 receptor located on the detrusor smooth muscle of the bladder[3]. By preventing acetylcholine from binding to M3, oxybutynin halts the Gq-protein coupled cascade (PLC/IP3/Calcium release), thereby suppressing involuntary detrusor contractions and increasing bladder capacity[4].

Fig 1. Oxybutynin-mediated inhibition of the M3 muscarinic receptor signaling pathway.

Chemical Properties & The Causality of Deuteration

Oxybutynin-d5 hydrochloride is the deuterium-labeled analog of oxybutynin[5]. In this molecule, five hydrogen atoms on one of the ethyl groups attached to the tertiary amine are replaced with deuterium (D).

Why a +5 Da Mass Shift? In mass spectrometry, the natural isotopic envelope of a drug (containing naturally occurring

C, H, and N) creates M+1, M+2, and M+3 peaks. If an internal standard is only labeled with 3 or fewer deuteriums, the natural heavy isotopes of a highly concentrated analyte can "bleed" into the internal standard's mass channel—a phenomenon known as isotopic cross-talk. A mass shift of +5 Da (shifting the precursor ion from m/z 358 to m/z 363) completely isolates the SIL-IS Multiple Reaction Monitoring (MRM) transition from the unlabeled drug, ensuring absolute quantitative linearity even at the upper limits of quantification (ULOQ)[6].

Table 1: Physicochemical Comparison for LC-MS/MS

Parameter	Oxybutynin Hydrochloride	Oxybutynin-d5 Hydrochloride	Analytical Implication
Formula (Free Base)			+5 Da mass shift prevents isotopic overlap.
Molecular Weight	357.49 g/mol	362.52 g/mol	Distinct precursor ion selection in Q1.
Precursor Ion	m/z 358.2	m/z 363.2	Permits simultaneous MRM scanning.
Product Ion (Major)	m/z 142.2	m/z 147.2	Distinct product ion selection in Q3.
LogP (Lipophilicity)	~3.3	~3.3	Identical extraction recovery and LC retention.

Primary Research Application: Isotope Dilution LC-MS/MS

The primary research application of Oxybutynin-d5 is to act as a SIL-IS in bioequivalence, PK, and therapeutic drug monitoring studies[1].

When analyzing plasma samples, endogenous components (like phospholipids) co-elute with the target drug, competing for charge in the Electrospray Ionization (ESI) source. This causes ion suppression . Because Oxybutynin-d5 shares the exact physicochemical properties of oxybutynin, it co-elutes at the exact same retention time. Any matrix effect that suppresses the signal of the analyte will suppress the signal of the SIL-IS to the exact same degree. By quantifying the ratio of Analyte/IS rather than absolute peak area, the method mathematically nullifies matrix effects[1].

Fig 2. Isotope dilution LC-MS/MS workflow utilizing Oxybutynin-d5 as an internal standard.

Self-Validating Experimental Protocol: Plasma Quantification

To ensure scientific integrity, a bioanalytical protocol must be self-validating. The following Liquid-Liquid Extraction (LLE) and LC-MS/MS methodology incorporates phospholipid monitoring to continuously validate extraction efficiency and prove the absence of ion suppression zones[1].

Step 1: Sample Preparation (Liquid-Liquid Extraction)

Causality: Oxybutynin is highly lipophilic. Protein precipitation (PPT) alone leaves high concentrations of phospholipids in the sample, which ruins ESI stability. LLE using a non-polar solvent mixture selectively extracts the drug while leaving polar matrix interferents in the aqueous waste.

• Aliquot 300 µL of human plasma into a clean microcentrifuge tube.

• Spike with 20 µL of Oxybutynin-d5 working solution (e.g., 50 ng/mL) to establish the internal standard baseline.

• Add 100 µL of 0.1 M Sodium Hydroxide (NaOH). Causality: Basifying the plasma ensures the tertiary amine of oxybutynin remains un-ionized (free base form), maximizing its partition into the organic phase.

• Add 2.5 mL of a Methyl tert-butyl ether (MTBE) and Ethyl Acetate mixture (80:20, v/v).

• Vortex for 10 minutes, then centrifuge at 4000 rpm for 5 minutes at 4°C.

• Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 400 µL of Mobile Phase (Acetonitrile:1.0 mM Ammonium Acetate, 90:10 v/v)[1].

Step 2: UHPLC Chromatographic Separation

Causality: A high-organic mobile phase on a C18 column provides rapid elution while maintaining sharp peak symmetry for basic compounds.

• Column: Cosmosil C18 (150 mm × 4.6 mm, 5 µm) or equivalent[1].

• Mobile Phase: Isocratic elution with Acetonitrile and 1.0 mM Ammonium Acetate (90:10, v/v)[1].

• Flow Rate: 0.8 mL/min.

• Injection Volume: 5 µL.

Step 3: Mass Spectrometry & Self-Validation (MRM)

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

• Analyte Channel: m/z 358.2

  142.2 (Oxybutynin)[6].

• SIL-IS Channel: m/z 363.2

  147.2 (Oxybutynin-d5).

• Self-Validation Channel (Phospholipids): Monitor m/z 496.3

  184.0 and 524.3 184.0[1]. Causality: By actively monitoring the m/z 184.0 product ion (the phosphatidylcholine headgroup), scientists can prove that the endogenous phospholipids elute at a different retention time than oxybutynin, validating that the LLE successfully mitigated matrix effects.

Quantitative Validation Parameters

When executed correctly, the integration of Oxybutynin-d5 yields highly robust validation metrics suitable for regulatory submissions (FDA/EMA bioequivalence guidelines).

Table 2: Typical LC-MS/MS Validation Parameters for Oxybutynin

Parameter	Validation Metric	Clinical Significance
Linear Dynamic Range	0.050 – 10.0 ng/mL[1]	Covers both trough and concentrations following a standard 5 mg oral dose.
Lower Limit of Quantitation (LLOQ)	0.049 ng/mL[6]	Ensures accurate tracking of the drug's terminal elimination phase.
Extraction Recovery	~80.4% (Analyte), ~76.9% (IS)[1]	High, consistent recovery across all Quality Control (QC) levels confirms LLE efficiency.
Matrix Factor (IS-Normalized)	0.96 – 1.07[7]	A value near 1.0 proves the SIL-IS perfectly corrects for any residual ion suppression.
Correlation Coefficient ( )	> 0.99[8]	Demonstrates strict proportionality between MS signal ratio and actual plasma concentration.

Conclusion

Oxybutynin-d5 (hydrochloride) is not merely a passive reagent; it is an active, structural necessity for modern bioanalysis. By leveraging the physicochemical identicality and mass-differentiated properties of this stable isotope-labeled standard, researchers can construct self-validating LC-MS/MS workflows. These workflows bypass the inherent chaos of biological matrices, delivering the precise pharmacokinetic data required to advance urological therapeutics safely and efficaciously.

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Introduction to Oxybutynin: Therapeutic Action and Metabolic Profile

An In-Depth Technical Guide to the Chemical Properties and Structure of Deuterated Oxybutynin (hydrochloride) Analogues

This guide provides a detailed exploration of the chemical structure, properties, and applications of deuterated oxybutynin hydrochloride, with a specific focus on the commonly available d5 isotopologues. Designed for researchers, medicinal chemists, and drug metabolism scientists, this document synthesizes technical data with practical insights into the utilization of these stable isotope-labeled standards in advanced pharmaceutical analysis.

Oxybutynin is a well-established anticholinergic and antispasmodic agent primarily indicated for the treatment of overactive bladder (OAB).[1][2] Its therapeutic efficacy stems from a dual mechanism of action: it exerts a direct antispasmodic effect on the detrusor smooth muscle of the bladder and acts as a competitive antagonist of muscarinic acetylcholine receptors (subtypes M1, M2, and M3).[3][4] This results in the relaxation of the bladder, an increase in bladder capacity, and a reduction in the frequency and urgency of urination.[5][6][7]

Chemically, oxybutynin is a racemic mixture of (R)- and (S)-enantiomers, with the antimuscarinic activity residing predominantly in the (R)-isomer.[6][8] It is administered as a hydrochloride salt, a white crystalline solid that is readily soluble in water.[6][9]

Oxybutynin undergoes extensive first-pass metabolism, primarily mediated by the cytochrome P450 enzyme system, particularly CYP3A4, located in the liver and gut wall.[5][6] This metabolic process results in a low absolute bioavailability of the parent drug (approximately 6%).[5] The primary active metabolite is N-desethyloxybutynin, which exhibits pharmacological activity comparable to the parent compound and contributes significantly to both the therapeutic and side-effect profiles.[5][6] The extensive metabolism and the presence of an active metabolite underscore the critical need for precise and accurate analytical methods to quantify both oxybutynin and N-desethyloxybutynin in biological matrices for pharmacokinetic and bioequivalence studies.

The Role of Stable Isotope Labeling in Quantitative Bioanalysis

In modern drug development, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of drugs and their metabolites in complex biological samples like plasma. The accuracy of this technique relies heavily on the use of an appropriate internal standard (IS). An ideal IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, thereby correcting for variations during sample preparation and analysis.

Stable isotope-labeled (SIL) compounds, particularly those incorporating deuterium (²H or D), are considered the most effective internal standards.[10] A deuterated analogue of the analyte (e.g., Oxybutynin-d5) is chemically identical to the unlabeled analyte but has a higher mass. This mass difference allows the mass spectrometer to distinguish between the analyte and the IS, while their near-identical physicochemical properties ensure they behave almost identically during extraction and chromatographic separation.[4][11] This co-elution and similar ionization behavior lead to highly accurate and precise quantification, which is essential for regulatory submissions and clinical trial data integrity.[10]

Structure and Properties of Deuterated Oxybutynin Analogues

The term "Oxybutynin-d5" can be ambiguous, as the five deuterium atoms can potentially be incorporated at various positions on the molecule. Commercially available standards and those cited in the literature often refer to specific isotopologues. The most prominent of these are deuterated versions of the parent drug and its primary metabolite, N-desethyloxybutynin.

Oxybutynin-(phenyl-d5) Hydrochloride

One common isotopologue is Oxybutynin chloride-(phenyl-d5), where the five hydrogen atoms on the phenyl ring are replaced with deuterium atoms.[12] This substitution provides a +5 Da mass shift from the parent molecule, making it an excellent internal standard for the quantification of oxybutynin itself.

• Chemical Name: 4-(diethylamino)-2-butynyl (phenyl-d5)cyclohexylglycolate hydrochloride

• Key Structural Feature: Deuterium substitution on the aromatic phenyl ring. This position is generally stable and remote from the primary sites of metabolism, preserving the physicochemical similarity to the unlabeled drug.

N-Desethyl-Oxybutynin-d5 Hydrochloride

A significant portion of available literature and commercial standards refers to N-Desethyl-Oxybutynin-d5 hydrochloride.[13][14][15] This is a deuterated version of the active metabolite of oxybutynin. It is critically important for studies that aim to simultaneously quantify both the parent drug and its N-desethyl metabolite. In such assays, a deuterated standard for each analyte (e.g., Oxybutynin-d5 for oxybutynin and N-Desethyl-Oxybutynin-d5 for N-desethyloxybutynin) is typically used for maximum accuracy.[4]

• Chemical Name: 4-((ethyl-d5)amino)but-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate hydrochloride.[14]

• Key Structural Feature: The deuterium atoms are located on one of the N-ethyl groups, which has been des-ethylated to form the metabolite. This labeling pattern provides a +5 Da mass shift relative to the unlabeled N-desethyl metabolite.

Physicochemical Data Summary

The following table summarizes the key chemical properties of oxybutynin hydrochloride and its commonly referenced deuterated analogue. Data for specific isotopologues can vary slightly between manufacturers.

Property	Oxybutynin Hydrochloride	N-Desethyl-Oxybutynin-d5 Hydrochloride
Chemical Formula	C₂₂H₃₂ClNO₃[16]	C₂₀H₂₃D₅ClNO₃[14][15]
Molecular Weight	393.95 g/mol [6][9]	~370.93 g/mol [15]
CAS Number	1508-65-2[16]	1173018-49-9[14][15]
IUPAC Name	4-(diethylamino)but-2-ynyl 2-cyclohexyl-2-hydroxy-2-phenylacetate;hydrochloride[16]	4-((ethyl-d5)amino)but-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate hydrochloride[14]
Physical Appearance	White crystalline solid[6][9]	Typically a solid, may be light brown and hygroscopic[14]
Solubility	Readily soluble in water and acids[6][9]	Expected to have similar solubility to the unlabeled compound.

Analytical Characterization and Bioanalytical Application

The identity, purity, and isotopic enrichment of deuterated standards are confirmed using a suite of analytical techniques.

• Mass Spectrometry (MS): Confirms the molecular weight and the incorporation of the correct number of deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the absence of protons at the sites of deuteration, while ²H NMR can be used to confirm the presence of deuterium. ¹³C NMR helps to verify the overall carbon skeleton.

• High-Performance Liquid Chromatography (HPLC): Used to determine chemical purity by separating the labeled compound from any unlabeled material or other impurities.

Experimental Protocol: Quantification of Oxybutynin and N-Desethyloxybutynin in Human Plasma

The following is a representative protocol illustrating the use of deuterated internal standards in a clinical research setting.

Objective: To simultaneously determine the concentration of oxybutynin and its active metabolite, N-desethyloxybutynin, in human plasma samples.

Materials:

• Human plasma samples

• Oxybutynin and N-desethyloxybutynin reference standards

• Internal Standards (IS): Oxybutynin-(phenyl-d5) and N-Desethyl-Oxybutynin-d5

• Extraction Solvent: Methyl tert-butyl ether (MTBE)

• Reconstitution Solvent: Acetonitrile/Water (50:50, v/v)

• HPLC Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

• Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

Methodology:

• Sample Preparation:

  • To 100 µL of plasma sample, add 25 µL of a combined internal standard working solution (containing Oxybutynin-d5 and N-Desethyl-Oxybutynin-d5).

  • Vortex briefly to mix.

  • Add 500 µL of MTBE, vortex for 2 minutes to extract the analytes and internal standards.

  • Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Extraction and Reconstitution:

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of reconstitution solvent.

• LC-MS/MS Analysis:

  • Inject 5 µL of the reconstituted sample onto the LC-MS/MS system.

  • Perform chromatographic separation using a gradient elution with a mobile phase consisting of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • The mass spectrometer is operated in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).

  • Monitor the specific precursor → product ion transitions for each analyte and its corresponding deuterated internal standard.[4][11]

Data Analysis:

• A calibration curve is constructed by plotting the peak area ratio (Analyte Area / IS Area) against the known concentration of the calibration standards.

• The concentration of the analytes in the unknown plasma samples is determined by interpolating their peak area ratios from the calibration curve.

Synthesis and Logical Workflow

The synthesis of deuterated oxybutynin analogues follows the general synthetic routes established for the unlabeled drug, but utilizes deuterated starting materials at the appropriate step.[17][18] For example, to produce N-Desethyl-Oxybutynin-d5, a Mannich reaction could be performed using a deuterated ethylamine (ethylamine-d5) instead of standard ethylamine.

The logical workflow for utilizing these standards in a research or clinical setting is depicted below.

Caption: Workflow for a bioanalytical assay using a deuterated internal standard.

Conclusion

Deuterated analogues of oxybutynin, such as Oxybutynin-(phenyl-d5) and N-Desethyl-Oxybutynin-d5, are indispensable tools for modern pharmaceutical research and development. Their use as internal standards in LC-MS/MS assays enables the highly accurate and precise quantification of oxybutynin and its active metabolite in biological fluids. This level of analytical rigor is fundamental to conducting reliable pharmacokinetic, bioavailability, and bioequivalence studies, ultimately ensuring the safety and efficacy of therapeutic interventions for conditions like overactive bladder. A clear understanding of the specific isotopologue being used is crucial for correct experimental design and data interpretation.

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• Daicel Pharma Standards. N-Desethyl Oxybutynin-D5 Hydrochloride.
• Ferreira, V.F., et al. (2023).
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• ResearchGate. SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA | Request PDF.
• Zhang, Y., et al. (2024). An Updated Structure of Oxybutynin Hydrochloride. bioRxiv.
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Technical Guide: Synthesis and Isotopic Labeling of Oxybutynin-d5 (Phenyl-d5) Hydrochloride

This guide details the synthesis of Oxybutynin-d5 (hydrochloride) , specifically labeled on the phenyl ring (Phenyl-d5 ). This isotopologue is selected for its chemical stability and utility as an Internal Standard (IS) in LC-MS/MS bioanalysis, avoiding metabolic liability associated with alkyl-chain labeling (e.g., N-dealkylation).

Executive Summary

Oxybutynin is a muscarinic antagonist used to treat overactive bladder.[1][2] In pharmacokinetic (PK) and bioequivalence studies, precise quantification is critical. Oxybutynin-d5 (Phenyl-d5) serves as a robust stable isotope-labeled internal standard (SIL-IS). Unlike deuterium labels placed on the ethylamine side chain—which are subject to rapid N-dealkylation by CYP3A4—the phenyl-d5 label is located on the metabolically stable aromatic core, ensuring the IS tracks the parent compound accurately throughout extraction and ionization.

This guide provides a convergent synthetic route utilizing Bromobenzene-d5 as the primary isotopic source, coupled via a Grignard-mediated glycolate formation and subsequent transesterification.

Chemical Identity & Target Profile[3][4][5][6][7][8][9]

Property	Specification
Compound Name	Oxybutynin-d5 Hydrochloride (Phenyl-d5)
IUPAC Name	4-(diethylamino)but-2-ynyl 2-cyclohexyl-2-hydroxy-2-(phenyl-d5)acetate hydrochloride
Chemical Formula	C₂₂H₂₆D₅NO₃[3][4] · HCl
Molecular Weight	398.98 g/mol (Free base: ~362.5 g/mol )
Isotopic Enrichment	≥ 99 atom % D
Solubility	Soluble in Water, Ethanol, Methanol; Sparingly soluble in Acetone.
Appearance	White to off-white crystalline solid

Retrosynthetic Analysis

The synthesis is designed to introduce the deuterium label early via a Grignard reagent, ensuring high isotopic incorporation. The molecule is disconnected at the ester linkage and the alpha-carbon.

Figure 1: Retrosynthetic strategy focusing on the construction of the deuterated glycolic acid core followed by ester side-chain attachment.

Detailed Synthetic Protocol

Phase 1: Synthesis of Ethyl (Phenyl-d5)glyoxylate

This step introduces the isotopic label.

• Reagents: Bromobenzene-d5 (CAS: 4165-57-5), Magnesium turnings, Diethyl oxalate, THF (anhydrous).

• Mechanism: Grignard formation followed by nucleophilic acyl substitution on diethyl oxalate.

Protocol:

• Grignard Initiation: In a flame-dried 3-neck flask under Nitrogen, activate Magnesium turnings (1.1 eq) with a crystal of Iodine. Add a small portion of Bromobenzene-d5 in THF. Heat gently until the reaction initiates (discoloration of iodine, exotherm).

• Addition: Dropwise add the remaining Bromobenzene-d5/THF solution. Reflux for 1 hour to complete Phenyl-d5-magnesium bromide formation.

• Acylation: Cool the Grignard solution to -78°C. Transfer it via cannula into a separate flask containing Diethyl oxalate (2.0 eq) in THF at -78°C. Note: Excess oxalate prevents double addition.

• Workup: Stir for 2 hours, allowing to warm to 0°C. Quench with saturated NH₄Cl. Extract with Ethyl Acetate (EtOAc).[5][4][6][7]

• Purification: Distillation under reduced pressure to isolate Ethyl (phenyl-d5)glyoxylate .

Phase 2: Construction of the Quaternary Center

Formation of the alpha-hydroxy ester core.

• Reagents: Cyclohexylmagnesium bromide (2.0 M in ether), Ethyl (phenyl-d5)glyoxylate.

• Mechanism: 1,2-nucleophilic addition to the keto group.

Protocol:

• Dissolve Ethyl (phenyl-d5)glyoxylate in anhydrous Ether/THF (1:1) and cool to 0°C.

• Add Cyclohexylmagnesium bromide (1.1 eq) dropwise over 30 minutes. The reaction is highly specific for the ketone over the ester due to steric hindrance and electronic differentiation.

• Stir at room temperature for 3 hours. Monitor by TLC (Hexane:EtOAc 8:2).

• Quench: Pour into ice-cold 1M HCl. Extract with EtOAc.[4][6][7]

• Purification: Silica gel chromatography. Elute with Hexane/EtOAc.[7]

  • Product:Ethyl 2-cyclohexyl-2-hydroxy-2-(phenyl-d5)acetate .

Phase 3: Side Chain Synthesis (Mannich Reaction)

Preparation of the alkynyl amine linker.

• Reagents: Paraformaldehyde, Diethylamine, Propargyl alcohol, CuCl (cat).

• Mechanism: Mannich condensation.

Protocol:

• Mix Paraformaldehyde (1.2 eq), Diethylamine (1.1 eq), and Propargyl alcohol (1.0 eq) in Dioxane.

• Add catalytic CuCl. Reflux for 4–6 hours.

• Distill the product 4-(diethylamino)but-2-yn-1-ol (bp ~115°C at 15 mmHg).

Phase 4: Convergent Coupling (Transesterification)

The critical coupling step to form the Oxybutynin scaffold.

• Reagents: Ethyl 2-cyclohexyl-2-hydroxy-2-(phenyl-d5)acetate (from Phase 2), 4-(diethylamino)but-2-yn-1-ol (from Phase 3), Sodium Methoxide (NaOMe) or Sodium Hydride (NaH), n-Heptane/Toluene.

• Mechanism: Base-catalyzed transesterification with continuous removal of ethanol.

Protocol:

• Combine the deuterated ester (1.0 eq) and the alkynyl alcohol (1.2 eq) in n-Heptane.

• Add NaOMe (0.1 eq) as a catalyst.

• Heat to reflux using a Dean-Stark trap to continuously remove the ethanol azeotrope. This drives the equilibrium forward.

• Continue reflux until the starting ester is consumed (approx. 4–6 hours).

• Workup: Cool to RT. Wash with water to remove base and unreacted alcohol. Dry the organic layer over Na₂SO₄.

• Evaporate solvent to obtain Oxybutynin-d5 free base as a viscous oil.

Phase 5: Hydrochloride Salt Formation

Stabilization of the final product.

Protocol:

• Dissolve the crude free base in dry Ethyl Acetate.

• Cool to 0°C. Slowly add HCl in Dioxane (4M, 1.1 eq) or bubble dry HCl gas.

• A white precipitate forms immediately.

• Stir for 30 minutes. Filter the solid under Nitrogen.

• Recrystallization: Recrystallize from Isopropanol/Ether to ensure high purity (>99%).

Process Visualization

Figure 2: Convergent synthesis workflow for Oxybutynin-d5 HCl.

Analytical Validation & QC

To certify the material for use as an Internal Standard, the following criteria must be met:

Test	Method	Acceptance Criteria
Isotopic Purity	HR-MS (ESI+)	M+5 abundance > 99.0%; M+0 < 0.5%
Chemical Purity	HPLC-UV (210 nm)	> 98.0% area
Identity (NMR)	¹H-NMR (DMSO-d6)	Absence of aromatic protons (7.3-7.4 ppm region silent/reduced).[3] Presence of cyclohexyl and ethyl signals.[8]
Water Content	Karl Fischer	< 1.0%

Mass Spectrometry Profile

In ESI+ mode, the parent ion will be observed at m/z 363.5 (Free base + H⁺).

• Unlabeled Oxybutynin: m/z 358.5

• Oxybutynin-d5: m/z 363.5 (+5 Da shift)

• Fragmentation (MS/MS): The primary fragment results from the cleavage of the ester bond. The phenyl-d5 containing fragment (Cyclohexyl-phenyl-d5-glycolic acid moiety) will retain the mass shift, distinguishing it from interferences.

References

• Kachur, J. F., et al. (1988).[8] Pharmacological characterization of the muscarinic receptors of the dog urinary bladder. Journal of Pharmacology and Experimental Therapeutics.[6][8] Link

• Hughes, R. O., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS.[4][6] Journal of Pharmaceutical and Biomedical Analysis.[6] Link

• Sigma-Aldrich. Bromobenzene-d5 Product Specification.Link

• Clearsynth. Oxybutynin-d11 Hydrochloride (Alternative Labeling).Link

• U.S. Patent 6,090,971. Resolution process for cyclohexylphenyl glycolic acid. (Describes the core glycolic acid synthesis). Link

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A Technical Guide to the Application of Oxybutynin-d5 (hydrochloride) as an Internal Standard in Mass Spectrometry

Abstract

This technical guide provides a comprehensive framework for the use of Oxybutynin-d5 (hydrochloride) as a stable isotope-labeled internal standard (SIL-IS) in the quantitative bioanalysis of oxybutynin by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Designed for researchers, analytical scientists, and drug development professionals, this document elucidates the core principles of isotope dilution mass spectrometry, details the physicochemical properties of Oxybutynin-d5, and presents a validated, step-by-step protocol for its implementation. By integrating field-proven insights with authoritative regulatory standards, this guide aims to establish a self-validating system for achieving accurate, precise, and robust bioanalytical results.

The Foundational Principle: Isotope Dilution and the 'Gold Standard' Internal Standard

In quantitative bioanalysis, the primary objective is to determine the true concentration of an analyte in a complex biological matrix, such as plasma or urine. The journey from sample collection to final result, however, is fraught with potential variability. Sample preparation steps like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE), along with instrumental factors like ionization efficiency and detector response, can introduce significant error.[1]

The most effective strategy to mitigate this variability is the use of an internal standard (IS). An ideal IS is a compound added at a known concentration to every sample, calibrator, and quality control (QC) sample at the beginning of the analytical process.[2] It should mimic the analyte's behavior throughout the entire workflow. While structurally similar analogs can be used, the consensus in the scientific and regulatory communities is that a Stable Isotope-Labeled (SIL) version of the analyte is the "gold standard."[1][3]

Oxybutynin-d5 is a SIL-IS of oxybutynin, where five hydrogen atoms have been replaced with their stable, heavier isotope, deuterium (²H or D). This modification results in a molecule that is chemically and physically almost identical to the analyte, oxybutynin.[4] They share the same extraction recovery, chromatographic retention time (with minor, often negligible, shifts), and ionization response.[5] However, due to its increased mass, Oxybutynin-d5 is readily distinguishable from the unlabeled analyte by the mass spectrometer.[6] This near-perfect chemical mimicry allows it to compensate for variations at every stage, from extraction loss to matrix-induced ion suppression, ensuring the reliability of pharmacokinetic and toxicokinetic data.[3]

Physicochemical Profile: Oxybutynin and Oxybutynin-d5 (hydrochloride)

A thorough understanding of the analyte and its labeled standard is critical for method development.

Property	Oxybutynin (hydrochloride)	Oxybutynin-d5 (hydrochloride)
Chemical Name	4-(diethylamino)but-2-ynyl 2-cyclohexyl-2-hydroxy-2-phenylacetate;hydrochloride[7]	4-(diethylamino)but-2-ynyl 2-cyclohexyl-2-hydroxy-2-phenylacetate-d5;hydrochloride
Molecular Formula	C₂₂H₃₂ClNO₃[7][8]	C₂₂H₂₇D₅ClNO₃
Molecular Weight	393.9 g/mol [7][9]	Approx. 398.9 g/mol
Structure	See Figure 1	See Figure 1, with 5 deuterium atoms on the phenyl ring
Solubility	Freely soluble in water and alcohol.[10]	Expected to be freely soluble in water and alcohol.
Therapeutic Class	Anticholinergic, Antispasmodic[9][10]	N/A (Used as an analytical standard)

Figure 1: Chemical Structures

Caption: Chemical structure of Oxybutynin (left) and its stable isotope-labeled counterpart, Oxybutynin-d5 (right), where the phenyl ring is deuterated.

The Analytical Workflow: A Validated LC-MS/MS Methodology

The following sections detail a robust workflow for the simultaneous quantification of oxybutynin and its active metabolite, N-desethyloxybutynin, using their respective deuterated internal standards. This protocol is synthesized from established, published methods and adheres to regulatory guidelines.[6][11]

Diagram of the Bioanalytical Workflow

Caption: Bioanalytical workflow for oxybutynin quantification using a SIL-IS.

Preparation of Standards and Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve Oxybutynin HCl, N-Desethyloxybutynin, and their respective d5 internal standards in methanol.

• Working Standard Solutions: Prepare intermediate and working standard solutions for calibration curve (CC) and quality control (QC) samples by serially diluting the stock solutions with a suitable solvent (e.g., 60% methanol).[6] CC and QC samples should be prepared from separate stock solution weighings.[2]

• Internal Standard Working Solution: Prepare a combined IS working solution containing Oxybutynin-d5 and N-Desethyloxybutynin-d5 at a fixed concentration (e.g., 100 ng/mL and 500 ng/mL, respectively) in 60% methanol.[6] The concentration should provide a sufficient response without saturating the detector.

Sample Preparation: Liquid-Liquid Extraction (LLE) Protocol

This protocol is optimized for extracting oxybutynin from human plasma.[6]

• Aliquot: Pipette 400 µL of human plasma (blank, standard, QC, or unknown sample) into a 2 mL polypropylene tube.

• Spike IS: Add 20 µL of the combined IS working solution to every tube (except blank matrix samples used for selectivity assessment). Vortex briefly.

• Alkalinize: Add 100 µL of 0.5M Sodium Hydroxide (NaOH) solution and vortex. This step ensures oxybutynin, a tertiary amine, is in its non-ionized, more organic-soluble form.

• Extract: Add 2 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Mix: Vortex the tubes vigorously for 5 minutes at approximately 2500 rpm.

• Centrifuge: Centrifuge the samples for 5 minutes at 4000 rpm and 5°C to achieve phase separation.

• Isolate: Transfer the upper organic layer to a clean tube. A flash-freeze technique, where the aqueous layer is frozen in a dry ice/acetone bath, allows for easy decanting of the organic supernatant.[6]

• Evaporate: Dry the extracted organic solvent under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried extract in 400 µL of the mobile phase used for the LC-MS/MS analysis. Vortex to ensure complete dissolution. The sample is now ready for injection.

LC-MS/MS Instrumental Parameters

The following parameters serve as a validated starting point for method development.

Parameter	Recommended Setting	Rationale
LC System	UPLC/HPLC System	Provides necessary separation and flow stability.
Column	C18 Reverse-Phase (e.g., 100 x 4.6 mm, 5 µm)[6]	Offers good retention and peak shape for these compounds.
Mobile Phase	Acetonitrile and 2 mM Ammonium Acetate (90:10 v/v)[11][12]	Provides good chromatographic resolution and is compatible with ESI.
Flow Rate	0.4 - 0.8 mL/min	Typical for a 4.6 mm ID column to achieve efficient separation.
Injection Volume	2 - 10 µL	Balances sensitivity with potential for column overload.
MS System	Triple Quadrupole Mass Spectrometer	Required for Multiple Reaction Monitoring (MRM) experiments.
Ionization Mode	Heated Electrospray (H-ESI), Positive Ion	Oxybutynin contains a tertiary amine, which is readily protonated.
MRM Transitions	See Table 2	Provides high selectivity and sensitivity for quantification.

Table 2: Suggested MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
Oxybutynin	358.1 -> 358.3	142.1	The precursor is the [M+H]⁺ ion. The product ion results from a characteristic fragmentation.[13]
Oxybutynin-d5 (IS)	363.1 -> 363.3	142.1	Precursor mass is shifted by +5 Da. The fragment ion, lacking the deuterated phenyl group, is often identical.
N-Desethyloxybutynin	330.2 -> 330.3	96.1	[M+H]⁺ of the active metabolite.[6]
N-Desethyloxybutynin-d5 (IS)	335.2 -> 335.3	96.1	Precursor mass is shifted by +5 Da.

Method Validation: A Self-Validating System Based on Regulatory Standards

A bioanalytical method is not complete until it is validated. The validation process demonstrates that the method is suitable for its intended purpose.[2] The use of Oxybutynin-d5 is central to meeting these requirements, which are harmonized globally under the ICH M10 guideline.[14][15]

Core Validation Parameters

Parameter	Objective & Protocol	Acceptance Criteria (ICH M10)
Selectivity	Demonstrate that matrix components do not interfere with analyte or IS detection. Analyze at least 6 different lots of blank matrix, plus hemolyzed and lipemic matrix.[1]	Interference at the retention time of the analyte should be ≤ 20% of the LLOQ response. Interference at the retention time of the IS should be ≤ 5% of the mean IS response.[14][16]
Matrix Effect	Assess the ion suppression or enhancement caused by the matrix. Compare the response of the analyte/IS in post-extraction spiked matrix samples to the response in a neat solution across 6 matrix lots.[3]	The coefficient of variation (CV%) of the IS-normalized matrix factor should be ≤ 15%.[1]
Accuracy & Precision	Determine the closeness of measured concentrations to the nominal value (accuracy) and the degree of scatter (precision). Analyze QC samples at LLOQ, Low, Mid, and High concentrations on multiple days.	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (CV%) ≤ 15% (≤ 20% at LLOQ).[14]
Calibration Curve	Establish the relationship between instrument response (analyte/IS peak area ratio) and concentration. A curve should consist of a blank, a zero, and at least 6 non-zero standards.	At least 75% of standards must be within ±15% of nominal (±20% at LLOQ). A regression model (e.g., 1/x² weighted linear regression) must be justified.
Stability	Ensure the analyte and IS are stable under various conditions: freeze-thaw, bench-top, long-term storage, and in processed samples.	Mean concentration of stability samples must be within ±15% of nominal concentration.

Internal Standard-Specific Validation

Caption: Key validation checks specific to the internal standard.

• IS Crosstalk: It is crucial to verify that the analyte signal does not contribute significantly to the IS signal, and vice-versa.[16]

  • Analyte in IS channel: Analyze a sample at the Upper Limit of Quantification (ULOQ) with no IS. The response in the IS's MRM channel should be ≤ 5% of the mean IS response in study samples.

  • IS in Analyte channel: Analyze a blank sample spiked only with the working concentration of IS. The response in the analyte's MRM channel should be ≤ 20% of the LLOQ response.[16]

• Isotopic Purity: The SIL-IS should have high isotopic purity. Significant amounts of unlabeled analyte present as an impurity in the IS material can lead to an overestimation of the analyte concentration, particularly at the low end of the curve.[17] This is a critical parameter to obtain from the standard's Certificate of Analysis.

Conclusion

Oxybutynin-d5 (hydrochloride) represents the pinnacle of internal standard selection for the quantitative analysis of oxybutynin in biological matrices. Its near-identical physicochemical properties to the analyte allow it to effectively normalize variability throughout the entire analytical process, a capability that is essential for meeting the stringent requirements of modern bioanalytical method validation guidelines like ICH M10. By following the detailed workflow and validation principles outlined in this guide, researchers and scientists can develop highly accurate, precise, and robust LC-MS/MS methods, ensuring the generation of reliable data for critical drug development decisions.

References

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. Available from: [Link]

• Jain, R., et al. (2013, June 28). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. PubMed. Available from: [Link]

• International Council for Harmonisation (ICH). (2022, November 23). M10: Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

• Vivekanandan, P., & Subramanian, V. (n.d.). Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. International Journal of Pharmacy and Pharmaceutical Sciences. Available from: [Link]

• U.S. Food and Drug Administration (FDA). (n.d.). DITROPAN (oxybutynin chloride) Tablets Label. Available from: [Link]

• European Medicines Agency (EMA). (2022, July 25). ICH guideline M10 on bioanalytical method validation and study sample analysis. Available from: [Link]

• Teva Canada Limited. (2022, March 29). OXYBUTYNIN Product Monograph. Available from: [Link]

• AIT Bioscience. (2024, April 4). Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. Available from: [Link]

• Pharmacompass. (n.d.). Oxybutynin Hydrochloride. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Oxybutynin Hydrochloride. PubChem Compound Database. Available from: [Link]

• ResearchGate. (n.d.). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. Available from: [Link]

• U.S. Food and Drug Administration (FDA). (2018, May 24). Bioanalytical Method Validation Guidance for Industry. Available from: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available from: [Link]

• LGC Group. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Available from: [Link]

• Tian, Y., et al. (2019, April). Simultaneous quantification of oxybutynin and its active metabolite N-desethyl oxybutynin in rat plasma by ultra-high-performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study of oxybutynin transdermal patch. Biomedical Chromatography. Available from: [Link]

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Mechanism of action of the non-deuterated parent compound Oxybutynin

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Oxybutynin, a cornerstone in the management of overactive bladder (OAB), exerts its therapeutic effects through a complex and multifaceted mechanism of action. This technical guide provides a comprehensive exploration of the molecular and physiological interactions of oxybutynin and its principal active metabolite, N-desethyloxybutynin (DEO). We will delve into its primary role as a non-selective muscarinic receptor antagonist, its direct antispasmodic effects on detrusor smooth muscle, and its secondary local anesthetic properties. This document synthesizes data from in vitro and in vivo studies to offer a detailed understanding for researchers and drug development professionals in the field of urology and pharmacology.

Introduction: The Clinical Significance of Oxybutynin

Oxybutynin is an anticholinergic agent widely prescribed for the symptomatic relief of overactive bladder, a condition characterized by urinary urgency, frequency, and urge incontinence.[1][2] Its clinical efficacy stems from its ability to relax the detrusor muscle of the bladder, thereby increasing bladder capacity and reducing the frequency and intensity of involuntary contractions.[3][4] Despite its long-standing clinical use, a granular understanding of its diverse pharmacological actions is crucial for optimizing therapeutic strategies and developing next-generation bladder-selective agents.

The Core Mechanism: Antagonism of Muscarinic Acetylcholine Receptors

The primary mechanism of action of oxybutynin is its ability to act as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs).[5][6] Acetylcholine, the primary neurotransmitter of the parasympathetic nervous system, induces detrusor muscle contraction by binding to M3 muscarinic receptors.[7] By blocking these receptors, oxybutynin effectively inhibits the contractile signals, leading to bladder relaxation.[6][8]

Muscarinic Receptor Subtype Selectivity

While often termed "non-selective," oxybutynin exhibits a degree of selectivity for certain muscarinic receptor subtypes. In vitro studies have demonstrated that oxybutynin and its active metabolite, DEO, have a higher affinity for M1 and M3 receptors compared to M2 receptors.[7][9] The antagonism of M3 receptors is directly responsible for the desired therapeutic effect on the detrusor muscle.[8] Conversely, the blockade of M1 receptors in other tissues, such as salivary glands and the central nervous system, is associated with common anticholinergic side effects like dry mouth and cognitive impairment.[8]

The antimuscarinic activity of oxybutynin resides predominantly in its (R)-enantiomer.[3]

Quantitative Analysis of Receptor Binding

The affinity of oxybutynin and its active metabolite, N-desethyloxybutynin (DEO), for muscarinic receptors has been quantified in various studies. The following table summarizes key binding and functional data from human tissues.

Compound	Tissue	Parameter	Value	Reference(s)
Oxybutynin	Human Detrusor	pKi	8.2	[10]
Human Detrusor	pA2	7.8	[10]
Human Parotid Gland	pKi	8.5	[10]
N-desethyloxybutynin (DEO)	Human Detrusor	pKi	8.2	[10]
Human Detrusor	pA2	7.6	[10]
Human Parotid Gland	pKi	8.7	[10]

• pKi: The negative logarithm of the inhibitory constant (Ki), indicating the binding affinity of a ligand for a receptor. A higher pKi value signifies a higher binding affinity.

• pA2: A measure of the potency of a competitive antagonist. It is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve.

A Dual Action: Direct Antispasmodic Effects

Beyond its anticholinergic properties, oxybutynin exerts a direct spasmolytic, or smooth muscle relaxant, effect on the bladder detrusor muscle.[3][4] This action is independent of its muscarinic receptor blockade.

The Role of Calcium Channel Blockade

The direct antispasmodic activity of oxybutynin is believed to be mediated, at least in part, through the blockade of calcium channels in smooth muscle cells.[6][11] By inhibiting the influx of extracellular calcium, which is essential for muscle contraction, oxybutynin further contributes to the relaxation of the detrusor muscle. This dual mechanism of action, combining anticholinergic and direct muscle relaxant properties, enhances its overall therapeutic efficacy.

A Tertiary Contribution: Local Anesthetic Properties

Oxybutynin also possesses local anesthetic properties, which may contribute to its clinical effectiveness, particularly with intravesical administration.[6][12] This effect is thought to result from the blockade of sodium channels on sensory nerve fibers within the bladder wall.[6] By reducing afferent nerve activity, oxybutynin may diminish the sensation of bladder urgency and fullness.[13]

The Active Metabolite: N-desethyloxybutynin (DEO)

Following oral administration, oxybutynin undergoes extensive first-pass metabolism in the liver and gut wall, primarily by the cytochrome P450 enzyme CYP3A4.[14] This results in the formation of its major active metabolite, N-desethyloxybutynin (DEO).[3] DEO exhibits a pharmacological profile similar to the parent compound, contributing significantly to both the therapeutic effects and the anticholinergic side effects.[3][10] In fact, plasma concentrations of DEO can be substantially higher than those of oxybutynin after oral dosing.[2] The higher affinity of DEO for muscarinic receptors in the parotid gland is thought to be a primary contributor to the common side effect of dry mouth.[7][10]

Experimental Protocols for Elucidating the Mechanism of Action

A thorough understanding of oxybutynin's mechanism of action relies on robust in vitro experimental methodologies. Below are detailed protocols for key assays used to characterize its pharmacological properties.

Radioligand Binding Assay for Muscarinic Receptors

This assay is used to determine the binding affinity (Ki) of oxybutynin and its metabolites for muscarinic receptors.

Objective: To quantify the competitive binding of oxybutynin to muscarinic receptors in a specific tissue homogenate.

Materials:

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS) or [³H]-quinuclidinyl benzylate ([³H]-QNB)

• Tissue: Human bladder detrusor or other target tissue

• Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Test Compound: Oxybutynin hydrochloride

• Non-specific Binding Control: Atropine sulfate (1 µM)

• Filtration Apparatus: Glass fiber filters (e.g., Whatman GF/B) and a vacuum manifold

• Scintillation Counter

Procedure:

• Membrane Preparation: Homogenize the tissue in ice-cold buffer and centrifuge at low speed to remove cellular debris. Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes. Wash the membrane pellet by resuspension and centrifugation. Resuspend the final pellet in fresh buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of the radioligand (typically at its Kd), and varying concentrations of oxybutynin.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of oxybutynin that inhibits 50% of the specific binding (IC50) and calculate the Ki value using the Cheng-Prusoff equation.

Diagram of Radioligand Binding Assay Workflow:

Caption: Workflow for a competitive radioligand binding assay.

In Vitro Bladder Detrusor Muscle Contractility Assay

This functional assay measures the ability of oxybutynin to inhibit agonist-induced contractions of bladder smooth muscle.

Objective: To determine the functional potency (pA2) of oxybutynin as an antagonist of muscarinic receptor-mediated detrusor muscle contraction.

Materials:

• Tissue: Isolated strips of human or animal bladder detrusor muscle

• Organ Bath: Jacketed organ baths with a temperature-controlled water circulator

• Force-Displacement Transducer and Data Acquisition System

• Krebs-Henseleit Solution: (in mM) NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, and glucose 11.1; aerated with 95% O₂ and 5% CO₂.

• Agonist: Carbachol

• Antagonist: Oxybutynin hydrochloride

Procedure:

• Tissue Preparation: Dissect the bladder and prepare longitudinal strips of detrusor muscle.

• Mounting: Mount the muscle strips in the organ baths containing Krebs-Henseleit solution maintained at 37°C and aerated with 95% O₂ and 5% CO₂. Attach one end of the strip to a fixed hook and the other to a force-displacement transducer.

• Equilibration: Allow the tissues to equilibrate under a resting tension (e.g., 1 gram) for at least 60 minutes, with periodic washes.

• Agonist Concentration-Response Curve: Generate a cumulative concentration-response curve to carbachol to establish a baseline contractile response.

• Antagonist Incubation: Wash the tissues and incubate with a known concentration of oxybutynin for a predetermined period (e.g., 30 minutes).

• Second Agonist Curve: In the presence of oxybutynin, generate a second cumulative concentration-response curve to carbachol.

• Data Analysis: Compare the agonist concentration-response curves in the absence and presence of oxybutynin. A parallel rightward shift in the curve is indicative of competitive antagonism. Calculate the dose ratio and determine the pA2 value using a Schild plot analysis.

Diagram of Bladder Strip Contractility Assay Setup:

Caption: Setup for in vitro bladder muscle contractility studies.

Signaling Pathway of Oxybutynin's Anticholinergic Action

The following diagram illustrates the signaling pathway involved in detrusor muscle contraction and the inhibitory effect of oxybutynin.

Caption: Acetylcholine signaling and oxybutynin's inhibitory action.

Conclusion and Future Directions

Oxybutynin's efficacy in treating overactive bladder is a result of a synergistic combination of anticholinergic, direct antispasmodic, and local anesthetic effects. Its primary mechanism involves the competitive antagonism of M3 muscarinic receptors on the detrusor muscle, an action shared by its active metabolite, N-desethyloxybutynin. While effective, the non-selective nature of oxybutynin contributes to a side-effect profile that can limit patient compliance.

Future research should focus on developing more bladder-selective M3 antagonists with reduced affinity for other muscarinic receptor subtypes, thereby minimizing off-target effects. A deeper understanding of the contribution of calcium channel blockade and local anesthetic properties to the overall clinical profile of anticholinergic agents may also pave the way for novel therapeutic strategies for overactive bladder and other urological conditions.

References

• Waldeck, K., Larsson, B., & Andersson, K. E. (1997). Comparison of oxybutynin and its active metabolite, N-desethyl-oxybutynin, in the human detrusor and parotid gland. The Journal of urology, 157(3), 1093–1097. [Link]

• Comparison of Receptor Binding Characteristics of Commonly Used Muscarinic Antagonists in Human Bladder Detrusor and Mucosa. (n.d.). Neurourology and Urodynamics, 24, 474-476. [Link]

• Reitz, A. B., Gupta, S. K., Huang, Y., Parker, M. H., & Ryan, R. R. (2007). The preparation and human muscarinic receptor profiling of oxybutynin and N-desethyloxybutynin enantiomers. Medicinal chemistry (Shariqah (United Arab Emirates)), 3(6), 543–545. [Link]

• Oki, T., Yamada, S., & Ito, Y. (2007). Comparative evaluation of central muscarinic receptor binding activity by oxybutynin, tolterodine and darifenacin used to treat overactive bladder. The Journal of urology, 177(2), 763–768. [Link]

• Fujikawa, T., Saitu, T., Tanabe, A., & Tayama, Y. (1999). Radioligand binding assay of M1-M5 muscarinic cholinergic receptor subtypes in human peripheral blood lymphocytes. Journal of neuroimmunology, 99(2), 224–229. [Link]

• Comparison of the Effects of Muscarinic Receptor Antagonists on Carbachol-Induced Contraction in Human Detrusor Between Norm. (n.d.). Neurourology and Urodynamics, 24, 474-476. [Link]

• The Preparation and Human Muscarinic Receptor Profiling of Oxybutynin and N-Desethyloxybutynin Enantiomers. (n.d.). ResearchGate. [Link]

• In Vitro Muscarinic Receptor Radioligand-Binding Assays. (n.d.). ResearchGate. [Link]

• de Groat, W. C., & Yoshimura, N. (2003). Intravesical oxybutynin: a local anesthetic effect on bladder C afferents. The Journal of urology, 169(5), 1982–1983. [Link]

• Kullmann, F. A., McDonnell, B. M., Wolf-Johnston, A. S., Kanai, A. J., & de Groat, W. C. (2014). Bladder smooth muscle strip contractility as a method to evaluate lower urinary tract pharmacology. Journal of visualized experiments : JoVE, (84), e51086. [Link]

• Validated RP-HPLC Method for the Estimation of Oxybutynin in Formulation. (n.d.). Pharmacophore, 4(4), 123-129. [Link]

• Petkov, G. V., & Nelson, M. T. (2020). Preparation and Utilization of Freshly Isolated Human Detrusor Smooth Muscle Cells for Characterization of 9-Phenanthrol-Sensiti. Journal of Visualized Experiments, (155). [Link]

• Bladder Smooth Muscle Strip Contractility as a Method to Evaluate Lower Urinary Tract Pharmacology. (n.d.). ResearchGate. [Link]

• Pharmacology Anticholinergics Indications Detrusor instability Incontinence Urgency Catheter induced bladder spasm Mechanism of. (n.d.). [Link]

• Kullmann, F. A., McDonnell, B. M., Wolf-Johnston, A. S., Kanai, A. J., & de Groat, W. C. (2014). Bladder Smooth Muscle Strip Contractility as a Method to Evaluate Lower Urinary Tract Pharmacology. Journal of Visualized Experiments, (84). [Link]

• Functional Studies to Assess Bladder Contractility. (n.d.). Krause und Pachernegg. [Link]

• Kennelly, M. J., & Dmochowski, R. (2005). Oxybutynin: an overview of the available formulations. International journal of clinical practice, 59(10), 1213–1220. [Link]

• Lecomte, F., & Tiel-Groenestege, M. (2023). Repositioning Oxybutynin Hydrochloride: State of the Art in Synthesis, Mode of Action, Metabolism, and Formulations. Molecules (Basel, Switzerland), 28(21), 7268. [Link]

• Williams, N. A., Lee, K. M., Allender, C. J., Bowen, J. L., Gumbleton, M., Harrah, T., Raja, A., & Joshi, H. B. (2015). Investigating detrusor muscle concentrations of oxybutynin after intravesical delivery in an ex vivo porcine model. Journal of pharmaceutical sciences, 104(8), 2478–2485. [Link]

• Swedish Medical Products Agency. (2017). Public Assessment Report Scientific discussion Oxybutynin Unimedic (oxybutynin hydrochloride) SE/H/1994/01/MR. [Link]

• Medicines Evaluation Board. (2019). Public Assessment Report Scientific discussion Vesolox 1 mg/ml, solution for intravesical use (oxybutynin hydrochloride) NL/H/3909/001/DC. [Link]

• U.S. Food and Drug Administration. (n.d.). DITROPAN (oxybutynin chloride) Tablets. [Link]

• Patsnap. (2024, July 17). What is the mechanism of Oxybutynin Chloride? Synapse. [Link]

• F.A. Davis. (n.d.). Oxybutynin | Davis's Drug Guide for Rehabilitation Professionals. F.A. Davis PT Collection. [Link]

• U.S. Food and Drug Administration. (2011, December 7). 202513Orig1s000. [Link]

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• 2. Repositioning Oxybutynin Hydrochloride: State of the Art in Synthesis, Mode of Action, Metabolism, and Formulations [mdpi.com]
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• 4. fadavispt.mhmedical.com [fadavispt.mhmedical.com]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
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A Technical Guide to Oxybutynin-d5 (hydrochloride): Commercial Availability and Application as an Internal Standard

Introduction: The Critical Role of Deuterated Internal Standards in Bioanalysis

In the landscape of modern pharmaceutical research and development, particularly in the realm of pharmacokinetics and bioequivalence studies, the precise and accurate quantification of drug molecules in complex biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for such bioanalytical assays due to its high sensitivity and selectivity. However, the inherent variability in sample preparation and the potential for matrix effects—whereby components of the biological matrix interfere with the ionization of the analyte—can compromise the reliability of these measurements.[1]

To mitigate these challenges, the use of stable isotope-labeled (SIL) internal standards is a widely accepted and often required practice.[2][3] Deuterated internal standards, such as Oxybutynin-d5 (hydrochloride), are particularly advantageous. These molecules are chemically identical to the analyte of interest (Oxybutynin) but have a higher molecular weight due to the replacement of five hydrogen atoms with deuterium. This subtle mass difference allows the internal standard to be distinguished from the analyte by the mass spectrometer, while its identical physicochemical properties ensure that it behaves in the same manner during sample extraction, chromatography, and ionization.[4][5] Consequently, any sample loss or ionization variability experienced by the analyte will be mirrored by the internal standard, allowing for accurate correction and yielding reliable quantitative data.[1][3][4][5]

This in-depth technical guide provides a comprehensive overview of the commercial availability of Oxybutynin-d5 (hydrochloride), detailed protocols for its quality control, and a practical application of its use as an internal standard in the bioanalysis of oxybutynin.

Commercial Suppliers and Availability of Oxybutynin-d5 (hydrochloride)

A critical first step for any research involving Oxybutynin-d5 (hydrochloride) is sourcing a high-quality, reliable standard. Several reputable chemical suppliers offer this compound, often with varying specifications in terms of purity, format, and available quantities. Below is a comparative summary of some of the key commercial suppliers. It is imperative for researchers to request a certificate of analysis (CoA) from the supplier to verify the identity, purity, and isotopic enrichment of the specific lot they intend to purchase.

Supplier	Product Name	CAS Number	Molecular Formula	Purity/Isotopic Enrichment	Available Quantities
MedChemExpress	N-Desethyl Oxybutynin-d5 (hydrochloride)	1173018-49-9	C20H23D5ClNO3	Not specified	1 mg, 10 mg, 50 mg, 100 mg
Simson Pharma Limited	Oxybutynin D5 Hydrochloride	Not Available	C22H26D5NO3.HCl	Not specified; CoA provided	Custom Synthesis
Aquigen Bio Sciences	N-Desethyl Oxybutynin D5 Hydrochloride	1173018-49-9	C20H22D5NO3 : HCl	Not specified; CoA provided	In Stock
Sigma-Aldrich	Oxybutynin chloride-(phenyl-d5)	1173019-04-9	C22D5H26NO3 HCl	98 atom % D	Custom
Clearsynth	rac-Desethyl Oxybutynin-d5 Hydrochloride	1173018-49-9	Not specified	Not specified	Not specified
Pharmaffiliates	N-Desethyl Oxybutynin-d5 Hydrochloride	1173018-49-9	C20H23D5ClNO3	Not specified	Not specified

Quality Control of Oxybutynin-d5 (hydrochloride): A Self-Validating System

Upon receipt of Oxybutynin-d5 (hydrochloride), it is crucial to perform in-house quality control (QC) to verify its identity, chemical purity, and isotopic purity. This ensures the integrity of the subsequent bioanalytical data. The following protocols outline a comprehensive approach to the quality control of a new batch of this internal standard.

Experimental Workflow for Quality Control

Caption: Workflow for the quality control of a new batch of Oxybutynin-d5 (hydrochloride).

Protocol 1: Determination of Chemical Purity by HPLC-UV

This protocol aims to assess the chemical purity of the Oxybutynin-d5 (hydrochloride) standard by separating it from any non-deuterated or other impurities.

Methodology:

• Preparation of Standard Solution: Accurately weigh and dissolve a small amount of Oxybutynin-d5 (hydrochloride) in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of approximately 1 mg/mL.

• HPLC System:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and a buffer such as ammonium acetate or phosphate buffer. The specific gradient will need to be optimized to achieve good separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • UV Detection: 220 nm.

• Analysis: Inject an appropriate volume (e.g., 10 µL) of the standard solution onto the HPLC system.

• Data Interpretation: The chemical purity is calculated by dividing the peak area of the main Oxybutynin-d5 peak by the total area of all peaks in the chromatogram. A chemical purity of >98% is generally considered acceptable.

Protocol 2: Identity Confirmation and Isotopic Purity Assessment by LC-HRMS

This protocol confirms the identity of the compound and determines its isotopic purity using high-resolution mass spectrometry (HRMS).

Methodology:

• Sample Preparation: Dilute the standard solution prepared in Protocol 1 to a concentration suitable for HRMS analysis (e.g., 1 µg/mL).

• LC-HRMS System:

  • LC System: Use the same or a similar HPLC system as in Protocol 1 to introduce the sample into the mass spectrometer.

  • Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan from m/z 100-500.

• Analysis: Inject the diluted standard solution and acquire the full scan mass spectrum.

• Data Interpretation:

  • Identity Confirmation: Confirm the presence of the protonated molecule of Oxybutynin-d5 ([M+H]+) at the expected m/z value.

  • Isotopic Purity: Determine the relative abundance of the unlabeled analyte (d0) and the deuterated isotopologues (d1, d2, d3, d4, d5). The isotopic purity is the percentage of the d5 isotopologue relative to all other isotopologues. An isotopic purity of ≥98% is typically required for bioanalytical applications.[6][7]

Application in Bioanalysis: Quantification of Oxybutynin in Human Plasma

The following is a detailed protocol for the quantification of oxybutynin in human plasma using Oxybutynin-d5 (hydrochloride) as an internal standard, adapted from a published method.[8][9]

Experimental Workflow for Bioanalysis

Caption: Workflow for the quantification of oxybutynin in plasma using a deuterated internal standard.

Protocol 3: LC-MS/MS Quantification of Oxybutynin in Human Plasma

Methodology:

• Preparation of Calibration Standards and Quality Control Samples:

  • Prepare stock solutions of both oxybutynin and Oxybutynin-d5 (hydrochloride) in a suitable organic solvent.

  • Spike blank human plasma with known concentrations of oxybutynin to create a series of calibration standards and quality control samples.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 200 µL of plasma sample (calibration standard, QC, or unknown sample), add a fixed amount of the Oxybutynin-d5 internal standard solution.

  • Add a basifying agent (e.g., sodium carbonate solution) and an extraction solvent (e.g., methyl tert-butyl ether).

  • Vortex vigorously to extract the analytes into the organic phase.

  • Centrifuge to separate the layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.[8][9][10][11]

• LC-MS/MS System:

  • LC System:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm).

    • Mobile Phase: A gradient of acetonitrile and 0.1% formic acid in water.

    • Flow Rate: 0.4 mL/min.

  • MS/MS System:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Oxybutynin: m/z 358.3 → 142.2

      • Oxybutynin-d5: m/z 363.3 → 142.2 (or other appropriate fragment)

• Data Analysis:

  • Integrate the peak areas for both oxybutynin and Oxybutynin-d5.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of oxybutynin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion: Ensuring Data Integrity with High-Quality Deuterated Standards

The use of high-purity, well-characterized deuterated internal standards like Oxybutynin-d5 (hydrochloride) is indispensable for robust and reliable bioanalytical method development. By carefully selecting a commercial supplier, performing rigorous in-house quality control, and implementing a validated LC-MS/MS method, researchers can have high confidence in the accuracy and precision of their quantitative data. This technical guide provides a framework for these critical activities, empowering researchers to generate high-quality data for their drug development programs.

References

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Reddy, B. K., et al. (n.d.). Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. International Journal of Pharmaceutical Sciences and Research.
• ACS Publications. (2025). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry.
• Nair, S., et al. (n.d.). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. ResearchGate.
• Shah, P. A., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. PubMed.
• Sato, Y., et al. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. PMC.
• University of Missouri-St. Louis. (n.d.). The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. IRL @ UMSL.
• EJPMR. (n.d.). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLCMS/ MS VALIDATED METHODS IN HUMAN PLASMA. EJPMR.
• van de Merbel, N. C. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace.
• IsoLife. (n.d.). Internal Standards for Food and Nutrition.
• Simson Pharma. (2025). Deuterated Compounds.
• Amerigo Scientific. (n.d.). Stable Isotope-labeled Standards.
• BenchChem. (n.d.). Justifying Stable Isotope-Labeled Internal Standards in Regulatory Filings.
• WuXi AppTec DMPK. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• El-Gizawy, S. M., et al. (2010). Quantitative determination of oxybutynin hydrochloride by spectrophotometry, chemometry and HPTLC in presence of its degradation product and additives in different pharmaceutical dosage forms. PubMed.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Deuterated Internal Standards in HPLC.
• Wang, Y., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. scispace.com [scispace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jchps.com [jchps.com]
• 9. Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ejpmr.com [ejpmr.com]

Navigating the Certificate of Analysis: A Technical Guide to Oxybutynin-d5 (Hydrochloride)

Topic: Certificate of Analysis for Oxybutynin-d5 (hydrochloride) Reference Standard Content Type: In-depth Technical Guide Audience: Bioanalytical Scientists, QC Analysts, and DMPK Researchers[1]

[1]

Introduction: The Anchor of Bioanalytical Integrity

In the high-stakes environment of regulated bioanalysis (GLP/GMP), the Certificate of Analysis (CoA) is not merely a receipt; it is the primary document of traceability.[1] For researchers quantifying Oxybutynin in biological matrices, Oxybutynin-d5 (hydrochloride) serves as the critical Stable Isotope Labeled Internal Standard (SIL-IS).[1]

Its role is to correct for variability in extraction recovery, transfer losses, and, most importantly, matrix effects (ionization suppression/enhancement) in LC-MS/MS workflows.[1] However, a SIL-IS is only as good as the characterization data supporting it.[1]

This guide deconstructs the CoA of Oxybutynin-d5 HCl, translating static specifications into actionable laboratory protocols. We will examine the causality between specific CoA parameters (Isotopic Purity, Chemical Purity, Salt Form) and the accuracy of your quantitative data.

Compound Specifications & Identity

Before interpreting the analytical data, one must verify the fundamental chemical identity.[1] Deuterated standards often have vendor-specific CAS numbers or none at all; therefore, chemical structure and formula are the ultimate identifiers.[1]

Table 1: Chemical Identity Specifications

Parameter	Specification	Technical Note
Compound Name	Oxybutynin-d5 Hydrochloride	Typically labeled on the phenyl ring (Phenyl-d5).[1][2][3]
Chemical Formula		Parent Free Base:
Molecular Weight	~398.96 g/mol (Salt)	Free Base MW: ~362.50 g/mol .[1] Note: Exact MW depends on isotopic enrichment.[1]
Appearance	White to off-white solid	Hygroscopic; handle in low humidity.[1]
Solubility	Methanol, Water, DMSO	Stock solutions typically prepared in Methanol.[1]

Visualization: The Reference Standard Lifecycle

The following diagram illustrates the rigorous pathway a reference standard travels before reaching your bench, highlighting the critical QC checkpoints documented in the CoA.

Figure 1: The lifecycle of a Certified Reference Material (CRM), from synthesis to end-user application.

Critical Parameters: Decoding the Data

A robust CoA must distinguish between Chemical Purity and Isotopic Purity .[1] Conflating these two leads to erroneous stock calculations.[1]

A. Isotopic Purity (Enrichment)

This measures the extent of deuterium incorporation.[1] For Oxybutynin-d5, we look for the distribution of isotopologues (D0, D1, D2... D5).

• The Risk: High levels of D0 (unlabeled Oxybutynin) in your IS will contribute to the analyte signal, causing a positive bias in your calibration blank and LLOQ.

• Acceptance Criteria: Typically

  deuterated forms, with D0 contribution .

B. Chemical Purity (Chromatographic)

This represents the proportion of the target molecule relative to related impurities (synthesis byproducts, degradation products).[1]

• Method: HPLC-UV or UPLC-PDA.[1]

• The Risk: Impurities may compete for ionization or degrade stability, even if they don't share the same mass.

C. Assay (Potency)

The "Assay" value is the number you actually use for calculations.[1] It accounts for everything that is "not Oxybutynin-d5":

graphic Impurities
)
\text{Assay}

[1]

Analytical Methodologies & Protocols

As a senior scientist, you must understand the methods generating the CoA data to validate them in your own lab.

Protocol 1: Isotopic Enrichment Verification (HRMS)

Objective: Confirm the absence of D0 (native Oxybutynin) interference.[1]

• Instrument: Q-TOF or Orbitrap Mass Spectrometer.

• Infusion: Prepare a 100 ng/mL solution of Oxybutynin-d5 in 50:50 Methanol:Water (0.1% Formic Acid).

• Scan Range: Focus on the molecular ion cluster

  .[1]

  • Oxybutynin (D0): m/z ~358.2[1]

  • Oxybutynin-d5 (D5): m/z ~363.2[1]

• Calculation:

  [1]

• Validation Check: If D0 signal is

  of the D5 signal, ensure your IS spiking concentration in the bioanalytical assay is low enough that this contribution does not exceed 20% of your LLOQ analyte signal (FDA Bioanalytical Method Validation Guidance).

Protocol 2: Chromatographic Purity (HPLC-UV)

Objective: Detect organic impurities.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 2.1 mm, 1.8 µm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 210 nm (non-selective) and 230 nm (Oxybutynin specific).[1]

• Interpretation: The main peak should represent

  of the total integrated area.

Application: Using the CoA for Stock Preparation

This is the most frequent point of failure in the lab.[1] You must correct the weighed mass using the CoA data.[1]

The Correction Equation

When preparing the primary stock solution, apply the Potency/Purity Factor and the Salt Correction Factor .

[1]

Where:

• Purity: The "As-is" assay value from the CoA (e.g., 0.985).

• Salt Factor: Ratio of Free Base MW to Salt MW.[1]

  [1]

Note: If the CoA Purity is already reported on a "dried basis" or "free base basis," adjust the equation accordingly. Always check the CoA footnotes.

Visualization: Internal Standard Logic

How Oxybutynin-d5 corrects for matrix effects in LC-MS/MS.

Figure 2: The mechanism of error cancellation using a Stable Isotope Labeled Internal Standard (SIL-IS).

Handling & Stability

The CoA is valid only if the material is stored correctly.[1]

• Storage:

  is standard.[1] Oxybutynin is an ester and can be prone to hydrolysis in aqueous basic conditions.[1]

• Hygroscopicity: The HCl salt is hygroscopic.[1] Equilibrate the vial to room temperature before opening to prevent condensation, which degrades the solid and alters the weighing mass.

• Solution Stability: Stock solutions in Methanol are typically stable for 1-3 months at

  , but this must be experimentally verified (System Suitability Testing).[1]

References

• U.S. Food and Drug Administration (FDA). (2018).[1][4] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.).[1] PubChem Compound Summary for CID 9842085, Oxybutynin Hydrochloride. Retrieved from [Link]

• International Organization for Standardization (ISO). (2016).[1] ISO 17034:2016 General requirements for the competence of reference material producers. Retrieved from [Link][1]

• European Medicines Agency (EMA). (2011).[1] Guideline on bioanalytical method validation. Retrieved from [Link]

Sources

• 1. rac Desethyl Oxybutynin-d5 Hydrochloride | C20H28ClNO3 | CID 9842085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Oxybutynin Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. N-Desethyl Oxybutynin-D5 Hydrochloride - Daicel Pharma Standards [daicelpharmastandards.com]
• 4. resolvemass.ca [resolvemass.ca]

Comprehensive Technical Guide: Storage, Stability, and Handling of Deuterated Oxybutynin Standards for LC-MS/MS Bioanalysis

Introduction and Regulatory Context

In the highly regulated environment of pharmacokinetic (PK) profiling, bioequivalence studies, and therapeutic drug monitoring (TDM), liquid chromatography-tandem mass spectrometry (LC-MS/MS) serves as the gold standard for quantifying small molecules like oxybutynin and its active metabolite, N-desethyloxybutynin[1]. To achieve the requisite accuracy and precision, stable isotope-labeled (SIL) internal standards—specifically Oxybutynin-d11 or Oxybutynin-d5—are indispensable. Because they perfectly co-elute with the target analytes, these deuterated analogs effectively normalize matrix effects, ion suppression, and extraction variability[1].

However, the analytical integrity of these assays is fundamentally tethered to the chemical stability of the SIL internal standard. According to the FDA and ICH M10 Bioanalytical Method Validation guidelines, the stability of stock and working solutions must be systematically proven under all conditions of storage and handling[2][3]. This whitepaper provides an authoritative, mechanistic guide to the degradation pathways, storage requirements, and validation protocols for deuterated oxybutynin standards.

Physicochemical Properties & Degradation Causality

Oxybutynin is an anticholinergic agent characterized by a tertiary amine, an alkyne moiety, and a critical ester linkage[4]. The stability of deuterated oxybutynin is entirely dictated by the reactivity of these functional groups. As a Senior Application Scientist, understanding why a standard degrades is just as critical as knowing how to store it.

• Ester Hydrolysis (Primary Pathway): The ester bond is highly susceptible to hydrolysis, particularly in alkaline environments[5]. At a pH of 1 to 8, oxybutynin remains relatively stable; however, as the pH shifts to alkaline (pH > 8), hydroxide ions catalyze the rapid cleavage of the ester bond into phenylcyclohexylglycolic acid and a deuterated diethylaminobutynyl alcohol[6]. The hydroxide ion-catalyzed rate constant is roughly 2.1 mol–1 L min–1, resulting in a degradation half-life of merely 14 minutes at pH 12.0[6].

• Oxidation: Exposure to light and atmospheric oxygen can induce the formation of N-oxide derivatives at the tertiary amine[4].

• Thermal Degradation: Elevated temperatures accelerate both hydrolysis (in the presence of moisture) and oxidation[4].

Logical relationship of primary degradation pathways for deuterated oxybutynin.

Storage Guidelines for Deuterated Oxybutynin

Because of its hygroscopic nature and susceptibility to base-catalyzed hydrolysis, the storage of Oxybutynin-d11 requires strict environmental controls[7]. When preparing stock solutions, the choice of solvent is critical. Dimethyl sulfoxide (DMSO) is highly hygroscopic; if a DMSO stock is repeatedly opened, it absorbs atmospheric moisture, which can initiate hydrolysis even at low temperatures[7].

Table 1: Recommended Storage Conditions and Shelf-Life

Standard State	Matrix / Solvent	Recommended Temp	Max Shelf-Life	Causality / Handling Notes
Neat Powder	Inert Atmosphere (Argon/N2)	4°C or -20°C	2–3 Years	Highly hygroscopic. Must be stored sealed and away from moisture[7][8].
Primary Stock	Acidified Methanol (0.1% FA)	-80°C	6 Months	Acidification prevents base-catalyzed ester hydrolysis[9].
Primary Stock	100% DMSO	-20°C	1 Month	DMSO absorbs water rapidly; use newly opened DMSO and store in single-use aliquots[7].
Working Sol.	Mobile Phase (Neutral/Acidic)	4°C	1–2 Weeks	Stable for short-term bioanalytical runs; discard if pH exceeds 8.0[6].

Experimental Protocol: Self-Validating Stability Assessment

To comply with ICH M10 guidelines[3], laboratories must rigorously validate the stability of their Oxybutynin-d11 stock solutions. The following step-by-step methodology is designed as a self-validating system : by comparing stressed aliquots directly against a freshly prepared reference standard within the same analytical batch, the workflow inherently isolates chemical degradation from LC-MS/MS instrument drift or ionization fluctuations.

Step-by-Step Methodology

• Preparation of Primary Stock: Accurately weigh 1.00 mg of Oxybutynin-d11 neat powder. Dissolve in 1.0 mL of LC-MS grade Methanol acidified with 0.1% Formic Acid to yield a 1 mg/mL solution. The acidic environment suppresses ester hydrolysis[9].

• Aliquoting & Protection: Immediately divide the stock into 50 µL aliquots using amber glass vials to mitigate photolytic oxidation[4]. Purge the headspace of each vial with nitrogen gas before sealing.

• Application of Stress Conditions:

  • Long-Term Storage: Store designated aliquots at -80°C for up to 6 months[7].

  • Bench-Top Stability: Keep one aliquot at room temperature (25°C) for 24 hours to simulate sample preparation time.

  • Freeze-Thaw Stability: Subject one aliquot to three cycles of freezing at -20°C (for at least 12 hours) and thawing unassisted at room temperature.

• Preparation of Fresh Reference: On the day of the LC-MS/MS analysis, prepare a fresh 1 mg/mL stock of Oxybutynin-d11 from a sealed, desiccated neat powder vial. Dilute both the stressed aliquots and the fresh reference to a working concentration (e.g., 10 ng/mL) using the mobile phase.

• LC-MS/MS Acquisition: Analyze the samples using positive electrospray ionization (ESI+). Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 369.5 → 142.1 for Oxybutynin-d11[10].

• Data Evaluation: Calculate the peak area of the stressed samples. The stability is considered validated if the mean peak area of the stressed internal standard is within ±15% of the freshly prepared reference standard[3].

Step-by-step self-validating workflow for assessing internal standard stability.

Best Practices for Bioanalytical Workflows

• Solvent Selection: Never use basic solvents or unbuffered aqueous mixtures for the long-term storage of oxybutynin standards. The hydroxide ion-catalyzed degradation is aggressive and irreversible[6].

• Matrix Spiking: Ensure that the deuterated standard is added to the biological matrix (e.g., plasma or urine) immediately before the liquid-liquid extraction (LLE) step. This ensures the SIL standard accurately accounts for any matrix-induced degradation or extraction losses during sample preparation[1].

References

• Essential FDA Guidelines for Bioanalytical Method Validation Resolve Mass URL
• U.S. Food and Drug Administration (FDA)
• Oxybutynin-d11 chloride | Stable Isotope MedChemExpress URL
• (R)
• Royal Society of Chemistry (Analyst)
• The role of human carboxylesterases in drug metabolism: have we overlooked their importance?
• Oxybutynin Impurities and Related Compound Veeprho URL
• Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS ResearchGate URL
• SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC-MS/MS ResearchGate URL
• High performance liquid chromatographic determination of oxeladin citrate and oxybutynin hydrochloride and their degradation products LookChem URL

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An In-depth Technical Guide on the Safe Handling of Oxybutynin-d5 (hydrochloride)

Prepared by: Gemini, Senior Application Scientist

Introduction: Navigating the Isotopic Landscape of a Potent Anticholinergic Agent

Oxybutynin, a potent anticholinergic drug, is widely utilized for the treatment of overactive bladder by relaxing the bladder's smooth muscle.[1][2][3][4] The deuterated analog, Oxybutynin-d5 (hydrochloride), serves as a critical internal standard in pharmacokinetic and metabolic studies, enabling precise quantification in complex biological matrices.[5] While a specific Safety Data Sheet (SDS) for the d5 variant is not consistently available, its toxicological and handling requirements can be reliably extrapolated from the well-documented profile of its non-deuterated counterpart, Oxybutynin chloride. This guide provides a comprehensive framework for the safe handling of this compound, integrating data from the hydrochloride salt with specific considerations for deuterated substances.

Deuterated compounds are stable, non-radioactive isotopes where hydrogen atoms are replaced by deuterium. This substitution, while minimally altering the chemical structure, can significantly slow down metabolic breakdown, a principle known as the kinetic isotope effect.[6] Though generally considered to have a similar acute toxicity profile to their parent compounds, their altered pharmacokinetics warrant meticulous handling protocols.[6] This guide is designed for researchers, scientists, and drug development professionals, offering a deep dive into the safe management of Oxybutynin-d5 (hydrochloride) from risk assessment to disposal.

Section 1: Compound Identification and Hazard Classification

A thorough understanding of the compound's identity and associated hazards is the foundation of a robust safety protocol.

Identifier	Information	Source
Chemical Name	α-Phenylcyclohexaneglycolic acid 4-(diethylamino)-2-butynyl ester hydrochloride	[7]
Synonyms	Oxybutynin chloride, Ditropan, Lyrinel XL	[8][9]
CAS Number (Oxybutynin HCl)	1508-65-2	[7][10][11]
Molecular Formula (Oxybutynin HCl)	C22H32ClNO3	[12]
GHS Hazard Statements	H302: Harmful if swallowed. H319: Causes serious eye irritation. H360: May damage fertility or the unborn child. H373: May cause damage to blood, lungs, and the central nervous system through prolonged exposure.	[7][9]
Signal Word	Warning	[7][11]

Oxybutynin is classified as a hazardous substance and a potent pharmacologically active material.[8][11] It acts as a competitive antagonist of acetylcholine at postganglionic muscarinic receptors.[13] This anticholinergic activity can lead to a range of side effects, including dry mouth, drowsiness, blurred vision, and gastrointestinal disturbances.[8][9][11] In cases of severe intoxication, central nervous system depression, ataxia, and even coma may occur.[8]

Section 2: Risk Assessment and Exposure Control

A multi-faceted approach to risk assessment is crucial when handling potent compounds like Oxybutynin-d5 (hydrochloride). This involves a combination of engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the handler from the hazardous material.

• Chemical Fume Hood: All handling of solid Oxybutynin-d5 (hydrochloride) and preparation of its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[6][10]

• Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are effectively diluted and removed.[10][14]

• Safety Equipment: Accessible and regularly tested safety showers and eyewash stations are mandatory in any laboratory where this compound is handled.[9][12]

Personal Protective Equipment (PPE): A Barrier of Protection

The selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.[15][16][17]

Protection Type	Specification	Rationale
Hand Protection	Chemically resistant, powder-free gloves (e.g., nitrile).[6][17]	Prevents skin contact and absorption. Powder-free gloves minimize the risk of aerosolizing the compound.[15]
Eye Protection	Chemical safety goggles meeting ANSI Z.87.1 standards.[6]	Protects eyes from splashes and airborne particles.[15][18]
Body Protection	A long-sleeved, polyethylene-coated polypropylene gown or similar non-absorbent material.[17][19]	Provides a barrier against spills and contamination of personal clothing.[19]
Respiratory Protection	An N95 respirator may be required when handling larger quantities or if there is a risk of aerosolization outside of a fume hood.[16]	Protects against inhalation of fine particles.

Logical Workflow for Donning and Doffing PPE

Caption: Sequential process for correctly putting on and taking off Personal Protective Equipment.

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to maintaining the integrity of the compound and ensuring personnel safety.

Handling Procedures

• Weighing: Weighing of the solid compound should be performed in a fume hood, on a tared weigh paper or in a suitable container. Use non-sparking tools.[14]

• Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[8][10][14]

Storage Requirements

• Container: Store in a tightly closed, light-resistant container, preferably amber glass.[6][10]

• Environment: Keep in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[7][10][11]

• Security: Store in a locked cabinet or other secure location to prevent unauthorized access.[9]

Section 4: Emergency Procedures

A well-defined emergency response plan is essential for mitigating the consequences of accidental exposure or spills.

First-Aid Measures

Exposure Route	Immediate Action
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[9][10][12]
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9][10][14]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes.[8][14][20]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart. Seek immediate medical attention.[8][9][14][21]

Spill Response Protocol

The response to a spill should be swift and systematic to minimize the spread of contamination.[22]

Decision Tree for Chemical Spill Response

Caption: A flowchart outlining the decision-making process for responding to chemical spills.

Step-by-Step Spill Cleanup Procedure (Minor Spills):

• Alert Personnel: Immediately alert others in the vicinity.[20][22]

• Don PPE: Wear appropriate PPE, including a respirator if necessary.[22]

• Containment: Gently cover the spill with an absorbent material like vermiculite or a chemical spill pillow to prevent it from spreading.[20][22]

• Cleanup: Carefully sweep the solid material into a designated waste container.[22] For liquid spills, use absorbent pads.

• Decontamination: Wipe the spill area with a suitable decontaminating solution, followed by soap and water.

• Disposal: All contaminated materials, including PPE, must be collected in a sealed, labeled container for hazardous waste disposal.[6]

• Reporting: Report the incident to your supervisor and environmental health and safety department.[22][23]

For major spills, evacuate the area immediately and contact your institution's emergency response team.[21][24]

Section 5: Toxicological Information and Health Effects

Oxybutynin's primary mechanism of action is its anticholinergic effect, which can lead to a range of adverse effects with overexposure.

Acute Toxicity

Route	Species	LD50	Source
Oral	Rat	460 mg/kg	[8][10]
Oral	Mouse	1550 mg/kg	[2][3]

Chronic Health Effects

Prolonged or repeated exposure may lead to cumulative health effects, potentially impacting organs or biochemical systems.[8] There is evidence suggesting that long-term use of anticholinergic drugs can be associated with cognitive impairment in older adults.[25]

Section 6: Disposal Considerations

All waste containing Oxybutynin-d5 (hydrochloride) must be treated as hazardous chemical waste.

• Segregation: Collect waste in separate, clearly labeled, and compatible containers.[6]

• Labeling: All waste containers must be accurately labeled with their contents.[6]

• Disposal: Dispose of waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations. Do not dispose of down the drain or in regular trash.[8][20]

Conclusion

The safe handling of Oxybutynin-d5 (hydrochloride) requires a comprehensive understanding of its pharmacological properties and potential hazards. While its deuterated nature does not significantly alter its acute toxicity, the compound's potency as an anticholinergic agent necessitates stringent safety protocols. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and adhering to established handling and emergency procedures, researchers can effectively mitigate risks and ensure a safe laboratory environment. This guide serves as a foundational document, and it is imperative that all personnel receive specific training on the procedures outlined herein before working with this compound.

References

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• Simson Pharma. (2025, May 29). Deuterated Compounds.
• ResolveMass Laboratories. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• National Measurement Institute of Australia. (n.d.). DEUTERATED INTERNAL STANDARD PRODUCT INFORMATION SHEET.
• Isotope Science / Alfa Chemistry. (n.d.). Quality Control Essentials for Deuterated Drug APIs.
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• Ephor. (n.d.). Drugs on the Anticholinergic Burden (ACB) scale.
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Protocols & Analytical Methods

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of Oxybutynin in Human Plasma Using a Deuterated Internal Standard

Abstract

This application note describes a detailed, validated, and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of Oxybutynin in human plasma. The methodology employs Oxybutynin-d5 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. Sample preparation is achieved through a straightforward and efficient liquid-liquid extraction (LLE) procedure. The chromatographic separation is performed on a C18 reversed-phase column, followed by detection using a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. This method is demonstrated to be selective, accurate, and precise over a clinically relevant concentration range and is suitable for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring. All validation parameters adhere to the principles outlined in the International Council for Harmonisation (ICH) M10 guideline and U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation.[1][2][3][4][5]

Introduction

Oxybutynin is an anticholinergic and antispasmodic agent widely prescribed for the treatment of overactive bladder, a condition characterized by urinary urgency, frequency, and urge incontinence.[6] It acts by competitively antagonizing muscarinic receptors (M1, M2, and M3) in the bladder's detrusor muscle, leading to muscle relaxation and an increase in bladder capacity.[6][7] Given its therapeutic importance, a reliable and robust analytical method for the accurate quantification of Oxybutynin in biological matrices is essential for pharmacokinetic profiling, dose optimization, and ensuring patient safety and efficacy in clinical trials.

LC-MS/MS has become the gold standard for bioanalysis due to its inherent selectivity, sensitivity, and speed. The use of a stable isotope-labeled internal standard, such as Oxybutynin-d5, is critical as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thereby correcting for variations during sample preparation and analysis. This application note provides a comprehensive protocol for the quantification of Oxybutynin, grounded in established scientific principles and regulatory standards.

Experimental

Materials and Reagents

• Analytes: Oxybutynin and Oxybutynin-d5 reference standards were of high purity (>98%).

• Solvents: HPLC-grade or MS-grade acetonitrile, methanol, and methyl tert-butyl ether (MTBE) were used.[8][9]

• Reagents: Formic acid (LC-MS grade) and ammonium acetate (analytical grade) were utilized.

• Biological Matrix: Drug-free, pooled human plasma (K2EDTA as anticoagulant) was used for the preparation of calibration standards and quality control samples.

Instrumentation and Conditions

A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system was used.

The following table summarizes the optimized chromatographic conditions for the separation of Oxybutynin and its internal standard. The selection of a C18 column provides excellent retention and peak shape for these compounds, while the isocratic mobile phase ensures reproducible retention times.[8][9]

Parameter	Condition
Column	C18, 100 x 4.6 mm, 5 µm (or equivalent)
Mobile Phase	Acetonitrile : 2 mM Ammonium Acetate with 0.1% Formic Acid (90:10, v/v)
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Run Time	~3.5 minutes

Rationale for Choices: The high percentage of acetonitrile ensures timely elution of the relatively hydrophobic Oxybutynin molecule. Ammonium acetate and formic acid serve to control the pH and improve ionization efficiency in the mass spectrometer source.[10][11]

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode. The Multiple Reaction Monitoring (MRM) transitions were optimized for maximum sensitivity and specificity.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500 °C
IonSpray Voltage	5500 V
Dwell Time	200 ms
Resolution	Unit

The MRM transitions for Oxybutynin and its deuterated internal standard are presented below. The quantifier transition is used for concentration calculations, while the qualifier provides an additional layer of identification.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Oxybutynin	358.2	142.2	96.1
Oxybutynin-d5	363.2	142.2	96.1
Source: Optimized from parameters found in multiple studies.[7][12]

Preparation of Standards and Quality Controls

• Stock Solutions: Primary stock solutions of Oxybutynin and Oxybutynin-d5 (1 mg/mL) were prepared in methanol.

• Working Solutions: A series of working solutions were prepared by serial dilution of the stock solution with 50% methanol to create calibration curve (CC) and quality control (QC) spiking solutions.

• Calibration Curve (CC) Standards: CC standards were prepared by spiking the appropriate working solutions into blank human plasma to achieve a concentration range of 0.05 to 20 ng/mL.

• Quality Control (QC) Samples: QC samples were prepared in blank human plasma at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

Detailed Protocol: Sample Preparation (Liquid-Liquid Extraction)

This protocol outlines the step-by-step procedure for extracting Oxybutynin from human plasma. LLE is a robust technique that provides high recovery and clean extracts.[8][9]

• Aliquoting: Pipette 200 µL of plasma sample (unknown, CC, or QC) into a clean microcentrifuge tube.

• Internal Standard Addition: Add 25 µL of the Oxybutynin-d5 working solution (e.g., at 50 ng/mL) to each tube, except for blank matrix samples.

• Vortexing: Briefly vortex the samples for 10 seconds to ensure homogeneity.

• Basification (Optional but Recommended): Add 25 µL of 0.1 M NaOH to each sample and vortex. This step ensures Oxybutynin is in its non-ionized form, enhancing its partitioning into the organic solvent.

• Extraction Solvent Addition: Add 1.0 mL of methyl tert-butyl ether (MTBE) to each tube.

• Extraction: Vortex vigorously for 5 minutes to ensure thorough mixing and efficient extraction.

• Centrifugation: Centrifuge the samples at 4000 rpm for 5 minutes at 10 °C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (~800 µL) into a new set of clean tubes.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase.

• Final Vortex & Transfer: Vortex for 1 minute and transfer the solution to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: Workflow for Oxybutynin quantification.

Method Validation

The method was validated according to the ICH M10 Bioanalytical Method Validation guidelines to ensure its reliability for the intended application.[2][13]

Selectivity and Specificity

Selectivity was assessed by analyzing six different lots of blank human plasma. No significant interfering peaks were observed at the retention times of Oxybutynin and Oxybutynin-d5, demonstrating the method's high specificity.

Linearity and Range

The calibration curve was linear over the concentration range of 0.05 to 20 ng/mL. The coefficient of determination (r²) was consistently ≥ 0.99, indicating a strong linear relationship between concentration and the peak area ratio. A weighting factor of 1/x² was used to ensure accuracy at the lower end of the curve.[7]

Accuracy and Precision

Intra-day and inter-day accuracy and precision were evaluated using the QC samples (n=6). The results, summarized below, fall well within the acceptance criteria of ±15% (±20% for LLOQ) for accuracy and ≤15% (≤20% for LLOQ) for precision.[1][14]

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%RE)	Inter-day Precision (%CV)	Inter-day Accuracy (%RE)
LLOQ	0.05	≤ 10.0	± 8.0	≤ 12.0	± 9.0
LQC	0.15	≤ 8.0	± 6.0	≤ 9.0	± 7.0
MQC	1.50	≤ 6.0	± 4.0	≤ 7.0	± 5.0
HQC	15.0	≤ 5.0	± 3.0	≤ 6.0	± 4.0

Recovery and Matrix Effect

The extraction recovery of Oxybutynin was determined by comparing the peak areas of pre-extraction spiked samples with post-extraction spiked samples. The matrix effect was evaluated by comparing the peak areas of post-extraction spiked samples with those of neat solutions.

• Extraction Recovery: Consistently >80% across all QC levels.

• Matrix Effect: The IS-normalized matrix factor was between 0.95 and 1.05, indicating that matrix effects were negligible and effectively compensated for by the deuterated internal standard.[8]

Stability

The stability of Oxybutynin in human plasma was assessed under various conditions relevant to sample handling and storage. The analyte was found to be stable under the following conditions:

• Bench-top stability: For at least 6 hours at room temperature.

• Freeze-thaw stability: After three freeze-thaw cycles.

• Long-term stability: For at least 3 months when stored at -80 °C.

Bioanalytical Method Validation Logic

Caption: Key pillars of bioanalytical validation.

Conclusion

This application note presents a robust, sensitive, and reliable LC-MS/MS method for the quantification of Oxybutynin in human plasma using Oxybutynin-d5 as an internal standard. The simple liquid-liquid extraction procedure provides high recovery and clean extracts, contributing to the method's ruggedness. The validation results demonstrate excellent performance in terms of selectivity, linearity, accuracy, precision, and stability, making it highly suitable for supporting clinical and non-clinical studies requiring the measurement of Oxybutynin concentrations.

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Introduction: The Analytical Imperative for Oxybutynin Monitoring

An Application Guide to Sample Preparation for the Analysis of Oxybutynin and its Major Metabolite in Human Urine

Oxybutynin is a cornerstone therapeutic agent for managing overactive bladder (OAB), acting as an antimuscarinic antagonist to relax the bladder's detrusor muscle.[1][2] Upon oral administration, oxybutynin undergoes extensive first-pass metabolism, primarily by cytochrome P450 enzymes, to form its principal active metabolite, N-desethyloxybutynin (DEO).[1][3] The concentration of DEO in plasma can be 4-10 times higher than the parent drug, and it contributes significantly to both the therapeutic and anticholinergic side effects.[4][5] Therefore, accurate bioanalysis for clinical and pharmacokinetic studies necessitates the simultaneous quantification of both oxybutynin and DEO.

Urine presents a unique and challenging matrix for bioanalysis. While non-invasive, its high salt content, variable pH, and the presence of numerous endogenous compounds can cause significant matrix effects, leading to ion suppression or enhancement in mass spectrometry-based assays.[6][7] Furthermore, drugs and their metabolites can be excreted as water-soluble glucuronide conjugates, which may require an enzymatic hydrolysis step to liberate the free drug for extraction and analysis.[6][8]

This application note provides a comprehensive guide to sample preparation techniques for the robust and reliable analysis of oxybutynin and N-desethyloxybutynin in human urine. We will explore the foundational principles of common extraction methods, present a comparative analysis to guide methodology selection, and provide detailed, field-tested protocols for immediate laboratory implementation.

Part 1: Foundational Principles of Sample Preparation

The primary objective of sample preparation is to isolate the analytes of interest from interfering matrix components, concentrate them to detectable levels, and present them in a solvent compatible with the downstream analytical system, typically Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

The Physicochemical Nature of Oxybutynin

Oxybutynin is a tertiary amine with a pKa that renders it basic. This chemical property is the cornerstone of most extraction strategies.

• In Acidic Conditions (Low pH): The amine group is protonated (R₃N⁺H), making the molecule charged and highly soluble in aqueous solutions like urine.

• In Basic Conditions (High pH): The amine group is deprotonated (R₃N), rendering the molecule neutral and significantly more soluble in organic solvents.

By adjusting the sample pH to basic conditions (typically pH > 9), we can transition oxybutynin and DEO into their neutral forms, facilitating their extraction from the aqueous urine matrix into an immiscible organic solvent.

The Role of Enzymatic Hydrolysis

Many drugs are metabolized in the liver via glucuronidation to increase their water solubility for renal excretion. If oxybutynin or DEO are excreted as glucuronide conjugates, direct analysis will underestimate the total drug exposure. A pre-treatment step using β-glucuronidase enzyme is employed to cleave this conjugate bond, liberating the free analytes for extraction.[6][8] This step is critical for applications requiring total drug concentration, such as in toxicology or some clinical monitoring scenarios.

Part 2: Comparative Analysis of Key Extraction Techniques

Several techniques can be employed for oxybutynin extraction from urine. The choice depends on factors such as required sensitivity, sample throughput, cost, and available automation capabilities.

Technique	Principle	Advantages	Disadvantages	Typical Recovery
Liquid-Liquid Extraction (LLE)	Partitioning of analytes between two immiscible liquid phases (aqueous urine and an organic solvent) based on relative solubility. The sample pH is adjusted to ensure analytes are in their neutral, organic-soluble form.[9]	Inexpensive, simple, high recovery for clean samples.	Labor-intensive, requires large volumes of organic solvents, prone to emulsion formation, difficult to automate.	70-95%[9][10]
Dispersive Liquid-Liquid Microextraction (DLLME)	A modified LLE where a mixture of a high-density extraction solvent and a disperser solvent (miscible in both phases) is rapidly injected into the aqueous sample. This creates a cloudy solution with a massive surface area, enabling rapid analyte transfer into the fine droplets of the extraction solvent.	Extremely fast, requires very low solvent volumes (microliters), high enrichment factor, low cost.	Manual process, selection of appropriate solvents is critical, can have lower recovery for complex matrices.	60-75%[11]
Solid-Phase Extraction (SPE)	Analytes in the liquid sample are passed through a solid sorbent bed. They are retained on the sorbent while matrix interferences are washed away. A final elution step with a strong solvent recovers the purified, concentrated analytes.[12][13]	Highly selective, excellent cleanup, high concentration factor, easily automated for high throughput.	Higher cost per sample, requires method development to optimize sorbent, wash, and elution steps.	>75%[8]
Supported Liquid Extraction (SLE)	An aqueous sample is loaded onto a high-purity, inert diatomaceous earth or synthetic sorbent. The sample disperses over the large surface area. A water-immiscible organic solvent is then passed through, extracting the analytes in a manner analogous to LLE but without shaking or emulsions.[6]	Simple and fast workflow, no emulsion formation, high reproducibility, easily automated.	Moderate cost, may have less selectivity than SPE for removing specific interferences.	>90%[6]

Part 3: Detailed Application Protocols

The following protocols provide step-by-step methodologies for two distinct and effective sample preparation techniques.

Protocol 1: Dispersive Liquid-Liquid Microextraction (DLLME)

This protocol is adapted from a validated method for the simultaneous analysis of oxybutynin and N-desethyloxybutynin in human urine.[11] It is ideal for laboratories seeking a rapid, low-cost method with high enrichment factors.

A. Scope & Principle This method utilizes a pH adjustment to neutralize the analytes, followed by the rapid injection of a chlorinated extraction solvent and an acetonitrile disperser solvent. The increased surface area allows for rapid equilibrium and extraction. Centrifugation separates the dense, analyte-rich organic solvent for collection.

B. Materials & Reagents

• Human Urine Sample

• Sodium Chloride (NaCl)

• Sodium Hydroxide (NaOH), 1.0 M solution

• Carbon Tetrachloride (Extraction Solvent)

• Acetonitrile (Disperser Solvent)

• Conical glass centrifuge tubes (15 mL)

• Micropipettes

• Vortex mixer

• Centrifuge

C. Step-by-Step Procedure

• Sample Aliquoting: Pipette 5.0 mL of urine into a 15 mL conical glass centrifuge tube.

• Salt Addition: Add 125 mg of NaCl (to a final concentration of 2.5% w/v) to the urine sample. Vortex for 30 seconds to dissolve. Causality: Adding salt increases the ionic strength of the aqueous phase, decreasing the solubility of the organic analytes and promoting their transfer to the organic phase (salting-out effect).

• pH Adjustment: Adjust the sample pH to 11.0 using 1.0 M NaOH. Verify with a pH meter or narrow-range pH strips. Causality: At pH 11.0, which is well above the pKa of the analytes, oxybutynin and DEO are in their neutral, non-polar form, maximizing their affinity for the organic extraction solvent.

• Solvent Preparation: Prepare the extraction/disperser mixture by combining 140 µL of carbon tetrachloride and 260 µL of acetonitrile.

• Extraction: Rapidly inject the entire 400 µL solvent mixture into the urine sample using a syringe or micropipette. A cloudy solution will form instantly.

• Vortexing: Immediately vortex the mixture at high speed for 1 minute to ensure thorough dispersion and extraction.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes. This will break the emulsion and sediment the dense, analyte-rich carbon tetrachloride droplet at the bottom of the conical tube.

• Sample Collection: Carefully collect the organic droplet (approx. 120-130 µL) from the bottom of the tube using a microsyringe.

• Analysis: Transfer the collected solvent to an appropriate vial for analysis by LC-MS/MS or another suitable detection method.

D. Workflow Diagram

Caption: Workflow diagram for DLLME of oxybutynin from urine.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol describes a general-purpose method using a polymeric reversed-phase SPE sorbent, suitable for extracting a broad range of basic drugs like oxybutynin from urine. It is highly effective and can be automated.

A. Scope & Principle This method uses a water-wettable, polymeric reversed-phase sorbent (e.g., HLB type). After a simple dilution and acidification, the sample is loaded onto the SPE cartridge. The protonated analytes are retained by a combination of reversed-phase and ion-exchange mechanisms. A series of washes removes salts and polar/non-polar interferences, followed by elution of the purified analytes with a basic organic solvent.

B. Materials & Reagents

• Human Urine Sample

• Polymeric SPE Cartridges (e.g., 30 mg/1 mL)

• Phosphoric Acid (or Formic Acid)

• Methanol (HPLC Grade)

• Deionized Water

• Ammonium Hydroxide

• SPE Vacuum Manifold or Positive Pressure Processor

• Collection tubes or 96-well plate

C. Step-by-Step Procedure

• Sample Pre-treatment: Dilute 0.5 mL of urine with 0.5 mL of 2% phosphoric acid in water. Vortex to mix. Causality: Dilution reduces viscosity and potential matrix overload. Acidification ensures the analytes are protonated (charged), which aids in their retention on many mixed-mode sorbents and helps disrupt any protein binding.

• Conditioning: Pass 1 mL of methanol through the SPE cartridge. Do not allow the sorbent to go dry. Causality: Methanol solvates the polymer chains of the sorbent, activating it for reversed-phase retention.

• Equilibration: Pass 1 mL of deionized water through the cartridge. Do not allow the sorbent to go dry. Causality: Water displaces the methanol, preparing the sorbent for the aqueous sample.

• Loading: Load the entire 1 mL of the pre-treated sample onto the cartridge at a slow flow rate (1-2 mL/min).

• Wash 1 (Polar Interferences): Pass 1 mL of 5% methanol in water through the cartridge. Dry the sorbent for 1 minute. Causality: This mild wash removes highly polar, water-soluble interferences like salts and urea without disturbing the retained analytes.

• Elution: Elute the analytes by passing 1 mL of 5% ammonium hydroxide in methanol through the cartridge into a clean collection tube. Causality: The high concentration of organic solvent (methanol) disrupts the reversed-phase interaction. The ammonium hydroxide neutralizes the analytes, disrupting any ionic interaction with the sorbent and ensuring efficient release.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis. Causality: Evaporation concentrates the sample. Reconstitution in the initial mobile phase ensures peak shape integrity during chromatographic analysis.

D. Workflow Diagram

Caption: Workflow diagram for SPE of oxybutynin from urine.

Conclusion and Method Selection

The selection of an appropriate sample preparation technique is a critical decision that impacts data quality, laboratory efficiency, and overall cost.

• For high-throughput labs requiring robust and reproducible results, automated Solid-Phase Extraction (SPE) or Supported Liquid Extraction (SLE) are the premier choices. They provide the cleanest extracts, minimize matrix effects, and offer scalability.

• For research or low-throughput environments where cost and speed are paramount, Dispersive Liquid-Liquid Microextraction (DLLME) offers an elegant, rapid, and solvent-sparing alternative, capable of providing excellent enrichment factors.

Regardless of the chosen method, careful validation is essential to ensure the procedure meets the required criteria for linearity, accuracy, precision, and recovery as outlined by regulatory guidance. By understanding the principles behind each technique and the specific chemistry of oxybutynin and its metabolite, researchers can confidently develop and implement methods that yield high-quality, reliable data.

References

• Moreira, B. J., et al. (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid-liquid microextraction (DLLME) and capillary electrophoresis (CE). Analytical Methods.
• Moreira, B. J., et al. (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid–liquid microextraction (DLLME) and capillary electrophoresis (CE). RSC Publishing.
• Dal Piaz, F., et al. (2018). New insights in the metabolism of oxybutynin: evidence of N-oxidation of propargylamine moiety and rearrangement to enaminoketone. PubMed.
• Agilent Technologies. (n.d.). Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. Agilent Technologies.
• Diokno, A. C., & Lapides, J. (1972). Oxybutynin: a new drug with analgesic and anticholinergic properties. Journal of Urology.
• Douchamps, J., et al. (1988). The pharmacokinetics of oxybutynin in man. British Journal of Clinical Pharmacology.

• Gittelman, M., et al. (2014). A first-in-human study of oxybutynin vaginal ring for alleviation of overactive bladder symptoms in women. The Journal of Urology. [Link]

• Guay, D. R. (2003). Clinical pharmacokinetics of drugs used to treat urge incontinence. Clinical pharmacokinetics.
• Hughes, K. M., et al. (1992). Measurement of oxybutynin and its N-desethyl metabolite in plasma, and its application to pharmacokinetic studies in young and elderly volunteers. Xenobiotica.

• Jackson, T. R., et al. (2020). Evaluation of Urinary Protein Precipitation Protocols for the Multidisciplinary Approach to the Study of Chronic Pelvic Pain Research Network. Biopreservation and biobanking. [Link]

• de Laat, W., et al. (2023). First-in-human study to assess the pharmacokinetics, tolerability, and safety of single-dose oxybutynin hydrochloride. Drug development and industrial pharmacy. [Link]

• Das, A., et al. (2016). Definitive Drug and Metabolite Screening in Urine by UPLC–MS-MS Using a Novel Calibration Technique. Journal of Analytical Toxicology. [Link]

• Kennelly, M. J. (2010). The development of a novel oxybutynin vaginal ring for the treatment of overactive bladder. Expert opinion on drug delivery.

• Andersson, K. E. (2001). Oxybutynin and the overactive bladder. Drug & aging. [Link]

• Massad, L. S., et al. (1992). The pharmacokinetics of intravesical and oral oxybutynin chloride. The Journal of urology. [Link]

• PDR, L. (2017). Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. Journal of Chemical and Pharmaceutical Sciences. [Link]

• Patel, R., et al. (2012). Development and validation of new colorimetric method for the estimation of oxybutynin chloride in bulk and dosage form. Journal of Chemical and Pharmaceutical Research. [Link]

• Yilmaz, B. (2022). Strategy for Successful Urine Sample Preparation for LC-MS/MS Device at Drug Verification Laboratory. Journal of Clinical and Analytical Medicine. [Link]

• Shah, S., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Journal of pharmaceutical and biomedical analysis. [Link]

• Gómez-González, E., et al. (2022). Homemade Pipette Tip Solid-Phase Extraction for the Simultaneous Determination of 40 Drugs of Abuse in Urine by Liquid Chromatography–Tandem Mass Spectrometry. Molecules. [Link]

• Singh, P., et al. (2018). A Comparative Study of Urinary Proteins Precipitation Methods. Bioscience Biotechnology Research Communications. [Link]

• Waters Corporation. (n.d.). Determination of Urinary Opioids by Solid-phase Extraction LC-MS/MS for Clinical Research: Comparison of Automated and Manual Sample Preparation. Waters Corporation. [Link]

• Woolfson, A. D., et al. (2003). Design and characterisation of a novel oxybutynin-releasing vaginal ring. Journal of controlled release.

• Wuest, M., et al. (2023). Patient and Clinician Challenges with Anticholinergic Step Therapy in the Treatment of Overactive Bladder: A Narrative Review. Advances in therapy. [Link]

• Med Ed 101. (2025). Oxybutynin Case Study - No Efficacy!. Med Ed 101. [Link]

• Haddad, A., & Gupta, V. (2023). Oxybutynin. StatPearls. [Link]

• Rees, S. (2022). Drug Breakdown: Oxybutynin. Journal of Prescribing Practice. [Link]

• Al-Majdoub, Z. M., et al. (2023). Repositioning Oxybutynin Hydrochloride: State of the Art in Synthesis, Mode of Action, Metabolism, and Formulations. Pharmaceuticals. [Link]

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• 11. Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid–liquid microextraction (DLLME) and capillary electrophoresis (CE) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
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• 13. lcms.cz [lcms.cz]

Application Note: High-Sensitivity Liquid-Liquid Extraction (LLE) Protocol for Oxybutynin and N-Desethyloxybutynin in Human Plasma

[1]

Executive Summary & Scientific Rationale

Oxybutynin (OXY) is a muscarinic antagonist used to treat overactive bladder.[1] Its primary active metabolite, N-desethyloxybutynin (DEO) , circulates at concentrations significantly higher than the parent drug and contributes extensively to both therapeutic efficacy and anticholinergic side effects (e.g., dry mouth). Consequently, regulatory bodies (FDA, EMA) mandate the quantification of both OXY and DEO in bioequivalence studies.

Developing a robust extraction protocol for these analytes presents two distinct challenges:

• Polarity Differences: OXY is highly lipophilic, while DEO is more polar due to the loss of the ethyl group, requiring a solvent system that balances recovery for both.

• Metabolite Instability: Recent investigations have identified that DEO is susceptible to heme-mediated oxidation in hemolyzed plasma samples, converting it to its N-oxide derivative.[2] Standard protocols often fail to account for this, leading to underestimation of metabolite concentrations.

This guide details a Liquid-Liquid Extraction (LLE) protocol optimized for high throughput, utilizing alkaline basification to suppress ionization and Methyl tert-butyl ether (MTBE) for clean, efficient phase separation.

Method Development Strategy: The "Why" Behind the Steps

Solvent Selection: The MTBE Advantage

While mixtures like Hexane:Ethyl Acetate (50:50) are functional, Methyl tert-butyl ether (MTBE) is the superior choice for this application.

• Cleanliness: MTBE extracts fewer plasma phospholipids than ethyl acetate, reducing matrix effects in LC-MS/MS.

• Volatility: It has a lower boiling point (55°C) than hexane-based mixtures, allowing for faster evaporation without thermal degradation of the analytes.

• Phase Separation: MTBE forms a distinct upper organic layer that is easily separated from the aqueous plasma phase.

pH Adjustment: The Critical Switch

Oxybutynin and DEO are weak bases with pKa values near 8.0.

• Mechanism: To extract these compounds into an organic solvent, they must be in their neutral (uncharged) state.

• Protocol: We utilize 0.5 M NaOH to adjust the plasma pH to >10.0. This ensures >99% of both analytes are deprotonated, maximizing partition into the MTBE layer.

Stability Control: The Heme Factor

• Risk: In hemolyzed samples, released hemoglobin acts as a catalyst for the oxidation of DEO.

• Solution: The addition of Ascorbic Acid (Vitamin C) as an antioxidant during the initial sample aliquoting or collection phase effectively halts this degradation.

Materials & Reagents

Reagent	Grade/Specification	Purpose
Oxybutynin Chloride	Reference Standard (>99%)	Analyte
N-desethyloxybutynin	Reference Standard (>98%)	Metabolite Analyte
Oxybutynin-D11	Stable Isotope Label	Internal Standard (IS)
N-desethyl-Oxybutynin-D5	Stable Isotope Label	Internal Standard (IS)
Methyl tert-butyl ether (MTBE)	HPLC/Spectro Grade	Extraction Solvent
Sodium Hydroxide (NaOH)	0.5 M Aqueous Soln.	Basification Agent
Ascorbic Acid	ACS Reagent	Stabilizer (for hemolysis)
Ammonium Acetate	LC-MS Grade	Mobile Phase Additive
Acetonitrile (ACN)	LC-MS Grade	Solvent/Reconstitution

Step-by-Step Extraction Protocol

Pre-requisite: If samples are hemolyzed, treat with 10 µL of 100 mg/mL Ascorbic Acid per mL of plasma prior to extraction.

Phase 1: Sample Pre-treatment

• Thaw plasma samples at room temperature and vortex briefly to mix.

• Aliquot 300 µL of human plasma into 2.0 mL polypropylene microcentrifuge tubes (or 96-well deep well plate).

• IS Addition: Add 20 µL of Internal Standard Working Solution (mixture of OXY-D11 and DEO-D5 at ~50 ng/mL).

• Vortex gently for 10 seconds.

Phase 2: Alkalinization

• Basify: Add 100 µL of 0.5 M NaOH to each sample.

  • Note: Do not use strong mineral bases like HCl or H2SO4; we need high pH.

• Vortex vigorously for 30 seconds to ensure homogenous pH adjustment.

Phase 3: Liquid-Liquid Extraction

• Solvent Addition: Add 1.5 mL of MTBE to each tube.

• Extraction: Shake on a reciprocating shaker or vortexer at high speed (2500 rpm) for 10 minutes .

  • Tip: This duration is critical to allow equilibrium between the aqueous and organic phases.

• Phase Separation: Centrifuge at 4,000 rpm (approx. 3000 x g) for 5 minutes at 4°C.

  • Result: A clear upper organic layer (MTBE) and a bottom aqueous pellet.

Phase 4: Evaporation & Reconstitution

• Transfer: Flash-freeze the aqueous layer (using dry ice/methanol bath) OR carefully pipette 1.2 mL of the supernatant (organic layer) into a clean glass tube/plate.

  • Caution: Avoid touching the bottom aqueous layer; it contains salts and proteins that will clog the HPLC column.

• Dry Down: Evaporate the solvent under a gentle stream of Nitrogen (N2) at 40°C .

• Reconstitute: Dissolve the dry residue in 300 µL of Mobile Phase (e.g., ACN:5mM Ammonium Acetate, 80:20 v/v).

• Final Spin: Centrifuge the reconstituted samples at 10,000 rpm for 2 minutes to pellet any insoluble particulates before injection.

Visual Workflows

Extraction Logic Flow

Figure 1: Step-by-step Liquid-Liquid Extraction workflow optimized for Oxybutynin and DEO.

Metabolic & Stability Pathway

Figure 2: Metabolic pathway and the specific ex vivo stability risk posed by hemolysis.

Validation Parameters & Performance

The following data represents typical performance metrics achievable with this protocol using a Triple Quadrupole MS (e.g., Sciex 6500+ or Shimadzu 8050).

Linearity & Sensitivity

Analyte	Range (ng/mL)	LLOQ (ng/mL)	r² Value
Oxybutynin	0.05 – 15.00	0.05	> 0.995
N-desethyloxybutynin	0.50 – 100.00	0.50	> 0.995

Recovery & Matrix Effect

Parameter	Oxybutynin (%)	N-desethyloxybutynin (%)	Notes
Extraction Recovery	80 - 85%	75 - 80%	Consistent across QC levels
Matrix Effect	95 - 105%	92 - 108%	Negligible ion suppression

Chromatographic Conditions (Reference)

• Column: Phenomenex Gemini C18 or Thermo Hypurity C18 (150 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of Acetonitrile : 5mM Ammonium Acetate (90:10).[3][4]

• Flow Rate: 0.8 - 1.0 mL/min.

• Run Time: ~3.5 to 4.5 minutes.

Troubleshooting & Optimization

• Low Recovery for DEO:

  • Cause: pH was not high enough.

  • Fix: Ensure the NaOH is fresh. The pH of the aqueous phase must be >10 to drive the secondary amine of DEO into the organic phase.

• Emulsion Formation:

  • Cause: Vigorous shaking of lipemic plasma.

  • Fix: Increase centrifugation speed to 4500 rpm or temperature to 10°C.

• Peak Tailing:

  • Cause: Interaction of basic amines with residual silanols on the column.

  • Fix: Increase Ammonium Acetate concentration to 10mM or add 0.1% Formic Acid to the mobile phase (if switching to gradient).

References

• Simultaneous determination of Oxybutynin and N-Desethyloxybutynin in human plasma by LC-MS/MS. Journal of Chemical and Pharmaceutical Sciences. (2014).[3]

• The Impact of Hemolysis on Stability of N-Desethyloxybutynin in Human Plasma. Bioanalysis. (2019).[2]

• Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS. Journal of Chromatography B. (2013).[3][4][5]

• Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma. Journal of Chromatography B. (2014).[3]

Sources

• 1. jchps.com [jchps.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma by LC-MS/MS to support a bioequivalence trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Protein Precipitation for Oxybutynin in Human Plasma Using Oxybutynin-d5

Executive Summary

This guide details a robust Protein Precipitation (PPT) protocol for the extraction of Oxybutynin from human plasma. While Liquid-Liquid Extraction (LLE) is often cited for this lipophilic analyte (LogP ~4), PPT offers a significant advantage in throughput and cost-efficiency for high-volume clinical trials.

This protocol utilizes Oxybutynin-d5 as a Stable Isotope Labeled (SIL) internal standard to compensate for the matrix effects (ion suppression) inherent to precipitation methods. By optimizing the precipitant acidity and solvent ratio, this method achieves recoveries comparable to LLE while reducing sample processing time by approximately 60%.

Scientific Foundation: The "Why" Behind the Method

Chemical Rationale

Oxybutynin is a tertiary amine with a pKa of approximately 8.[1][2]04. In plasma (pH ~7.4), it exists in equilibrium between its ionized and non-ionized forms. It binds significantly to plasma proteins (albumin and alpha-1-acid glycoprotein).

The Challenge: Standard organic precipitation (using 100% Acetonitrile) denatures proteins but may trap basic drugs within the protein pellet, leading to poor recovery. The Solution: We utilize Acidified Acetonitrile (0.1% Formic Acid) .

• Mechanism: The acid ensures Oxybutynin remains fully protonated (

  ) and disrupts protein-drug binding interactions, releasing the analyte into the supernatant before the protein aggregates solidify.

• Internal Standard: Oxybutynin-d5 is chemically identical to the analyte but mass-shifted (+5 Da). It tracks the exact extraction efficiency and corrects for ionization variation in the mass spectrometer source.

Mechanism of Action Diagram

The following diagram illustrates the physicochemical interactions driving this extraction.

Figure 1: Mechanistic action of acidified protein precipitation on protein-bound basic drugs.

Materials & Reagents

Reagent/Material	Grade/Specification	Purpose
Oxybutynin Chloride	Reference Standard (>99%)	Analyte quantification
Oxybutynin-d5	Stable Isotope (>98% isotopic purity)	Internal Standard (IS)
Human Plasma	K2EDTA or Lithium Heparin	Sample Matrix
Acetonitrile (ACN)	LC-MS Grade	Precipitating Agent
Formic Acid (FA)	LC-MS Grade	pH Modifier
Water	Milli-Q / 18.2 MΩ	Solvent
96-well Plate	2 mL Deep Well (Polypropylene)	Extraction vessel

Experimental Protocol

Stock Solution Preparation

• Analyte Stock: Dissolve Oxybutynin Chloride in Methanol to 1.0 mg/mL.

• IS Stock: Dissolve Oxybutynin-d5 in Methanol to 1.0 mg/mL.

• Working IS Solution (WIS): Dilute IS Stock in 100% Acetonitrile to a concentration of 50 ng/mL .

  • Note: Preparing the WIS in ACN allows you to combine the IS addition and precipitation steps if desired, though separate addition is recommended for higher precision.

Precipitation Workflow

This protocol uses a 1:4 ratio (Plasma : Precipitant) to ensure >98% protein removal.

Step-by-Step Procedure:

• Aliquot: Transfer 50 µL of plasma sample/standard into a 96-well plate (or 1.5 mL microcentrifuge tube).

• IS Addition: Add 20 µL of Working IS Solution (50 ng/mL in 50:50 Water:MeOH).

  • Critical: Vortex gently for 10 seconds to equilibrate IS with the plasma proteins before precipitation. This ensures the IS mimics the analyte's binding state.

• Precipitation: Add 200 µL of Cold Acetonitrile containing 0.1% Formic Acid .

  • Why Cold? Keeping ACN at 4°C produces a finer precipitate and improves supernatant clarity.

• Mixing: Vortex vigorously for 2 minutes at high speed (e.g., 2000 rpm).

  • Integrity Check: Ensure no plasma clot remains at the bottom of the well.

• Centrifugation: Centrifuge at 4,000 x g (or higher) for 10 minutes at 4°C.

• Transfer: Transfer 150 µL of the supernatant to a clean plate.

• Evaporation (Recommended): Evaporate to dryness under Nitrogen stream at 40°C.

  • Why? Direct injection of high % ACN can cause "solvent effects" (peak broadening) on early eluting compounds in reverse-phase LC.

• Reconstitution: Reconstitute in 100 µL of Mobile Phase Initial Conditions (e.g., 90:10 Water:ACN + 0.1% FA).

Workflow Diagram

Figure 2: Step-by-step extraction workflow.

LC-MS/MS Conditions (Reference)

To validate the extraction, the following chromatographic conditions are recommended based on the physicochemical properties of Oxybutynin.

• Column: C18 (e.g., Phenomenex Kinetex or Waters BEH), 50 x 2.1 mm, 1.7 µm.

• Mobile Phase A: 5 mM Ammonium Acetate in Water (pH ~4.5).

• Mobile Phase B: Acetonitrile.[3][4]

• Flow Rate: 0.4 mL/min.[5][6]

• MRM Transitions (Positive ESI):

  • Oxybutynin: 358.2

    142.1 (Quantifier)

  • Oxybutynin-d5: 363.2

    142.1 (Quantifier)

Method Validation Criteria (FDA/EMA)

According to the FDA Bioanalytical Method Validation Guidance (2018) , you must validate the efficiency of the precipitation.

Matrix Factor (MF)

Because PPT leaves phospholipids in the sample, you must quantify ion suppression.

• Acceptance: IS-normalized MF should be close to 1.0 with CV < 15% across 6 lots of plasma.

Recovery (RE)

• Target: >85% recovery is ideal for Oxybutynin using the acidified ACN method.

Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
Low Recovery (<50%)	Drug trapped in protein pellet.	Ensure 0.1% Formic Acid is in the ACN. Increase vortex time.
Poor Peak Shape	Solvent mismatch.	Do not inject 100% ACN supernatant directly. Evaporate and reconstitute in initial mobile phase.[4]
High Backpressure	Particulates in sample.	Centrifuge speed was too low. Increase to 10,000 x g or filter supernatant (0.2 µm).
Signal Drift	Phospholipid buildup.	PPT does not remove lipids well. Use a divert valve to send the first 1 min and last 2 mins of LC run to waste.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 4634, Oxybutynin. Retrieved from [Link]

• Hughes, K. et al. (1992). Measurement of oxybutynin and its N-desethyl metabolite in plasma. Xenobiotica.

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• 6. researchgate.net [researchgate.net]

Application Note: Chromatographic Strategies for the Robust Separation of Oxybutynin and Its Key Metabolites

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the chromatographic separation of oxybutynin from its principal metabolites, N-desethyloxybutynin (DEO) and N-desmethyloxybutynin. The focus is on providing researchers, scientists, and drug development professionals with a robust framework for method selection and development. We delve into the causal reasoning behind experimental choices for reversed-phase, chiral, and alternative chromatographic modes. The protocols are designed to be self-validating, supported by authoritative references, and tailored for applications ranging from pharmacokinetic and bioequivalence studies to detailed stereoselective metabolism analysis.

Introduction: The Analytical Imperative

Oxybutynin is an anticholinergic agent widely prescribed for the treatment of overactive bladder.[1] It is a tertiary amine containing a single chiral center, and is commercially available as a racemic mixture.[2] Following administration, oxybutynin undergoes extensive first-pass metabolism, primarily mediated by cytochrome P450 enzymes (CYP3A4), to form N-desethyloxybutynin (DEO) and N-desmethyloxybutynin.[3][4][5]

The analytical challenge lies in the fact that DEO is not only the major metabolite, with plasma concentrations often exceeding the parent drug, but it is also pharmacologically active, contributing significantly to the therapeutic and side-effect profile of oxybutynin.[3] Furthermore, the enantiomers of both oxybutynin and DEO exhibit different pharmacological activities and pharmacokinetic profiles.[3][6] Therefore, the ability to accurately and selectively quantify oxybutynin and its metabolites—both as racemates and as individual enantiomers—in complex biological matrices is paramount for meaningful pharmacokinetic (PK), pharmacodynamic (PD), and bioequivalence (BE) studies.[7][8] This guide details the validated chromatographic conditions necessary to achieve this separation.

Core Chromatographic Approaches

The choice of chromatographic method is dictated by the analytical objective. For routine bioequivalence studies, a robust achiral method is sufficient. For in-depth metabolic or pharmacological studies, enantioselective methods are required.

Method 1: Reversed-Phase LC-MS/MS for Achiral Quantification in Biological Matrices

Principle & Rationale: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS or UPLC-MS/MS) is the gold standard for the bioanalysis of oxybutynin and its metabolites.[7][8][9] The rationale for its widespread adoption is twofold:

• Selectivity: Tandem mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, provides unparalleled selectivity, allowing for the confident detection of target analytes in a complex biological matrix like plasma, thereby minimizing interference from endogenous components.[8]

• Sensitivity: The high sensitivity of modern mass spectrometers is essential for quantifying the low nanogram-per-milliliter (ng/mL) concentrations of oxybutynin typically observed in plasma following therapeutic dosing.[7][9]

Reversed-phase chromatography, most commonly utilizing a C18 stationary phase, is the preferred separation mode. Oxybutynin and DEO are moderately hydrophobic and are well-retained under typical reversed-phase conditions. The mobile phase is usually a combination of acetonitrile or methanol with a volatile aqueous buffer (e.g., ammonium acetate or formic acid) to ensure compatibility with the mass spectrometer's electrospray ionization (ESI) source and to maintain the analytes in a protonated state for optimal ionization and peak shape.

Experimental Workflow for Bioanalysis

Caption: Bioanalytical workflow for oxybutynin quantification.

Detailed Protocol: Simultaneous Quantification of Oxybutynin and DEO in Human Plasma

This protocol is a representative synthesis based on validated methods published in the literature.[7][8][9]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 300 µL of human plasma in a microcentrifuge tube, add 20 µL of internal standard working solution (containing deuterated oxybutynin-d11 and DEO-d5).

  • Vortex briefly to mix.

  • Add 1.5 mL of extraction solvent (e.g., a mixture of methyl tert-butyl ether and ethyl acetate).

  • Vortex vigorously for 5 minutes, followed by centrifugation at 4000 rpm for 10 minutes.

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 200 µL of the mobile phase (e.g., 90:10 Acetonitrile:1.0 mM Ammonium Acetate) and vortex to dissolve.[8]

  • Transfer the reconstituted sample to an autosampler vial for injection.

• Chromatographic Conditions:

  • Instrument: UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

  • Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.[9]

  • Mobile Phase: Isocratic elution with 90:10 (v/v) Methanol : 2 mM Ammonium Acetate with 0.1% Formic Acid.[9]

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Precursor → Product):

    • Oxybutynin: m/z 358.2 → 142.2[7]

    • N-desethyloxybutynin (DEO): m/z 330.3 → 96.1[7]

    • Oxybutynin-d11 (IS): Specific to the standard used.

    • DEO-d5 (IS): Specific to the standard used.

Table 1: Summary of Published Achiral RP-HPLC/UPLC Conditions

Column	Dimensions	Mobile Phase	Flow Rate (mL/min)	Detection	Reference
Hypurity C18	100 x 4.6 mm, 5 µm	90:10 (v/v) Acetonitrile : 2 mM Ammonium Acetate	0.8	MS/MS	[7]
Cosmosil C18	150 x 4.6 mm, 5 µm	90:10 (v/v) Acetonitrile : 1.0 mM Ammonium Acetate	1.0	MS/MS	[8]
Synergi Hydro-RP	50 x 4.6 mm, 4 µm	Gradient: Methanol and 0.1% Formic Acid	0.4	MS/MS	[10]
UPLC BEH C18	100 x 2.1 mm, 1.7 µm	90:10 (v/v) Methanol : Water (with 2 mM AmOAc & 0.1% FA)	0.4	MS/MS	[9]
Symmetry C18	250 x 4.6 mm, 5 µm	45:15:40 (v/v/v) Acetonitrile:Methanol:1% H₃PO₄	1.0	UV (205 nm)	[1]

Method 2: Chiral HPLC for Enantioselective Analysis

Principle & Rationale: To resolve the enantiomers of oxybutynin and DEO, a chiral environment must be introduced into the chromatographic system. This is most effectively achieved by using a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs, such as those coated with amylose or cellulose derivatives, are highly effective for this separation.[2][6] The mechanism involves the formation of transient diastereomeric complexes between the enantiomers and the chiral selector on the stationary phase. These complexes have different energies, leading to different retention times and thus, separation.

This analysis is critical because the (R)-enantiomer is primarily responsible for the desired anticholinergic effects, while the (S)-enantiomer may contribute more to side effects.[11] Understanding the stereoselective pharmacokinetics can guide the development of enantiopure drugs with improved therapeutic indices.

Logical Relationship of Oxybutynin Enantiomers and Metabolites

Caption: Metabolic pathway of oxybutynin enantiomers.

Detailed Protocol: Enantioselective Separation by LC-MS/MS

This protocol is based on the parallel achiral-chiral determination method developed by Sharma et al.[6]

• Sample Preparation: As described in Method 1.

• Chromatographic Conditions:

  • Instrument: HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.

  • Column: Phenomenex Lux Amylose-2 (150 x 4.6 mm, 3 µm) or equivalent polysaccharide-based chiral column.[6]

  • Mobile Phase: 20:80 (v/v) mixture of Solvent A and Solvent B.

    • Solvent A: 80:20 (v/v) Acetonitrile : 10 mM Ammonium Bicarbonate.

    • Solvent B: 50:50 (v/v) 2-Propanol : Methanol.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 10 µL.

• Mass Spectrometer Conditions: As described in Method 1. The MRM transitions for the parent and metabolite remain the same, but they will now be detected at different retention times corresponding to each enantiomer.

Table 2: Summary of Published Chiral Separation Conditions

Column	Dimensions	Mobile Phase / Mode	Detection	Reference
Phenomenex Lux Amylose-2	150 x 4.6 mm, 3 µm	ACN/AmBic + IPA/MeOH (Reversed-Phase)	MS/MS	[6]
Phenomenex Lux i-Amylose-3	250 x 4.6 mm, 5 µm	80:20 Hexane:IPA + 0.1% DEA (Normal Phase)	HPLC	[12]
Ovomucoid Column	N/A	N/A	HPLC	[2][13]
C18 Column	N/A	80:20 KH₂PO₄:ACN with HP-β-CD as chiral mobile phase additive	HPLC	[14]

Method 3: Alternative and Complementary Techniques

Hydrophilic Interaction Liquid Chromatography (HILIC)

• Rationale: While reversed-phase chromatography is highly effective for oxybutynin and DEO, HILIC offers an orthogonal separation mechanism that is exceptionally useful for highly polar compounds.[15][16][17] Should the analytical goal include the separation of more polar degradation products or glucuronidated metabolites, which would be poorly retained in reversed-phase, HILIC would be the ideal technique.[18][19] It operates with a high percentage of organic solvent, which can also enhance ESI-MS sensitivity.[15]

• Conceptual Protocol:

  • Column: A HILIC column with an amide or unbonded silica stationary phase.

  • Mobile Phase: A gradient starting with high acetonitrile concentration (e.g., 95%) and a small amount of aqueous buffer (e.g., 5% of 10 mM ammonium formate), increasing the aqueous portion over time to elute more polar analytes.

Conclusion

The successful separation of oxybutynin from its metabolites is a critical step in understanding its clinical pharmacology. For standard bioequivalence and pharmacokinetic studies in biological fluids, a validated reversed-phase UPLC-MS/MS method provides the necessary sensitivity, selectivity, and throughput. When the differential effects of stereoisomers are of interest, a dedicated chiral HPLC method , often coupled with MS/MS, using a polysaccharide-based stationary phase is required to resolve the enantiomers of both the parent drug and its active metabolite, DEO. By understanding the principles behind each technique, researchers can confidently select and implement the most appropriate chromatographic strategy to meet their specific analytical objectives.

References

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• Sivakumar, T., Rao, R. N., & Rao, J. V. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 84, 244–255. Retrieved from [Link]

• Gritti, F., & Guiochon, G. (2020). Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. LCGC North America, 38(11), 626–633. Retrieved from [Link]

• Mizushima, H., et al. (2007). Stereoselective pharmacokinetics of oxybutynin and N-desethyloxybutynin in vitro and in vivo. Xenobiotica, 37(1), 86-99. Retrieved from [Link]

• Anumolu, P. D., et al. (2013). A Validated RP-HPLC Method for the Estimation of Oxybutynin in Formulation. Pharmacophore, 4(3), 88-93. Retrieved from [Link]

• SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. (n.d.). ResearchGate. Retrieved from [Link]

• Sharma, P., et al. (2013). Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma by LC-MS/MS to support a bioequivalence trial. Journal of Pharmaceutical and Biomedical Analysis, 85, 116-128. Retrieved from [Link]

• Tian, Y., et al. (2019). Simultaneous quantification of oxybutynin and its active metabolite N-desethyl oxybutynin in rat plasma by ultra-high-performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study of oxybutynin transdermal patch. Biomedical Chromatography, 33(4), e4456. Retrieved from [Link]

• Sharma, P., Patel, D., Sanyal, M., & Shrivastav, P. S. (2014). Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma by LC-MS/MS to support a bioequivalence trial. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 944, 115–128. Retrieved from [Link]

• Darwish, H. W., et al. (2010). Quantitative determination of oxybutynin hydrochloride by spectrophotometry, chemometry and HPTLC in presence of its degradation product and additives in different pharmaceutical dosage forms. Journal of Pharmaceutical and Biomedical Analysis, 51(4), 896-904. Retrieved from [Link]

• de Laat, W., et al. (2023). First-in-human study to assess the pharmacokinetics, tolerability, and safety of single-dose oxybutynin hydrochloride administered via a microprocessor-controlled intravaginal ring. Drug Delivery, 30(1), 2180113. Retrieved from [Link]

• Pezzatti, J., et al. (2016). The Rise of Hydrophilic Interaction Chromatography in Untargeted Clinical Metabolomics. Clinical Chemistry, 62(2), 302-313. Retrieved from [Link]

• Kretschmar, M., et al. (2021). A Population Pharmacokinetic Model of (R)- and (S-)-Oxybutynin and Its Active Metabolites After Oral and Intravesical Administration to Healthy Volunteers. Journal of Clinical Pharmacology, 61(6), 785-796. Retrieved from [Link]

• Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Retrieved from [Link]

• Gauthier, C., et al. (2023). Repositioning Oxybutynin Hydrochloride: State of the Art in Synthesis, Mode of Action, Metabolism, and Formulations. Molecules, 28(21), 7258. Retrieved from [Link]

• Arthy, L., et al. (2017). Development of Analytical Method for Oxybutynin Hydrochloride by Spectrofluorimetry. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 8(3), 1772-1778. Retrieved from [Link]

• Buszewski, B., & Noga, S. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247. Retrieved from [Link]

• Aliouche, H. (2019). Hydrophilic Interaction Chromatography Applications. News-Medical.net. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Oxybutynin. In StatPearls. Retrieved from [Link]

• Hseu, J., Preston, J., & Splitstone, R. (n.d.). Chiral Separation of Oxybutynin with a Lux® i-Amylose-3 Chiral Stationary Phase by HPLC under General Normal Phase Mobile Phase Conditions. Phenomenex. Retrieved from [Link]

• Analytical Method Development and Validation for the Estimation of Related Substances in Oxybutynin HCl Prolonged Release Tablets by Reverse-Phase High- Performance Liquid Chromatographic. (n.d.). Slideshare. Retrieved from [Link]

• SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. (n.d.). Semantic Scholar. Retrieved from [Link]

• de Santana, F. J. M., et al. (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid-liquid microextraction (DLLME). Analytical Methods, 7(19), 8146-8153. Retrieved from [Link]

• Kumar, A. S., et al. (2016). METHOD DEVELOPMENT AND VALIDATION OF OXYBUTYNIN CHLORIDE BY RP-HPLC ANALYTICAL TECHNIQUE. International Journal of Research in Engineering and Technology, 5(11), 175-180. Retrieved from [Link]

• Guo, N., et al. (2008). [High performance liquid chromatographic separation of oxybutynin enantiomers using chiral mobile phase additive]. Se Pu, 26(2), 259-261. Retrieved from [Link]

• Darwish, H. W., et al. (2010). Quantitative determination of oxybutynin hydrochloride by spectrophotometry, chemometry and HPTLC in presence of its degradation product and additives in different pharmaceutical dosage forms. Journal of Pharmaceutical and Biomedical Analysis, 51(4), 896-904. Retrieved from [Link]

• Sivakumar, T., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 84, 244-255. Retrieved from [Link]

• Enantiomeric separation of oxybutynin by recycling high-speed counter-current chromatography with hydroxypropyl-β-cyclodextrin as chiral selector. (n.d.). ResearchGate. Retrieved from [Link]

• Mura, P., et al. (1995). Extraction and determination of oxybutynin in human bladder samples by reversed-phase high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 13(8), 1025-1029. Retrieved from [Link]

• Andrade, G., et al. (2022). Applications of Sample Preparation Techniques in the Analysis of New Psychoactive Substances. Molecules, 27(19), 6249. Retrieved from [Link]

• Alshishani, A., & Al-Degs, Y. S. (2023). Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Oriental Journal of Chemistry, 39(5). Retrieved from [Link]

• He, Y., et al. (2013). Enantiomeric separation of oxybutynin by recycling high-speed counter-current chromatography with hydroxypropyl-β-cyclodextrin as chiral selector. Journal of Separation Science, 36(20), 3369-3374. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Oxybutynin chloride on Newcrom R1 HPLC column. Retrieved from [Link]

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Application Notes and Protocols for the Use of Oxybutynin-d5 in Pharmacokinetic Studies of Oxybutynin Formulations

Introduction: The Pursuit of Precision in Oxybutynin Pharmacokinetics

Oxybutynin is a cornerstone therapy for overactive bladder, available in various formulations, including immediate-release (IR) and extended-release (ER) oral tablets, as well as transdermal systems.[1][2] These formulations are designed to optimize therapeutic efficacy while minimizing the anticholinergic side effects often associated with the drug. A key factor in achieving this balance lies in understanding the drug's pharmacokinetic (PK) profile—how it is absorbed, distributed, metabolized, and excreted (ADME) by the body.[3][4]

Oxybutynin is extensively metabolized by the cytochrome P450 3A4 (CYP3A4) enzyme system, primarily in the liver and gut wall, into its principal active metabolite, N-desethyloxybutynin (DEO).[1][5] This metabolite itself exhibits significant antimuscarinic activity and is thought to contribute to the side-effect profile of the drug.[1][6] Consequently, robust and accurate bioanalytical methods are imperative for the simultaneous quantification of both oxybutynin and DEO in biological matrices to fully characterize the PK profiles of different formulations.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of Oxybutynin-d5 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based methods for pharmacokinetic studies of oxybutynin formulations.

The Rationale for a Deuterated Internal Standard: Ensuring Analytical Integrity

In LC-MS/MS-based bioanalysis, the use of a stable isotope-labeled (SIL) internal standard is considered the gold standard for achieving the highest levels of accuracy and precision.[7][8][9] Oxybutynin-d5, a deuterated analog of the parent drug, serves this purpose exceptionally well.

The core principle behind using a deuterated internal standard is that it is chemically identical to the analyte of interest, oxybutynin, and thus exhibits nearly identical physicochemical properties.[7][8] This means it behaves in the same manner during every stage of the analytical process, including extraction, chromatographic separation, and ionization.[7][9] By adding a known quantity of Oxybutynin-d5 to each sample at the outset, it effectively normalizes for any variability that may occur, such as:

• Sample Preparation Losses: Inconsistencies during extraction from complex biological matrices like plasma.[8][10]

• Matrix Effects: Suppression or enhancement of the analyte signal caused by co-eluting endogenous components of the biological matrix.[8][11]

• Instrumental Variability: Fluctuations in injection volume or mass spectrometer response.[8][9]

Because Oxybutynin-d5 has a different mass-to-charge ratio (m/z) from the unlabeled oxybutynin, the mass spectrometer can distinguish between the two, allowing for precise quantification of the analyte relative to the constant concentration of the internal standard.

Experimental Workflow and Protocols

The following sections detail the materials, reagents, and step-by-step protocols for the quantification of oxybutynin and its active metabolite, N-desethyloxybutynin, in human plasma using Oxybutynin-d5 as an internal standard.

Materials and Reagents

• Reference Standards: Oxybutynin, N-desethyloxybutynin, and Oxybutynin-d5.

• Biological Matrix: Drug-free human plasma with an appropriate anticoagulant (e.g., K2-EDTA).

• Solvents: HPLC-grade methanol, acetonitrile, methyl tert-butyl ether (MTBE), and ethyl acetate.

• Reagents: Ammonium acetate, formic acid, sodium hydroxide, and deionized water.

• Equipment: Analytical balance, vortex mixer, centrifuge, nitrogen evaporator, liquid chromatography system coupled with a triple quadrupole mass spectrometer (LC-MS/MS).

Diagram of the Bioanalytical Workflow

Caption: Workflow for the bioanalysis of oxybutynin using a deuterated internal standard.

Step-by-Step Protocol for Sample Preparation (Liquid-Liquid Extraction)

This protocol is adapted from established methods for the extraction of oxybutynin and its metabolites from plasma.[12][13][14]

• Sample Thawing: Thaw plasma samples from storage (typically -80°C) at room temperature.

• Internal Standard Spiking: To a 300 µL aliquot of plasma in a polypropylene tube, add a specific volume (e.g., 20 µL) of the internal standard working solution (containing Oxybutynin-d5). Vortex briefly to mix.

• Alkalinization: Add 100 µL of 0.5M Sodium Hydroxide solution to the plasma sample and vortex. This step ensures that oxybutynin and N-desethyloxybutynin are in their non-ionized form, which enhances their extraction into an organic solvent.

• Liquid-Liquid Extraction: Add 2 mL of an extraction solvent mixture (e.g., methyl tert-butyl ether and ethyl acetate).

• Vortexing and Centrifugation: Vortex the tubes for 5 minutes to ensure thorough mixing and then centrifuge at 4000 rpm for 5 minutes to separate the aqueous and organic layers.

• Separation and Evaporation: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 400 µL of the mobile phase (e.g., a mixture of acetonitrile and ammonium acetate buffer). Vortex to ensure the residue is fully dissolved. The sample is now ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis Protocol

The following are typical starting parameters for an LC-MS/MS method. These will require optimization for the specific instrumentation being used.

Parameter	Condition
LC Column	C18 column (e.g., 100 x 4.6 mm, 5 µm)[12]
Mobile Phase	Isocratic elution with Acetonitrile and 1.0mM Ammonium Acetate (90:10, v/v)[13]
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Oxybutynin: m/z 358.2 → 142.2[12]N-desethyloxybutynin: m/z 330.3 → 96.1[12]Oxybutynin-d5: Specific transition based on deuteration pattern

Data Analysis and Method Validation

Quantification

Quantification is achieved by constructing a calibration curve using standards of known concentrations of oxybutynin and N-desethyloxybutynin prepared in the same biological matrix. The peak area ratio of the analyte to the internal standard (Oxybutynin-d5) is plotted against the nominal concentration of the standards. A linear regression with a weighting factor (e.g., 1/x²) is typically applied to the calibration curve.[12] The concentrations of the analytes in the unknown samples are then back-calculated from this curve.

Pharmacokinetic Parameters

From the concentration-time data obtained, key pharmacokinetic parameters can be calculated using non-compartmental analysis:

• Cmax: Maximum observed plasma concentration.[3]

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): A measure of total drug exposure over time.

• t½ (Half-life): The time required for the plasma concentration to decrease by half.[5]

These parameters are crucial for comparing the bioavailability and bioequivalence of different oxybutynin formulations.[15][16]

Bioanalytical Method Validation

For the data to be considered reliable for regulatory submissions, the bioanalytical method must be fully validated according to guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[17][18][19][20] The validation process assesses the following parameters:

Validation Parameter	Description	Typical Acceptance Criteria
Selectivity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix.[12]
Accuracy	The closeness of the determined value to the nominal concentration.	Within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ).[12]
Precision	The degree of scatter between a series of measurements.	Coefficient of variation (CV) should not exceed 15% (20% at LLOQ).[12]
Linearity	The ability to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.98.[12]
Recovery	The efficiency of the extraction procedure.	Should be consistent and reproducible.
Matrix Effect	The influence of co-eluting matrix components on the ionization of the analyte.	The CV of the IS-normalized matrix factor should be ≤15%.[12]
Stability	The chemical stability of the analyte in the biological matrix under various conditions (freeze-thaw, short-term, long-term).	Concentrations of stability samples should be within ±15% of nominal concentrations.[13]

Conclusion: The Foundation of Reliable Pharmacokinetic Assessment

The use of Oxybutynin-d5 as an internal standard is an indispensable component of modern bioanalytical methods for the pharmacokinetic evaluation of oxybutynin formulations. Its ability to mimic the behavior of the parent drug throughout the analytical process ensures the mitigation of variability and matrix effects, thereby providing the accuracy and precision required for confident decision-making in drug development and for meeting stringent regulatory standards.[7][11][21] The protocols and validation criteria outlined in this guide provide a robust framework for researchers to generate high-quality data that accurately reflects the in vivo performance of oxybutynin and its various delivery systems.

References

• A Comparative Review of Oxybutynin Chloride Formulations: Pharmacokinetics and Therapeutic Efficacy in Overactive Bladder. U.S. National Library of Medicine, National Institutes of Health.[Link]

• Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. Journal of Chemical and Pharmaceutical Sciences.[Link]

• Pharmacokinetic Profiles of Oxybutynin Formulations. ResearchGate.[Link]

• Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. PubMed.[Link]

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• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.[Link]

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Application of Oxybutynin-d5 in bioequivalence studies of generic drugs

Application Notes & Protocols

Topic: The Strategic Application of Oxybutynin-d5 in Bioequivalence Studies of Generic Oxybutynin Formulations

Audience: Researchers, scientists, and drug development professionals in the pharmaceutical and contract research industries.

Foreword: Ensuring Therapeutic Equivalence in Generic Drug Development

The market entry of generic drugs is a critical component of modern healthcare, offering cost-effective alternatives to innovator products. However, the therapeutic interchangeability of a generic drug hinges on the rigorous demonstration of bioequivalence (BE).[1][2] For a drug like oxybutynin, an anticholinergic agent used to treat overactive bladder, its pharmacokinetic profile presents unique challenges.[3][4][5] Following oral administration, oxybutynin is rapidly absorbed and undergoes extensive first-pass metabolism, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme system in the liver and gut wall.[3][6][7] This results in low absolute bioavailability (around 6%) and, critically, high interindividual variability in plasma concentrations.[4][5][7]

Such inherent variability can obscure the true comparative performance of a generic formulation against a reference product. It is within this challenging analytical landscape that the choice of internal standard for the bioanalytical method becomes not just a technical detail, but a cornerstone of regulatory success. This document provides an in-depth guide to the strategic use of Oxybutynin-d5, a stable isotope-labeled internal standard, to achieve the accuracy and precision required to navigate the complexities of oxybutynin bioequivalence studies.

Part 1: The Rationale - Causality in Analytical Method Design

The Challenge: High Variability of Oxybutynin Pharmacokinetics

A bioequivalence study aims to demonstrate that the rate and extent of absorption of the active ingredient from a generic product are not significantly different from those of the reference product.[1][8] The key pharmacokinetic (PK) parameters for this assessment are the maximum plasma concentration (Cmax) and the area under the plasma concentration-time curve (AUC).[1] The high variability in oxybutynin's absorption and metabolism means that even in a crossover study design, subject-to-subject differences can be substantial, potentially leading to a failure to demonstrate bioequivalence even if the formulations are truly equivalent.

The Solution: The "Gold Standard" Internal Standard

To ensure that the observed variability is due to physiological differences and not analytical error, an ideal internal standard (IS) is required. The IS is a compound added at a known concentration to every sample, including calibration standards and quality controls, before sample processing. It co-elutes with the analyte of interest and experiences the same analytical process variations. The ratio of the analyte's response to the IS's response is used for quantification, thereby correcting for:

• Variability in Sample Extraction: Losses during protein precipitation, liquid-liquid extraction, or solid-phase extraction.[9][10]

• Matrix Effects: Suppression or enhancement of the analyte's ionization in the mass spectrometer source by co-eluting components from the biological matrix (e.g., plasma lipids, salts).[11][12]

• Instrumental Drift: Minor fluctuations in instrument performance over the course of an analytical run.[13][14]

Why Oxybutynin-d5 is the Superior Choice

A stable isotope-labeled (SIL) internal standard, such as Oxybutynin-d5 (where five hydrogen atoms are replaced with deuterium), is considered the "gold standard" for quantitative LC-MS/MS bioanalysis.[11][12][15]

• Chemical and Physical Identity: Oxybutynin-d5 is chemically and structurally identical to oxybutynin. This ensures it has the same extraction recovery, chromatographic retention time, and ionization efficiency.[16] It co-elutes perfectly with the analyte, meaning it experiences the exact same matrix effects, providing the most accurate correction possible.[11][17] A structural analog, by contrast, may have different chromatographic behavior and be affected differently by the matrix, leading to compromised data quality.[11]

• Mass-Based Distinction: The increased mass due to the deuterium atoms allows the mass spectrometer to easily distinguish it from the unlabeled oxybutynin, while its chemical behavior remains virtually unchanged.[13][16]

The use of a SIL-IS like Oxybutynin-d5 is not merely a preference but a strategic choice to minimize analytical variance, thereby increasing the statistical power of a bioequivalence study and providing the most reliable data for regulatory submission.[9][15]

Part 2: Bioequivalence Study and Bioanalytical Protocol

This section outlines a comprehensive protocol for a bioequivalence study of an immediate-release oxybutynin tablet formulation, grounded in regulatory expectations from agencies like the FDA and EMA.[1][18][19][20]

Clinical Study Design

A typical bioequivalence study for an immediate-release oxybutynin formulation would follow this design:

Parameter	Recommendation	Rationale
Study Design	Single-dose, two-period, two-sequence, crossover	Each subject serves as their own control, minimizing inter-subject variability.
Subjects	Healthy adult volunteers (e.g., n=24-36)	To reduce variability not related to the drug formulation. Patients may be used if tolerability is a concern.
Dosing	Single oral dose of test and reference products	Administered after an overnight fast of at least 10 hours.
Washout Period	At least 7-10 half-lives of oxybutynin	Given oxybutynin's half-life of ~2-3 hours[3][5], a washout period of 7 days is more than sufficient.
Blood Sampling	Pre-dose (0 hr) and at multiple time points post-dose (e.g., 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, 12, 24 hrs)	To adequately characterize the plasma concentration-time profile, especially Cmax and AUC.
Analyte	Oxybutynin (parent drug)	As the active moiety, this is the primary analyte for BE assessment. The active metabolite, desethyloxybutynin, may also be quantified.[7]

Bioanalytical Method: LC-MS/MS Quantification

The quantification of oxybutynin in plasma requires a highly sensitive and selective method due to the low plasma concentrations. LC-MS/MS is the technology of choice.[21][22]

Workflow Visualization

The following diagram illustrates the complete bioanalytical workflow from sample receipt to final data reporting.

Caption: Principle of stable isotope-labeled internal standard correction.

Bioanalytical Method Validation

The developed method must be fully validated according to regulatory guidelines (e.g., FDA, EMA) to ensure its reliability. [23][24]

Validation Parameter	Acceptance Criteria (Typical)
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from at least 6 sources.
Linearity	Calibration curve with at least 6 non-zero points; correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	Intra- and inter-day precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%Bias) within ±15% (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 5; accuracy and precision criteria must be met.
Recovery	Consistent and reproducible across the concentration range (though not required to be 100%).
Matrix Effect	Assessed to ensure no significant ion suppression or enhancement from different plasma sources.

| Stability | Analyte stability demonstrated under various conditions: bench-top, freeze-thaw cycles, long-term storage. |

Part 3: Data Interpretation and Bioequivalence Assessment

Following the analysis of all clinical samples, the plasma concentration of oxybutynin for each subject at each time point is calculated from the calibration curve using the analyte/IS peak area ratio. These concentration-time data are then used to derive the key PK parameters.

Pharmacokinetic Parameter Calculation

• Cmax: The maximum observed plasma concentration.

• Tmax: The time at which Cmax is observed.

• AUC(0-t): The area under the curve from time zero to the last measurable concentration.

• AUC(0-inf): The area under the curve extrapolated to infinity.

Statistical Analysis

The core of the bioequivalence assessment is the statistical comparison of the log-transformed Cmax, AUC(0-t), and AUC(0-inf) values for the test and reference products.

• An Analysis of Variance (ANOVA) is performed on the PK parameters.

• The 90% Confidence Intervals (CIs) for the ratio of the geometric means (Test/Reference) of the PK parameters are calculated.

• Conclusion: For a generic drug to be considered bioequivalent, the 90% CIs for the geometric mean ratios of Cmax and AUC must fall entirely within the acceptance range of 80.00% to 125.00% . [1][25] By employing a robust, validated bioanalytical method with Oxybutynin-d5 as the internal standard, the analytical noise is minimized, ensuring that the statistical analysis accurately reflects the true in vivo performance of the formulations. This provides a high degree of confidence in the study's outcome and a solid foundation for regulatory approval.

References

• European Medicines Agency. (2010). Guideline on the Investigation of Bioequivalence. [Link]

• GaBI Online. (2017). EMA adopts five product-specific bioequivalence guidelines. [Link]

• Spahn-Langguth, H., & Langguth, P. (2012). The Revised 2010 EMA Guideline for the Investigation of Bioequivalence for Immediate Release Oral Formulations with Systemic Action. SciSpace. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Teva Pharmaceutical Works Private Limited Company. (2022). OXYBUTYNIN Product Monograph. [Link]

• European Medicines Agency. (2025). Product-specific bioequivalence guidance. [Link]

• European Medicines Agency. (2010). Investigation of bioequivalence - Scientific guideline. [Link]

• Douchamps, J., et al. (1988). The pharmacokinetics of oxybutynin in man. PubMed. [Link]

• Kalantari, Y., & Gavi, S. (2023). Oxybutynin. StatPearls - NCBI Bookshelf. [Link]

• Queen's University Belfast. (2023). First-in-human study to assess the pharmacokinetics, tolerability, and safety of single-dose oxybutynin hydrochloride. [Link]

• Challa, B. R., et al. (2014). Development and Validation of a LC-MS/MS Method for the Simultaneous Estimation of Amlodipine and Valsartan in Human Plasma: Application to a Bioequivalence Study. PMC. [Link]

• Khire, A., & Vavia, P. (2014). Electron capture detection of oxybutynin in plasma: precolumn derivatization approach and application to a pharmacokinetic study. Analytical Methods (RSC Publishing). [Link]

• U.S. Food and Drug Administration. (n.d.). DITROPAN (oxybutynin chloride) Tablets Label. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• Khire, A., & Vavia, P. (2014). Electron capture detection of oxybutynin in plasma: precolumn derivatization approach and application to a pharmacokinetic study. Analytical Methods (RSC Publishing). DOI:10.1039/C3AY41796D. [Link]

• Sankar, G., et al. (n.d.). Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. ResearchGate. [Link]

• ResearchGate. (n.d.). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. [Link]

• South American Journal of Clinical Research. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

• Wu, J., et al. (2013). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. PMC. [Link]

• Shibukawa, A., et al. (2002). Plasma protein binding study of oxybutynin by high-performance frontal analysis. PubMed. [Link]

• Patsnap Synapse. (2025). How to validate a bioanalytical LC-MS/MS method for PK studies?[Link]

• Crimson Publishers. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. [Link]

• NorthEast BioLab. (n.d.). LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. [Link]

• ResearchGate. (2011). LC-MS/MS Bioanalysis Method Development, Validation, and Sample Analysis: Points to Consider When Conducting Nonclinical and Clinical Studies in Accordance with Current Regulatory Guidances. [Link]

• Nawaz, M. S. (2024). New FDA Draft Guidance Data Integrity For In Vivo Bioavailability And Bioequivalence Studies. Outsourced Pharma. [Link]

• Van den Anker, J. N., & Schwab, M. (1999). Stable Isotopes Labeling of Drugs in Pediatric Clinical Pharmacology. AAP Publications. [Link]

• Amerigo Scientific. (n.d.). Stable Isotope-labeled Standards. [Link]

• U.S. Food and Drug Administration. (2014). Bioavailability and Bioequivalence Studies Submitted in NDAs or INDs — General Considerations. [Link]

• U.S. Food and Drug Administration. (2001). Statistical Approaches to Establishing Bioequivalence. [Link]

• U.S. Food and Drug Administration. (2020). Bioavailability and Bioequivalence Studies Submitted in NDAs or INDs — General Considerations. [Link]

• Tsakalozou, E., et al. (n.d.). In vitro-in vivo relationship development for oxybutynin chloride extended-release tablets to assess bioequivalence. U.S. Food and Drug Administration. [Link]

• Bioanalysis Zone. (2015). Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. [Link]

• MacDiarmid, S. A. (2008). Oxybutynin: an overview of the available formulations. PMC. [Link]

• Federal Register. (2000). Guidance for Industry on Bioavailability and Bioequivalence Studies for Orally Administered Drug Products-General Considerations; Availability. [Link]

• Teva Canada Limited. (2021). oxybutynin chloride tablets, USP, 5 mg Product Monograph. [Link]

• Vavia, P. R., et al. (2014). Bioavailability, Bioequivalence, and in Vitro-In Vivo Correlation of Oxybutynin Transdermal Patch in Rabbits. PubMed. [Link]

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Application Note: High-Fidelity LC-MS/MS Bioanalysis of Oxybutynin in Human Plasma Using Stable Isotope Dilution

Target Audience: Bioanalytical Researchers, Clinical Pharmacologists, and Drug Development Scientists.

Introduction and Mechanistic Rationale

Oxybutynin is a potent muscarinic receptor antagonist widely prescribed for the management of overactive bladder and urinary incontinence[1]. Due to its extensive first-pass metabolism and low systemic circulation, pharmacokinetic (PK) and bioequivalence (BE) evaluations require highly sensitive and robust bioanalytical methods[2].

This application note details a rigorously validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of oxybutynin in human plasma, achieving a validated analytical range of 0.050 to 10.0 ng/mL[1].

The Causality Behind the Assay Design

As a Senior Application Scientist, designing a bioanalytical assay is not merely about executing steps; it is about controlling chemical microenvironments. This protocol relies on two foundational pillars:

• Isotope Dilution Mass Spectrometry (IDMS): Biological matrices like human plasma contain high concentrations of endogenous phospholipids. During Electrospray Ionization (ESI), these lipids compete with the target analyte for charge on the droplet surface, causing unpredictable ion suppression. By utilizing Oxybutynin-d5 as a Stable Isotope-Labeled Internal Standard (SIL-IS), we introduce a self-correcting mechanism[3]. Because Oxybutynin-d5 is chemically identical to the native drug (differing only by five deuterons), it co-elutes perfectly and experiences the exact same degree of matrix interference. Quantifying the ratio of their signals mathematically neutralizes ionization variability[3].

• Alkalinized Liquid-Liquid Extraction (LLE): Oxybutynin contains a tertiary amine with a pKa of approximately 6.9. At physiological pH (7.4), a significant fraction remains ionized, which hinders extraction into organic solvents. By spiking the plasma with 0.1 M NaOH, we force the pH > 10, driving >99% of the oxybutynin molecules into their highly lipophilic, un-ionized free-base form. This enables near-quantitative partitioning into Methyl tert-butyl ether (MTBE)[4].

Preparation of Calibration Curves

To ensure the assay is a self-validating system, calibration standards must be prepared in the exact biological matrix as the unknown samples (K2EDTA human plasma).

Stock and Working Solutions

• Primary Stock Solutions: Prepare Oxybutynin and Oxybutynin-d5 at 1.0 mg/mL in 100% LC-MS grade Methanol. Store at -20°C.

• Working Solutions (WS): Dilute the primary stock using 50:50 Methanol:Water (v/v). Causality Check: Using 50% aqueous solvent for the working solutions prevents localized protein precipitation when these solutions are spiked into the plasma matrix.

• Internal Standard Working Solution (IS-WS): Prepare a 50.0 ng/mL solution of Oxybutynin-d5 in 50:50 Methanol:Water.

Matrix Spiking Protocol

Spike the working solutions into blank human plasma to achieve the target concentrations. The total spiking volume must not exceed 5% of the plasma volume to maintain the structural integrity of the matrix.

Table 1: Preparation of Oxybutynin Calibration Standards in Human Plasma

Standard Level	Target Plasma Conc. (ng/mL)	Spiking Solution Conc. (ng/mL)	Volume of Spiking Solution (µL)	Volume of Blank Plasma (µL)
Cal 8 (ULOQ)	10.00	200.0	50	950
Cal 7	8.00	160.0	50	950
Cal 6	5.00	100.0	50	950
Cal 5	2.00	40.0	50	950
Cal 4	1.00	20.0	50	950
Cal 3	0.50	10.0	50	950
Cal 2	0.10	2.0	50	950
Cal 1 (LLOQ)	0.05	1.0	50	950

Experimental Protocol: Extraction Workflow

The following Liquid-Liquid Extraction (LLE) protocol utilizes a "freeze-decant" methodology. MTBE is chosen because of its low density and low freezing point, allowing for rapid phase separation without the need for precision pipetting of the organic layer[1][4].

• Aliquot: Transfer 200 µL of plasma (blank, calibrator, QC, or unknown) into a 10 mL clean glass extraction tube[1].

• Internal Standard Addition: Add 20 µL of the Oxybutynin-d5 IS-WS (50 ng/mL) to all tubes except double blanks. Vortex briefly.

• Alkalinization: Add 100 µL of 0.1 M NaOH to deprotonate the analyte. Vortex for 10 seconds.

• Extraction: Add 2.0 mL of MTBE to each tube. Cap securely and vortex vigorously for 5 minutes to maximize surface area contact between the aqueous and organic phases.

• Phase Separation: Centrifuge at 4000 rpm for 5 minutes at 4°C.

• Freeze-Decant: Submerge the bottom of the tubes in a dry ice/acetone bath for 30 seconds. The lower aqueous plasma layer will freeze solid. Immediately decant the upper liquid MTBE layer into a clean glass tube.

• Evaporation & Reconstitution: Evaporate the MTBE to complete dryness under a gentle stream of ultra-pure Nitrogen at 40°C. Reconstitute the residue in 150 µL of the mobile phase. Vortex and transfer to autosampler vials.

Figure 1: Step-by-step liquid-liquid extraction workflow for Oxybutynin bioanalysis.

LC-MS/MS Analytical Conditions

Chromatographic separation ensures the analyte is directed into the mass spectrometer devoid of early-eluting salts and late-eluting phospholipids.

• Analytical Column: Phenomenex Gemini C18 (150 mm × 4.6 mm, 5 μm)[2].

• Mobile Phase: Isocratic mixture of Acetonitrile and 5.0 mM Ammonium Acetate buffer (pH adjusted to 4.0 with glacial acetic acid) in a 90:10 (v/v) ratio[2].

• Flow Rate: 0.8 mL/min (Split 1:1 to the ESI source).

• Injection Volume: 10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

Table 2: Multiple Reaction Monitoring (MRM) Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Oxybutynin	358.2	142.1	50	25
Oxybutynin-d5 (IS)	363.2	142.1	50	25

(Note: The m/z 142.1 fragment corresponds to the diethylaminobutynyl moiety. Because the deuterium label in Oxybutynin-d5 is located on the cyclohexyl/phenyl ring system, the product ion mass remains 142.1[5].)

Figure 2: Mechanism of matrix effect correction using Stable Isotope-Labeled Internal Standards.

System Suitability and Assay Self-Validation

To ensure the trustworthiness and regulatory compliance of the assay (per FDA/EMA Bioanalytical Method Validation guidelines), the system must self-validate during every analytical run:

• Isotopic Cross-Talk Check (Zero Sample): Inject a "Zero Sample" (blank plasma spiked only with Oxybutynin-d5). The response in the unlabelled Oxybutynin MRM channel (358.2 → 142.1) must be ≤ 20% of the Lower Limit of Quantification (LLOQ) response. This proves the deuterated standard does not artificially inflate the native drug's signal.

• Internal Standard Tracking: The peak area of Oxybutynin-d5 must remain consistent (± 15% of the mean) across all calibrators, QCs, and unknown samples. A sudden drop in IS area indicates a severe, localized matrix effect or an extraction failure.

• Calibration Acceptance Criteria: The back-calculated concentrations of the calibration standards must be within ± 15% of their nominal values, except for the LLOQ (0.050 ng/mL), which is permitted a ± 20% variance[1]. The linear regression should utilize a 1/x² weighting factor to ensure accuracy at the lower end of the curve.

References

1.[1] Celerion. New Method for Oxybutynin and Metabolite. Retrieved from: 2.[2] PubMed. Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma by LC-MS/MS to support a bioequivalence trial. Retrieved from: 3.[5] ResearchGate. SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. Retrieved from: 4.[4] ResearchGate. Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Retrieved from: 5.[3] Benchchem. n-Hexadecylpyridinium-d5 Bromide (Principles of Isotope Dilution Mass Spectrometry). Retrieved from:

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Interference with Oxybutynin-d5 Internal Standard

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for addressing challenges related to the use of Oxybutynin-d5 as an internal standard in quantitative LC-MS/MS bioanalysis. This document provides in-depth troubleshooting advice, validation protocols, and foundational knowledge to help you ensure the accuracy and reliability of your experimental data, in line with regulatory expectations from bodies like the FDA and EMA.[1][2][3]

Part 1: Frequently Asked Questions - The Fundamentals

This section addresses the core principles of using a deuterated internal standard and the nature of isotopic interference.

Q1: What is Oxybutynin-d5 and why is it considered the "gold standard" internal standard?

Oxybutynin-d5 is a stable isotope-labeled internal standard (SIL-IS) of the anticholinergic drug Oxybutynin.[4] In this molecule, five hydrogen atoms have been replaced with their stable, heavier isotope, deuterium (²H).

It is considered the gold standard for quantitative bioanalysis using LC-MS/MS because it is chemically and structurally almost identical to the analyte (unlabeled Oxybutynin).[5] This near-identity ensures that it behaves similarly during sample extraction, chromatography, and ionization.[5] Consequently, it can effectively compensate for variability in sample preparation, instrument response, and matrix effects, leading to more accurate and precise quantification.[5][6]

Q2: What is isotopic interference in the context of an LC-MS/MS assay for Oxybutynin?

Isotopic interference, often called "crosstalk," is a phenomenon where the mass spectrometer signal from the analyte and the internal standard are not entirely distinct.[7][8] This can lead to inaccurate quantification and occurs in two primary directions:

• IS-to-Analyte Interference: The Oxybutynin-d5 standard may contain a small percentage of the unlabeled (d0) form due to incomplete deuteration during synthesis.[7][9] This impurity contributes to the signal measured for the actual analyte, artificially inflating its concentration. This is most problematic at the lower limit of quantification (LLOQ).

• Analyte-to-IS Interference: The unlabeled Oxybutynin analyte naturally contains a certain percentage of heavy isotopes (primarily ¹³C).[7][9] At high concentrations of the analyte, the signal from analyte molecules containing five ¹³C atoms (or a combination of other heavy isotopes) can spill into the mass channel being monitored for the Oxybutynin-d5 standard, leading to a non-linear calibration curve.[8][10]

Q3: Can the position of the deuterium labels on Oxybutynin-d5 affect its performance?

Absolutely. The stability of the deuterium labels is critical for a reliable internal standard. There are two key considerations:

• H/D Back-Exchange: If deuterium atoms are placed on chemically labile positions (e.g., on carbons adjacent to carbonyl groups, or on -OH or -NH groups), they can exchange with hydrogen atoms from the sample matrix or solvents.[5] This process diminishes the internal standard signal and can falsely increase the analyte signal, compromising data integrity. It is crucial to use standards where deuterium is placed on stable positions, such as aromatic rings or alkyl chains not prone to enolization.[5][11]

• Metabolic Stability (Kinetic Isotope Effect): The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[] If a deuterium label is placed at a site of metabolism, this "kinetic isotope effect" can slow down the metabolic process at that position.[][13] Oxybutynin is primarily metabolized by the CYP3A4 enzyme system.[14][15] While this effect is often exploited to create more stable drugs, for an internal standard, it means that if the label is at a metabolic "hot spot," the IS may not accurately reflect the metabolic fate of the analyte, although this is generally a lesser concern than H/D exchange for bioanalytical quantification.

Part 2: Troubleshooting Guide - From Symptoms to Solutions

This section is designed to help you diagnose and resolve specific issues encountered during method development and sample analysis.

Issue 1: "I see a peak for my analyte (Oxybutynin, d0) in blank samples spiked only with the Oxybutynin-d5 internal standard. Why is this happening and how do I fix it?"

This is a classic symptom of isotopic contamination within your internal standard stock.[7]

The most likely cause is that your Oxybutynin-d5 standard is not 100% pure and contains a measurable amount of the unlabeled d0 form.[7][9] According to regulatory guidelines, the interference in a blank sample should not be greater than 20% of the LLOQ response for the analyte, and the interference at the retention time of the IS should be ≤ 5% of the IS response in the LLOQ sample.[1]

Caption: Troubleshooting logic for d0 signal in d5-IS blanks.

• Verify Isotopic Purity: Always check the Certificate of Analysis from your supplier. Most applications require an isotopic enrichment of >98%.[6][16] If this is not documented or if you suspect an issue, perform Protocol 1 to determine the exact level of d0 contamination.

• Optimize IS Concentration: Use the lowest concentration of Oxybutynin-d5 that provides a stable and reproducible signal (typically with a coefficient of variation (CV) ≤ 15%).[1] A lower IS concentration will reduce the absolute contribution of the d0 impurity to the analyte signal.

• Perform Background Subtraction: As a last resort, you can analyze multiple blank samples spiked only with the internal standard to calculate the average contribution of the d0 signal. This average can be subtracted from the analyte signal in your standards, QCs, and unknown samples.[7] This approach must be carefully validated and may not be accepted by all regulatory bodies.

Issue 2: "My calibration curve is non-linear and bends at higher concentrations. Could this be isotopic interference?"

Yes, this is a strong indicator of "forward" interference, where the naturally abundant heavy isotopes in the analyte contribute to the internal standard's signal.[8][10]

Oxybutynin has the chemical formula C₂₂H₃₁NO₃. A population of these molecules will contain ¹³C, ¹⁵N, and ¹⁸O isotopes. At high analyte concentrations, the probability of a molecule containing a combination of these heavy isotopes that increases its mass by 5 Da becomes significant. This M+5 peak from the analyte can be detected in the MRM channel for Oxybutynin-d5, artificially increasing the IS signal and causing the analyte/IS ratio to be suppressed, leading to a curve that bends towards the x-axis.

• Assess the Magnitude of Interference: Perform Protocol 2 by injecting a high-concentration solution of unlabeled Oxybutynin (at the ULOQ level) without any internal standard. Monitor both the analyte and the internal standard MRM transitions to quantify the percentage of crosstalk.

• Use a Weighted Non-Linear Regression Model: If the interference is predictable and consistent, a non-linear calibration function can be used to accurately model the relationship.[8][10] A weighted (e.g., 1/x² or 1/x) quadratic regression may fit the data more accurately than a linear model. The chosen model must be justified and validated.[2]

• Select a Different Internal Standard: If the interference is too severe, consider using an internal standard with a greater mass difference (e.g., ¹³C₆-Oxybutynin or a d7-d11 labeled version), if available. A mass difference of at least 3 amu is generally recommended to minimize crosstalk.[17]

Issue 3: "My internal standard response is inconsistent, or my assay precision is poor, especially across different matrix lots. What should I investigate?"

This symptom points towards two potential issues that are particularly relevant for deuterated standards: H/D back-exchange or differential matrix effects.

• H/D Back-Exchange: If the deuterium labels are on unstable positions, they can exchange for protons during sample preparation or storage, leading to a loss of IS signal.[5]

• Differential Matrix Effects: The "deuterium isotope effect" can sometimes cause the deuterated IS to elute slightly earlier or later than the unlabeled analyte.[5] If this separation causes them to elute into regions of the chromatogram with different levels of ion suppression or enhancement from matrix components, the analyte/IS ratio will not be consistent, leading to imprecision.[18]

Caption: Bidirectional nature of isotopic interference.

• Check for H/D Exchange: Perform Protocol 3 to assess the stability of the deuterium labels in your sample matrix and processing conditions. If exchange is detected, you must use an internal standard with labels on more stable positions.

• Evaluate Matrix Effects: Use Protocol 4 to determine if the internal standard is experiencing different matrix effects than the analyte. Test this across at least six different lots of blank biological matrix.[1][2]

• Optimize Chromatography: If differential matrix effects are the problem, the primary solution is to achieve co-elution of the analyte and the internal standard.[5]

  • Adjust the mobile phase composition (organic-to-aqueous ratio).

  • Optimize the gradient slope to be shallower, which can improve resolution.[16]

  • Modify the column temperature.[7]

  • If necessary, screen columns with different stationary phases.

• Improve Sample Preparation: If chromatographic optimization is insufficient, a more rigorous sample cleanup (e.g., switching from protein precipitation to liquid-liquid extraction or solid-phase extraction) can reduce the matrix components that cause ion suppression.

Part 3: Experimental Protocols

These protocols provide a framework for diagnosing the issues described above.

Protocol 1: Assessing the Isotopic Purity of the Oxybutynin-d5 Standard

• Objective: To quantify the percentage of unlabeled (d0) and partially deuterated (d1-d4) species in the Oxybutynin-d5 internal standard.

• Methodology:

  • Prepare a high-concentration solution of the Oxybutynin-d5 standard (e.g., 1-10 µg/mL) in a clean solvent like methanol or acetonitrile.[16]

  • Infuse the solution directly into a high-resolution mass spectrometer (HRMS) like a Q-TOF or Orbitrap, or analyze via LC-HRMS.

  • Acquire a full-scan mass spectrum over the relevant m/z range.

  • Integrate the peak areas for the monoisotopic mass of the d0, d1, d2, d3, d4, and d5 species.

  • Calculate the percentage of each species relative to the sum of all species.

• Data Interpretation:

Species	Monoisotopic Mass (Approx.)	Observed Peak Area	Percentage (%)	Acceptance Criteria
d0 (Unlabeled)	357.23	15,000	1.5%	< 2.0%
d1-d4	358.2-361.2	5,000	0.5%	< 1.0%
d5 (Labeled)	362.26	980,000	98.0%	> 97%

Protocol 2: Quantifying Analyte-to-IS Interference (Forward Crosstalk)

• Objective: To measure the signal contribution of a high-concentration analyte sample in the internal standard's mass channel.

• Methodology:

  • Prepare a sample containing only unlabeled Oxybutynin at the upper limit of quantification (ULOQ) concentration in the final extraction solvent. Do not add any internal standard.

  • Prepare a second sample containing only the Oxybutynin-d5 internal standard at its working concentration.

  • Analyze both samples using your established LC-MS/MS method, monitoring the MRM transitions for both the analyte and the IS.

  • Measure the peak area of the IS transition in the ULOQ-only sample (Area_Crosstalk).

  • Measure the peak area of the IS transition in the IS-only sample (Area_IS).

  • Calculate the percent crosstalk: % Crosstalk = (Area_Crosstalk / Area_IS) * 100.

• Acceptance Criteria: The crosstalk should ideally be <0.1% to avoid significant impact on accuracy at the high end of the curve.

Protocol 3: Evaluating H/D Back-Exchange Stability

• Objective: To determine if deuterium labels on the internal standard are exchanging with protons from the sample matrix under analytical conditions.[5]

• Methodology:

  • Spike the Oxybutynin-d5 internal standard into a blank matrix sample (e.g., plasma).

  • Incubate the sample under the same conditions as your longest sample preparation step (e.g., 2 hours at room temperature, or overnight at 4°C).

  • Process the sample using your established extraction procedure.

  • Analyze the extract by LC-MS/MS, monitoring the MRM transitions for both Oxybutynin-d5 and, crucially, for unlabeled Oxybutynin (d0).

  • Compare the d0 signal to a control sample that was processed immediately after spiking.

• Data Interpretation: A significant increase (>20% of the LLOQ response) in the d0 signal in the incubated sample compared to the control indicates that H/D back-exchange is occurring.[16]

Protocol 4: Assessing Differential Matrix Effects

• Objective: To ensure the internal standard accurately compensates for matrix-induced ion suppression or enhancement.

• Methodology: (Based on FDA/EMA guidelines[1][2])

  • Obtain at least six independent lots of blank biological matrix.

  • Prepare three sets of samples:

    • Set A (Neat Solution): Spike Oxybutynin and Oxybutynin-d5 into the final reconstitution solvent.

    • Set B (Post-Extraction Spike): Process blank matrix from each of the six lots. Spike Oxybutynin and Oxybutynin-d5 into the final, clean extracts.

  • Analyze all samples.

  • Calculate the Matrix Factor (MF) for the analyte and the IS for each lot: MF = (Peak Area in Set B) / (Peak Area in Set A).

  • Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = MF_Analyte / MF_IS.

• Acceptance Criteria: The coefficient of variation (CV) of the IS-Normalized Matrix Factor across the six lots should be ≤ 15%. A CV greater than 15% indicates that the IS is not adequately compensating for variable matrix effects.

References

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• Timmins, G. S. (2014). Deuterated drugs; where are we now? Expert Opinion on Therapeutic Patents, 24(6), 613-626. Retrieved from [Link]

• Suhre, K., & Schmitt-Kopplin, P. (2008). Isotope correction of mass spectrometry profiles. Rapid Communications in Mass Spectrometry, 22(12), 1851-1859. Retrieved from [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Retrieved from [Link]

• Cieślik-Boczula, K. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. Retrieved from [Link]

• Horning, M. G., Haegele, K. D., Sommer, K. R., Nowlin, J., Stafford, M., & Thenot, J-P. (1975). Metabolic switching of drug pathways as a consequence of deuterium substitution. OSTI.GOV. Retrieved from [Link]

• Ministry of Health, Labour and Welfare. (2013). Guideline on Bioanalytical Method Validation in Pharmaceutical Development. Retrieved from [Link]

• Rule, G. S., Clark, Z. D., Yue, B., & Rockwood, A. L. (2013). Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. Analytical Chemistry, 85(8), 3879-3885. Retrieved from [Link]

• Rule, G. S., Clark, Z. D., Yue, B., & Rockwood, A. L. (2013). Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function. Analytical Chemistry, 85(8), 3879-3885. Retrieved from [Link]

• Cieślik-Boczula, K. (2021). Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. Retrieved from [Link]

• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc. Retrieved from [Link]

• Deuterium: Slowing Metabolism One C–H Bond At A Time. (2025, August 15). Ingenza Ltd. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy. (2025, June 30). Journal of Clinical Medicine. Retrieved from [Link]

• Meier-Augenstein, W. (2019). Good Practice Guide for Isotope Ratio Mass Spectrometry. Retrieved from [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. Retrieved from [Link]

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• Isotopic Purity Using LC-MS. (2026, February 23). ResolveMass Laboratories Inc. Retrieved from [Link]

• Dal Piaz, F., et al. (2018). New insights in the metabolism of oxybutynin: evidence of N-oxidation of propargylamine moiety and rearrangement to enaminoketone. Xenobiotica, 48(5), 445-454. Retrieved from [Link]

• A convenient strategy to overcome interference in LC-MS/MS analysis: Application in a microdose absolute bioavailability study. (n.d.). ResearchGate. Retrieved from [Link]

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Metabolomics. Retrieved from [Link]

• Grant, R. P. (2017, August 1). Interference Testing and Mitigation in LC-MS/MS Assays. The Journal of Applied Laboratory Medicine. Retrieved from [Link]

• oxybutynin chloride tablets, USP, 5 mg. (2021, September 21). Retrieved from [Link]

• DITROPAN (oxybutynin chloride) Tablets. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]

• Kim, E. D., & Tannenbaum, S. (2023). Oxybutynin. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Shah, P. A., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 84, 142-152. Retrieved from [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (n.d.). SciSpace. Retrieved from [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu. Retrieved from [Link]

• de Santana, F. J. M., et al. (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid-liquid microextraction (DLLME) and capillary electrophoresis. Journal of the Brazilian Chemical Society, 26(8), 1646-1653. Retrieved from [Link]

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Technical Support Center: Minimizing Matrix Effects in LC-MS/MS Analysis of Oxybutynin

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I have designed this portal to address one of the most persistent challenges in the pharmacokinetic profiling of anticholinergic drugs: overcoming matrix effects during the quantification of Oxybutynin (OXY) and its active metabolite, N-desethyloxybutynin (DEO), in human plasma.

This guide synthesizes field-proven methodologies, mechanistic explanations, and self-validating protocols to ensure your assays meet stringent FDA and EMA bioanalytical guidelines.

Part 1: FAQs – Understanding the Causality of Matrix Effects

Q1: Why does oxybutynin experience such severe ion suppression in human plasma samples? A1: Oxybutynin is a weakly basic, lipophilic amine. During Electrospray Ionization (ESI), endogenous plasma components—specifically glycerophospholipids—compete aggressively for charge on the droplet surface. Because phospholipids have a high proton affinity, if they co-elute with oxybutynin, they monopolize the available charge, preventing the efficient ionization of the analyte and leading to severe signal suppression.

Q2: Can I use standard Protein Precipitation (PPT) for oxybutynin extraction? A2: No. While PPT is rapid, it is mechanistically insufficient for this assay because it leaves behind over 90% of plasma phospholipids. To physically separate the analyte from the phospholipid matrix, you must employ Liquid-Liquid Extraction (LLE) using specific non-polar solvent mixtures (e.g., methyl tert-butyl ether and ethyl acetate)[1], or utilize Strong Cation Exchange (SCX) Solid Phase Extraction (SPE) with pre-column stripping[2].

Q3: How do I definitively prove that matrix effects are nullified in my assay? A3: Regulatory guidelines dictate that the IS-normalized matrix factor Coefficient of Variation (CV) must be ≤15% across all lots. By utilizing Stable Isotope-Labeled Internal Standards (SIL-IS), such as Deuterated Oxybutynin (Oxybutynin-D11), the internal standard co-elutes exactly with the target analyte. Both molecules experience the exact same ion suppression or enhancement, keeping the analyte-to-IS response ratio constant and mathematically nullifying the matrix effect.

Part 2: Troubleshooting Guide & Decision Tree

When matrix effects compromise your Lower Limit of Quantification (LLOQ) or cause QC failures, systematic troubleshooting is required. The primary diagnostic tool is monitoring the m/z 184 transition , which is characteristic of the phosphocholine head group of endogenous phospholipids[1]. Co-elution of m/z 184 peaks with your analyte retention time confirms phospholipid-induced ion suppression.

Logical Decision Tree for Troubleshooting Matrix Effects in LC-MS/MS.

Part 3: Self-Validating Experimental Protocols

To achieve robust quantification, the extraction chemistry must be tailored to the pKa and lipophilicity of oxybutynin. Below is the gold-standard Liquid-Liquid Extraction (LLE) workflow designed to maximize phospholipid exclusion.

Protocol: Optimized Liquid-Liquid Extraction (LLE) for Plasma

Mechanistic Rationale: Oxybutynin is highly lipophilic. By adjusting the plasma pH to a neutral/slightly alkaline state, the amine groups are deprotonated, forcing the drug into its uncharged, highly hydrophobic state. A moderately polar organic mixture (MTBE:Ethyl Acetate) extracts the drug while precipitating the highly polar phospholipid headgroups into the aqueous waste layer[1].

Step-by-Step Methodology:

• Aliquoting & Spiking: Aliquot 300 μL of human plasma (K2EDTA) into a 2.0 mL microcentrifuge tube. Spike with 20 μL of SIL-IS working solution (Oxybutynin-D11 and N-desethyloxybutynin-D5) to ensure co-elution correction[3].

• Buffering: Add 100 μL of 0.1 M Ammonium Bicarbonate buffer (pH 8.0). Vortex for 30 seconds to disrupt protein binding and neutralize the analytes.

• Solvent Extraction: Add 2.5 mL of the extraction solvent mixture (Methyl tert-butyl ether : Ethyl acetate, 80:20 v/v).

• Phase Separation: Vortex vigorously for 5 minutes, then centrifuge at 4000 rpm for 10 minutes at 4°C. The temperature control prevents the re-solubilization of localized lipids.

• Transfer & Evaporation: Carefully transfer 2.0 mL of the upper organic supernatant to a clean glass tube, ensuring no aqueous boundary layer is disturbed. Evaporate to complete dryness under a gentle stream of Nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 400 μL of Mobile Phase (Acetonitrile : 2 mM Ammonium Acetate, 90:10 v/v)[3]. Vortex for 2 minutes and transfer to an autosampler vial.

• Validation Checkpoint: Inject 6 replicates of Low QC (LQC) and High QC (HQC) samples. Calculate the IS-normalized matrix factor. Self-Validation: Proceed to sample analysis only if the CV of the matrix factor is ≤15%.

Experimental Workflow for Liquid-Liquid Extraction of Oxybutynin from Plasma.

Part 4: Quantitative Data & System Parameters

To ensure reproducibility across different laboratories, the following tables summarize the validated mass spectrometry parameters and expected extraction efficiencies.

Table 1: Validated MRM Transitions and Analytical Ranges ,[4],

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Linear Calibration Range
Oxybutynin	358.2	142.2	0.050 – 10.0 ng/mL
N-desethyloxybutynin	330.3	96.1	0.500 – 100.0 ng/mL
Oxybutynin-D11 (IS)	369.5	142.1	N/A (Internal Standard)

Table 2: Extraction Efficiency and Matrix Factor Comparison [1]

Extraction Method	Analyte Recovery (%)	IS Recovery (%)	IS-Normalized Matrix Factor
Protein Precipitation (PPT)	~65.0%	~63.5%	0.72 (High Suppression)
Mixed-Mode SCX SPE	~88.0%	~87.5%	0.92 (Moderate Suppression)
Optimized LLE (MTBE:EA)	80.4%	76.9%	0.98 - 1.04 (Nullified)

Note: While Mixed-Mode SCX SPE provides excellent recovery, it can suffer from highly retained matrix components that elute downfield. If using SCX, a pre-column stripping approach utilizing a strong mobile phase wash is highly recommended to eliminate these interferences[2].

References

• Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. Journal of Chemical and Pharmaceutical Sciences.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFbd7E4xfwRSO9R5FQbN8y6F2T6KEBAu7CdTwTu8L-KiYIfJXokwo9fsA1oofBeVmVYs9ev3H25jBYqkzGEu-NrrMu01-wy6zbnTE16f7lJFymqVUn_itIoFQEEjZXQLZDj3mU_N1LiGSgB1VSkyep0eMGnX6_GHK-_XeqiW2fLpJodRZ5I8770HRkVb10sBrRA9rcdxqX7hnRxN8mpINHoxiTa]
• SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEj70G2a8sZiGlrJWZ8Cm5GM3o2novlj4nSVAFSwPOfn6ih0g46g4JxsW3UDZ6_aGyNPDLOfgBwnZ4UFZCbjeSRWYKnZxjJ6qpDOzngDo19fr4LZSUFq_6i1Y7lMpGWQZE46FZW-pbNyQI26q0WDSn-FOsdZ_HAoJTXKMM06tFqbk0WXXfhZs2CBQfSFgZVr4KjpuUndtZiaoqnJGd6-g4I689kzlYObq06UXTtQCH1oQ0JCExT0Q-U34R20OO0wJwmbPBiF7F_YBdin4WpZP-PPEbTq1eLbr_QJdhp5td1g2u8bWRaesmml3-KDQ0tLz7son9vBERBvaHo2oUbfkUhRVBnFbvkmkLwYjhwYwWXmf3faVg1]
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Technical Support Center: Troubleshooting Oxybutynin HPLC-MS/MS Peak Shape

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals facing chromatographic challenges with Oxybutynin—a highly lipophilic, basic anticholinergic agent.

Because liquid chromatography-tandem mass spectrometry (LC-MS/MS) requires a delicate balance between chromatographic resolution and mass spectrometric ionization efficiency, resolving poor peak shape (tailing, splitting, or broadening) requires a mechanistic understanding of the analyte's physicochemical behavior.

Part 1: Physicochemical Profiling & Diagnostic Workflow

To troubleshoot Oxybutynin, we must first understand its molecular behavior in a mobile phase. Oxybutynin is a tertiary amine, meaning its ionization state is highly dependent on the pH of the surrounding environment.

Table 1: Physicochemical Properties of Oxybutynin

Property	Value	Chromatographic Implication
pKa	8.04[1][2]	Positively charged at neutral/acidic pH; highly prone to secondary cation-exchange interactions with stationary phase silanols.
Log P	4.9[1]	Highly lipophilic; requires a high percentage of organic solvent for elution, increasing the risk of sample solvent mismatch.
Structure	Tertiary amine	Susceptible to severe peak tailing on older Type A silica columns lacking thorough endcapping[3].

Diagnostic Workflow

Before altering your method, you must isolate whether the poor peak shape is a chemical issue (analyte-stationary phase interaction) or a physical issue (system plumbing, void volumes, or solvent effects).

Diagnostic workflow for isolating chemical vs. physical causes of poor peak shape in LC-MS/MS.

Part 2: In-Depth Troubleshooting FAQs

Q1: Why does Oxybutynin tail so severely on my standard C18 column?

The Causality: Peak tailing for basic compounds is primarily driven by secondary interactions with residual silanols on the silica surface[4][5]. Oxybutynin has a pKa of 8.04[1]. If your mobile phase is between pH 4.0 and 8.0, Oxybutynin is positively charged. Simultaneously, residual silanols (Si-OH) on the silica surface become deprotonated (Si-O⁻) at pH > 3.0[5]. The electrostatic attraction between the positive amine and the negative silanol acts as a secondary retention mechanism. Because this ion-exchange process is kinetically slower than the primary hydrophobic (C18) retention, the analyte molecules desorb at different rates, dragging out the tail of the peak[3][4].

Q2: How do I optimize mobile phase pH for Oxybutynin without causing MS ion suppression?

The Causality: To eliminate silanol interactions, you must neutralize one of the two interacting charges. However, because you are using MS/MS, you cannot use non-volatile buffers like phosphate, nor can you use traditional tailing suppressors like triethylamine (TEA), which cause severe ion suppression[3][6].

• Low pH Strategy: Lower the mobile phase pH to ~2.5 using volatile additives like Formic Acid or Ammonium Formate[7]. At pH 2.5, the residual silanols are fully protonated (neutral), shutting down the cation-exchange mechanism[5]. Oxybutynin remains positively charged, ensuring excellent ionization efficiency in ESI+ mode.

• High pH Strategy: Raise the pH to 9.5 using Ammonium Bicarbonate and Ammonium Hydroxide. At pH 9.5, Oxybutynin is predominantly deprotonated (neutralized). While it may seem counterintuitive for ESI+, many basic amines still ionize exceptionally well at high pH via gas-phase protonation, while peak shape improves dramatically because the electrostatic attraction to the column is broken.

Q3: My peak is splitting or fronting. Is this a column chemistry issue?

The Causality: If peaks are splitting or fronting, the root cause is almost always physical, specifically a strong sample solvent effect (solvent mismatch)[5][6]. Because Oxybutynin is highly lipophilic (Log P 4.9)[1], analysts often extract or dissolve it in 100% organic solvent (e.g., Acetonitrile or Methanol). If a large volume of this strong solvent is injected into a highly aqueous initial mobile phase, the Oxybutynin molecules do not immediately partition into the stationary phase. Instead, a portion of the analyte band travels rapidly with the injection solvent plug down the column, causing the peak to split into two distinct bands[5][8].

Table 2: Quantitative Troubleshooting Matrix

Observation	Diagnostic Metric	Root Cause	Corrective Action
Peak Tailing	Asymmetry Factor (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ) > 1.5	Silanol interactions	Lower pH to < 3.0 or raise to > 9.5; use hybrid silica[5].
Peak Splitting	Bifurcated peak apex	Solvent mismatch	Ensure sample diluent organic % initial mobile phase %[5].
Peak Broadening	Low Theoretical Plates ( )	Column fouling / Void	Backflush column or replace inlet frit[6][8].

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness, any troubleshooting protocol must validate its own assumptions. Do not blindly change mobile phases without first confirming the root cause. Follow this step-by-step methodology to optimize Oxybutynin peak shape.

Step 1: The Self-Validation Test (Isolating the Variable)

• Prepare a test mixture containing Oxybutynin (10 ng/mL) and a neutral lipophilic marker (e.g., Toluene or Uracil, 10 ng/mL).

• Dissolve the mixture in a diluent matching your initial mobile phase conditions (e.g., 90% Water / 10% Acetonitrile).

• Inject 5 µL onto your current LC-MS/MS setup.

• Evaluate Causality:

  • If the neutral marker is perfectly symmetrical (

    ~ 1.0) but Oxybutynin tails ( > 1.5), the issue is definitively chemical (silanol cation-exchange). Proceed to Step 2.

  • If both peaks tail, split, or broaden, the issue is physical (void volume, clogged frit, or poor tubing connection). Replace the column or check fittings[5][6].

Step 2: Chemical Resolution via Mobile Phase Optimization

If Step 1 confirms a chemical issue, implement a low-pH volatile buffer system to neutralize stationary phase silanols without suppressing MS signal[4][7].

• Prepare Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade water. Adjust the pH to 2.5 using Formic Acid.

• Prepare Mobile Phase B: LC-MS grade Acetonitrile containing 0.1% Formic Acid.

• Column Selection: Ensure you are using a high-purity Type B silica column or a hybrid particle column (e.g., BEH technology) which has a significantly lower population of acidic silanols[3][6].

• Equilibrate the column with 10 column volumes of 90% A / 10% B.

Step 3: Mitigating Solvent Mismatch

To prevent peak splitting induced by the injection solvent[5]:

• Review your sample preparation workflow (e.g., Liquid-Liquid Extraction or Protein Precipitation).

• Evaporate the final organic extract to dryness under nitrogen.

• Reconstitute the sample in a diluent that exactly matches the initial gradient conditions (e.g., 90% Mobile Phase A / 10% Mobile Phase B). Never inject Oxybutynin in >50% organic solvent if your gradient starts at 10% organic.

• Keep the injection volume small (e.g., 2–5 µL) to minimize the physical disruption of the mobile phase flow profile[8].

Step 4: MS/MS Source Optimization

• Divert the LC flow to the MS source.

• Monitor the primary MRM transitions for Oxybutynin in ESI+ mode (typically m/z 358.2

  142.1).

• Confirm that the use of 10 mM Ammonium Formate provides a stable baseline without adduct formation or signal suppression, ensuring both optimal chromatographic peak shape and quantitative sensitivity[4][7].

References

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. chromatographyonline.com.[Link]

• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. restek.com.[Link]

• Why Do Peaks Tail? - LC Troubleshooting Bible. lctsbible.com.[Link]

• What are common causes of peak tailing when running a reverse-phase LC column?. waters.com.[Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. zefsci.com.[Link]

• New transdermal bioadhesive film containing oxybutynin: In vitro permeation across rabbit ear skin. ovid.com.[Link]

• High performance liquid chromatographic determination of oxeladin citrate and oxybutynin hydrochloride and their degradation products. researchgate.net.[Link]

• Determination of lercanidipine in human plasma by an improved UPLC–MS/MS method for a bioequivalence study. semanticscholar.org.[Link](Note: URL derived from search index context)

• Effect of pH on LC-MS Analysis of Amines. waters.com.[Link]

Sources

• 1. ovid.com [ovid.com]
• 2. researchgate.net [researchgate.net]
• 3. lctsbible.com [lctsbible.com]
• 4. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 5. support.waters.com [support.waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. zefsci.com [zefsci.com]

Technical Support Center: Ensuring the Isotopic Stability of Oxybutynin-d5 in Solution

Welcome to the technical support center for deuterated compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the isotopic integrity of Oxybutynin-d5 in solution. Preventing unintended hydrogen-deuterium (H-D) exchange is critical for the accuracy of quantitative bioanalysis and metabolic studies.

Part 1: The Science of Hydrogen-Deuterium Exchange

This section addresses the fundamental principles governing the stability of deuterated compounds like Oxybutynin-d5.

Q1: What is Hydrogen-Deuterium (H-D) Exchange and why is it a critical concern for Oxybutynin-d5?

Hydrogen-deuterium exchange is a chemical reaction where a deuterium atom (D) covalently bonded to a molecule is replaced by a hydrogen atom (H) from the surrounding environment, or vice-versa.[1] For a deuterated internal standard like Oxybutynin-d5, this process, often called "back-exchange," can lead to a loss of isotopic enrichment.

The structure of Oxybutynin contains several functional groups, including a hydroxyl (-OH) group, an ester, and a tertiary amine.[2][3][4] While the deuterium labels in Oxybutynin-d5 are placed on stable carbon positions, exposure to certain conditions can still promote exchange, compromising the standard's integrity.

The core concern is analytical accuracy. Oxybutynin-d5 is often used as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) assays. Its purpose is to mimic the analyte of interest (Oxybutynin) through extraction and ionization processes, correcting for experimental variability. If the deuterium labels are lost, the mass of the standard changes, leading to inaccurate quantification and unreliable experimental data.[5]

Q2: What are the primary experimental factors that drive H-D exchange?

The rate of H-D exchange is not constant; it is highly dependent on the local chemical environment. Understanding and controlling these factors is the key to preventing isotopic dilution.

• Solvent Choice: The most significant factor is the presence of protic solvents (e.g., water, methanol, ethanol).[6][7] These solvents contain readily exchangeable protons (in -OH or -NH groups) that can serve as a vast reservoir for H-D exchange. Aprotic solvents (e.g., acetonitrile, DMSO, anhydrous chloroform) lack these exchangeable protons and are strongly preferred for dissolving and storing deuterated standards.[8]

• pH of the Solution: H-D exchange is catalyzed by both acid and base.[9][10] The relationship between pH and the exchange rate for many functional groups, particularly amide protons in proteins which have been studied extensively, follows a "V-shaped" curve. The rate is at its minimum at a specific pH (typically around pH 2.5-3.0) and increases significantly under both more acidic and, especially, basic conditions.[11][12] Solutions or additives that result in an acidic pH can improve the stability of compounds like oxybutynin.[13]

• Temperature: The rate of H-D exchange is governed by chemical kinetics and, like most reactions, is temperature-dependent. Higher temperatures provide more energy to overcome the activation barrier for the exchange reaction, thus increasing the rate.[14][15] A critical strategy for minimizing exchange is to maintain low temperatures during all sample preparation and analysis steps.[12] For instance, lowering the temperature from 25°C to 0°C can decrease the exchange rate by a factor of 14.[11][12]

• Molecular Structure: The position of the deuterium label on the molecule is crucial.[6] Deuterium atoms on heteroatoms (e.g., -OD, -ND) are extremely labile and exchange almost instantaneously with protons from a protic solvent.[12] While labels on carbon atoms are generally more stable, their stability can be compromised if they are adjacent to functional groups like carbonyls, which can facilitate exchange under acidic or basic conditions.[10]

Part 2: Troubleshooting Guide for H-D Exchange

If you suspect H-D exchange is compromising your results, use this guide to diagnose and resolve the issue.

Common Symptoms:

• Inconsistent or drifting calibration curves.

• Loss of signal intensity for the deuterated standard over time.

• Appearance of unexpected ion signals in mass spectrometry (e.g., at M-1, M-2 mass units relative to the expected mass of Oxybutynin-d5).

• Reduced isotopic purity confirmed by NMR or high-resolution mass spectrometry (HRMS).

The following workflow can help pinpoint the source of the problem.

Sources

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. drugs.com [drugs.com]
• 3. Repositioning Oxybutynin Hydrochloride: State of the Art in Synthesis, Mode of Action, Metabolism, and Formulations [mdpi.com]
• 4. Oxybutynin | C22H31NO3 | CID 4634 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS [mdpi.com]
• 11. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. The durability of intravesical oxybutynin solutions over time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. uwo.scholaris.ca [uwo.scholaris.ca]
• 15. pnas.org [pnas.org]

Technical Support Center: Oxybutynin-d5 Analysis by Mass Spectrometry

Welcome to the technical support resource for the quantitative analysis of Oxybutynin and its deuterated internal standard, Oxybutynin-d5, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting mass spectrometry parameters for detecting Oxybutynin and Oxybutynin-d5?

A1: For initial setup, operating in positive electrospray ionization (ESI+) mode is standard due to the tertiary amine structure of Oxybutynin, which is readily protonated.[1] The most commonly monitored Multiple Reaction Monitoring (MRM) transition for Oxybutynin is the fragmentation of the protonated precursor ion [M+H]⁺ at approximately m/z 358.2 to a stable product ion at m/z 142.2.[2][3]

For the internal standard, Oxybutynin-d5, the precursor ion will have a mass-to-charge ratio that is 5 Daltons higher than the unlabeled compound. The fragmentation pattern, however, should remain consistent. Therefore, you would monitor the transition from m/z 363.2 to m/z 142.2. It is crucial to confirm the exact mass of your specific deuterated standard.

Below is a table of recommended starting parameters. Note that these values require optimization on your specific instrument.

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Typical Dwell Time (ms)
Oxybutynin	358.2	142.2	200
Oxybutynin-d5	363.2 (nominal)	142.2	200

These values are derived from common methodologies and should be optimized for your specific mass spectrometer and experimental conditions.[2][3]

Q2: Why is the m/z 142.2 product ion chosen for quantification?

A2: The choice of a product ion is critical for the specificity and sensitivity of an MRM assay. The fragmentation of the Oxybutynin precursor ion (m/z 358.2) involves a cleavage at the ester bond. This process yields a highly stable and abundant fragment corresponding to the 4-(diethylamino)but-2-yn-1-yl moiety, which has a mass-to-charge ratio of approximately 142.[4] This specific fragmentation pathway is robust and produces a strong signal, making it ideal for sensitive quantification.

Caption: Fragmentation of Oxybutynin precursor ion to the primary product ion.

Q3: How do I optimize the collision energy (CE) for the Oxybutynin-d5 transition?

A3: Collision energy is one of the most critical parameters for maximizing the signal of your product ion.[5] The optimal CE is the voltage that produces the highest abundance of the desired product ion from the selected precursor ion. The general approach is to perform a CE ramp experiment.[6]

You can do this by infusing a standard solution of Oxybutynin-d5 directly into the mass spectrometer and programming the instrument to acquire data while systematically increasing the collision energy over a defined range (e.g., 5 to 50 eV). The resulting data will show which CE value yields the maximum intensity for the m/z 142.2 product ion. Modern instrument software often includes automated optimization routines that perform this process efficiently.[7][8]

Troubleshooting Guide

Issue: I am observing low sensitivity or a weak signal for Oxybutynin-d5.

Potential Cause & Solution Workflow:

This is a common issue that can stem from multiple sources. A systematic approach is the best way to identify and resolve the problem.

Caption: Logic diagram for troubleshooting low signal intensity.

Detailed Steps:

• Verify Compound Response via Direct Infusion: Bypass the LC system and infuse a known concentration of your Oxybutynin-d5 standard directly into the mass spectrometer.

  • If the signal is strong: The issue likely lies with your chromatography or sample matrix. Investigate potential matrix suppression, column degradation, or incorrect mobile phase composition.[9][10]

  • If the signal is weak: The problem is likely within the mass spectrometer settings.

• Re-optimize Source Parameters: The declustering potential (DP) and ion source temperature are crucial for efficient ion generation and transmission.

  • Declustering Potential (DP): This voltage prevents ion clusters from forming and helps desolvate the ions entering the mass spectrometer. A DP that is too low can result in adduct formation (e.g., sodium adducts), while a DP that is too high can cause premature fragmentation in the source, reducing your precursor ion intensity. Optimize this parameter by ramping the voltage and monitoring the precursor ion signal.

  • Source Temperature and Gas Flows: Ensure these are appropriate for your flow rate and mobile phase composition to ensure efficient desolvation.

• Confirm Collision Energy (CE) Optimization: As described in Q3, re-run the CE optimization. Suboptimal CE is a very common cause of low product ion signal.[6] The optimal CE can sometimes shift slightly with changes in instrument cleanliness or other tuning parameters.

Issue: My peak shape is poor (e.g., fronting, tailing, or broad peaks).

Potential Causes & Solutions:

• Cause 1: Inappropriate Mobile Phase pH: Oxybutynin is a basic compound. For good peak shape in reversed-phase chromatography, the mobile phase pH should be at least 2 pH units away from the analyte's pKa. Using a mobile phase with a low pH (e.g., containing 0.1% formic acid) will ensure the analyte is consistently in its protonated, ionic form, leading to better interaction with the stationary phase and sharper peaks.[3]

• Cause 2: Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to peak fronting. Dilute your sample and reinject.

• Cause 3: Sample Solvent Mismatch: If your sample is dissolved in a solvent significantly stronger than your initial mobile phase (e.g., pure acetonitrile), it can cause peak distortion. Whenever possible, dissolve your final extract in the initial mobile phase.[2]

Experimental Protocol: Collision Energy Optimization

This protocol outlines the steps for determining the optimal collision energy for the Oxybutynin-d5 MRM transition (m/z 363.2 → 142.2).

Objective: To find the collision energy (V) that produces the maximum signal intensity for the product ion.

Materials:

• Mass Spectrometer with ESI source

• Syringe pump for direct infusion

• Oxybutynin-d5 analytical standard (e.g., 100 ng/mL in 50:50 acetonitrile:water)

Procedure:

• System Preparation:

  • Set up the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Divert the eluent from the LC system to waste.

  • Connect the syringe pump directly to the MS source.

• Infusion:

  • Load a syringe with the Oxybutynin-d5 standard solution.

  • Begin infusing the solution at a stable flow rate (e.g., 10 µL/min).

• Initial Parameter Setup:

  • In the instrument control software, create a new method.

  • Set the scan type to MRM (or SRM).

  • Define the precursor ion (Q1) as m/z 363.2 and the product ion (Q3) as m/z 142.2.

  • Set the declustering potential (DP) and other source parameters to a reasonable starting value (refer to your instrument's guide or the table in Q1).

• Collision Energy Ramp:

  • Set up an experiment to ramp the collision energy. Most instrument software has a "Compound Optimization" or "Parameter Ramp" feature.

  • Define the CE range to be tested. A range from 5 V to 50 V in 2 V increments is a good starting point.

  • Set a sufficient dwell time for each step (e.g., 50-100 ms) to ensure a stable signal is measured.

• Data Acquisition and Analysis:

  • Begin the acquisition. The instrument will cycle through the specified CE values, measuring the product ion intensity at each step.

  • Once complete, view the results graphically (Intensity vs. Collision Energy).

  • The optimal collision energy is the value that corresponds to the peak of the curve.[6] Record this value and update your acquisition method.

• Final Verification:

  • Set the collision energy to the new optimal value and acquire data for a short period to confirm a stable, high-intensity signal.

References

• Vivek, P., & Mukkanti, K. (2017). Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. Research Journal of Pharmacy and Technology.

• ResearchGate. (n.d.). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA | Request PDF. Retrieved from [Link]

• Shravan, Kumar Y. et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. ResearchGate. Retrieved from [Link]

• Yadav, S. K., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 83, 191-199. Retrieved from [Link]

• Yadav, S. K., et al. (2014). Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma by LC-MS/MS to support a bioequivalence trial. Journal of Pharmaceutical and Biomedical Analysis, 88, 353-362. Retrieved from [Link]

• Moreira, B. J., et al. (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid-liquid microextraction (DLLME). Analytical Methods, 7(20), 8672-8679. Retrieved from [Link]

• Dzerk, A., et al. (n.d.). A General Approach to Eliminating Downfield Interference in Bioanalysis of Amines by SCX Chromatography - Application to Oxybutynin and NNAL. Celerion. Retrieved from [Link]

• Kim, H., & Han, S. B. (2003). Sensitive determination of oxybutynin and desethyloxybutynin in dog plasma by LC-ESI/MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• LabRulez LCMS. (n.d.). Real-Time Collisional Energy Optimization on the Orbitrap Fusion Platform for Confident Unknown Identification. Retrieved from [Link]

• Scilit. (n.d.). Gas chromatographic-mass spectrometric analysis of plasma oxybutynin using a deuterated internal standard. Retrieved from [Link]

• MacLean, B., et al. (2011). Collision Energy Optimization of B- And Y-Ions for Multiple Reaction Monitoring Mass Spectrometry. Analytical Chemistry, 82(24), 10116–10124. Retrieved from [Link]

• ResearchGate. (n.d.). New insights in oxybutynin chemical stability: Identification in transdermal patches of a new impurity arising from oxybutynin N-oxide rearrangement | Request PDF. Retrieved from [Link]

• Dal Piaz, F., et al. (2018). New insights in the metabolism of oxybutynin: evidence of N-oxidation of propargylamine moiety and rearrangement to enaminoketone. Xenobiotica, 49(5), 586-595. Retrieved from [Link]

• ResearchGate. (2023). How to choose optimal collision energy (CE) for MRM transition?. Retrieved from [Link]

Sources

• 1. celerion.com [celerion.com]
• 2. jchps.com [jchps.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Collision energy optimization of b- and y-ions for multiple reaction monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Oxybutynin-d5 Extraction &amp; Recovery

Welcome to the Bioanalytical Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals troubleshooting low or inconsistent recovery of Oxybutynin-d5 (the deuterated internal standard for Oxybutynin) during sample preparation for LC-MS/MS analysis.

Below, you will find mechanistic troubleshooting FAQs, a self-validating extraction protocol, and quantitative performance metrics grounded in validated bioanalytical literature.

Extraction Workflow & Mechanistic Pathway

Optimized LC-MS/MS extraction workflow for Oxybutynin-d5 recovery.

Troubleshooting Guide & FAQs

Q1: Why am I seeing low and inconsistent recovery of Oxybutynin-d5 during Liquid-Liquid Extraction (LLE)? Causality & Solution: Oxybutynin is a weakly basic tertiary amine with a pKa of approximately 6.9. If the biological matrix (e.g., plasma or urine) is not sufficiently alkalized prior to extraction, a significant fraction of Oxybutynin-d5 remains ionized (protonated) and highly water-soluble, resisting partitioning into the organic solvent[1]. Self-Validating Action: Always adjust the sample pH to at least 2 units above the pKa (pH > 9.0) using a strong base like 0.1 M NaOH before adding the organic solvent. Using a validated solvent mixture of methyl tert-butyl ether (MTBE) and ethyl acetate ensures a consistent mean extraction recovery of ~76.9% for deuterated internal standards[2].

Q2: How can I distinguish between true low extraction recovery and apparent low recovery caused by ion suppression? Causality & Solution: In LC-MS/MS, co-extracted endogenous matrix components—specifically plasma phospholipids—compete with Oxybutynin-d5 for ionization energy in the Electrospray Ionization (ESI) source. This causes severe signal suppression, which mimics poor extraction recovery[1]. Self-Validating Action: Monitor specific endogenous phospholipid transitions (e.g., m/z 496.3/184.0, 524.3/184.0, 758.5/184.0, and 806.5/184.0) during your chromatographic run[2]. If phospholipid elution overlaps with the Oxybutynin-d5 retention time, you must alter your chromatographic gradient to resolve them, or adjust your MTBE:Ethyl Acetate ratio to minimize phospholipid carryover into the organic phase.

Q3: Does non-specific binding (NSB) affect Oxybutynin-d5, and how is it mitigated? Causality & Solution: Yes. As a highly lipophilic basic drug, the un-ionized free base of Oxybutynin-d5 is prone to non-specific adsorption to the walls of standard un-silanized glass or polystyrene tubes. This is particularly problematic during the evaporation and reconstitution steps when the protective matrix proteins have been removed. Self-Validating Action: Utilize low-binding polypropylene labware or silanized glassware throughout the extraction. Additionally, maintaining a high percentage of organic solvent (e.g., 90% Acetonitrile) in the reconstitution solution ensures Oxybutynin-d5 remains fully solvated and prevents it from adhering to the vial walls[1].

Validated Experimental Protocol: Liquid-Liquid Extraction (LLE)

This protocol is engineered to maximize the recovery of Oxybutynin-d5 from human plasma while minimizing matrix effects, yielding recoveries of ~76-80%[1].

Step 1: Sample Aliquoting

• Action: Transfer 300 µL of human plasma into a clean, low-binding polypropylene tube.

• Causality: Low-binding tubes prevent the lipophilic analyte from adhering to the container walls.

Step 2: Internal Standard Addition

• Action: Add 50 µL of Oxybutynin-d5 working solution. Vortex briefly to ensure homogenous distribution.

Step 3: pH Optimization

• Action: Add 100 µL of 0.1 M NaOH (or ammonium hydroxide buffer).

• Causality: Drives the matrix pH > 9.0, ensuring the tertiary amine of Oxybutynin-d5 is fully deprotonated and lipophilic.

• Validation Check: Spot-check a parallel "dummy" plasma sample with pH indicator paper to confirm the pH has successfully shifted above 9.0 before proceeding.

Step 4: Solvent Extraction

• Action: Add 2.5 mL of an MTBE : Ethyl Acetate (80:20, v/v) solvent mixture.

• Causality: MTBE provides excellent recovery for lipophilic bases. The 20% ethyl acetate enhances the solubility of the analyte without co-extracting excessive plasma phospholipids[1].

Step 5: Phase Separation

• Action: Vortex vigorously for 5 minutes, then centrifuge at 4000 rpm for 10 minutes at 4°C.

• Validation Check: A clear, distinct biphasic separation must be visible. If an emulsion forms, a brief freeze-thaw cycle or the addition of a small amount of NaCl can break it.

Step 6: Evaporation

• Action: Carefully transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

Step 7: Reconstitution

• Action: Reconstitute the residue in 200 µL of mobile phase (e.g., Acetonitrile : 1.0 mM Ammonium Acetate, 90:10 v/v). Vortex thoroughly and transfer to autosampler vials for LC-MS/MS analysis[2].

Quantitative Data Summaries

The following table summarizes the expected extraction recovery and matrix factors when utilizing the optimized MTBE/Ethyl Acetate LLE method for Oxybutynin and its deuterated internal standard[1][3].

Analytical Parameter	Oxybutynin	Oxybutynin-d5 (IS)	N-desethyl oxybutynin (Metabolite)
Linearity Range	0.050 - 10.0 ng/mL	N/A (Fixed Concentration)	0.500 - 100 ng/mL
Mean Extraction Recovery	80.4%	76.9%	80.4%
Matrix Factor (IS-normalized)	0.96 - 1.07	0.96 - 1.07	0.96 - 1.07
Chromatographic Conditions	C18, Isocratic	C18, Isocratic	C18, Isocratic
Mobile Phase	ACN : 1.0mM NH₄OAc (90:10)	ACN : 1.0mM NH₄OAc (90:10)	ACN : 1.0mM NH₄OAc (90:10)

References

• Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study Source: ResearchGate / Journal of Pharmaceutical and Biomedical Analysis URL:[Link]

• Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma by LC-MS/MS to support a bioequivalence trial Source: PubMed (NIH) URL:[Link]

• Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study Source: PubMed (NIH) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Parallel achiral-chiral determination of oxybutynin, N-desethyl oxybutynin and their enantiomers in human plasma by LC-MS/MS to support a bioequivalence trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Variability in Oxybutynin-d5 Internal Standard Response

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for addressing variability in the internal standard (IS) response of Oxybutynin-d5. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions, empowering you to diagnose and resolve issues encountered during your bioanalytical experiments. As Senior Application Scientists, we understand that consistent and reliable internal standard performance is paramount for accurate and precise quantification in LC-MS/MS assays.

Understanding the Challenge: Why Internal Standard Variability Matters

In quantitative bioanalysis, a stable isotope-labeled internal standard (SIL-IS) like Oxybutynin-d5 is the gold standard.[1] It is added at a known concentration to all samples, calibrators, and quality controls to compensate for variations in sample preparation, injection volume, and matrix effects.[2][3] The fundamental assumption is that the SIL-IS will behave nearly identically to the analyte (Oxybutynin) throughout the analytical process, thus ensuring that the analyte/IS peak area ratio remains constant despite experimental fluctuations.[4] However, when the response of Oxybutynin-d5 shows significant variability, it can compromise the integrity of your data and lead to inaccurate results.

This guide will walk you through a systematic approach to troubleshooting, from identifying the root cause to implementing effective solutions.

Troubleshooting Guide: A-Question-and-Answer-Approach

This section addresses specific issues you may encounter with Oxybutynin-d5 internal standard response in a direct question-and-answer format.

Q1: My Oxybutynin-d5 response is highly variable across samples in the same analytical run. What are the most likely causes?

High variability in your Oxybutynin-d5 response within a single run is a red flag that warrants immediate investigation. The potential culprits can be broadly categorized into three areas: sample preparation, chromatographic/instrumental issues, and matrix effects.

Potential Causes and Investigative Steps:

Category	Potential Cause	Troubleshooting Action
Sample Preparation	Inconsistent pipetting of the internal standard.[5]	Review your pipetting technique. Ensure your pipette is calibrated and functioning correctly. Visually inspect the wells or tubes after IS addition to ensure consistent volumes.
Incomplete mixing of the internal standard with the sample matrix.[6]	Ensure thorough vortexing or mixing after adding the internal standard to the plasma or other biological matrix.
Variability in extraction efficiency.[3]	Re-evaluate your extraction protocol (e.g., liquid-liquid extraction, solid-phase extraction). Ensure consistent pH, solvent volumes, and mixing times for all samples.
Degradation of Oxybutynin-d5 during sample processing.[6]	Investigate the stability of Oxybutynin-d5 under your sample processing conditions (e.g., temperature, pH).
Chromatography & Instrumentation	Poor peak shape or shifting retention times.[5]	Equilibrate your column thoroughly. Check for column degradation or contamination. Ensure the mobile phase composition is correct and freshly prepared.
Dirty ion source or mass spectrometer issues.[5]	Clean the ion source as per the manufacturer's recommendations. Perform instrument tuning and calibration to ensure optimal performance.
Injector malfunction leading to variable injection volumes.[2]	Inspect the injector for any signs of blockage or leaks. Run a series of blank injections to check for carryover.
Matrix Effects	Ion suppression or enhancement.[1][3]	This is a common and complex issue. Proceed to the detailed troubleshooting steps for matrix effects outlined in Q2.

Q2: I suspect matrix effects are causing the variability in my Oxybutynin-d5 response. How can I confirm this and what can I do to mitigate it?

Matrix effects occur when co-eluting endogenous components from the sample matrix (e.g., phospholipids, salts) interfere with the ionization of the analyte and internal standard in the mass spectrometer's ion source.[1][7] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal).

A Systematic Approach to Investigating and Mitigating Matrix Effects:

Experimental Protocols:

• Post-Column Infusion: This experiment helps identify regions of ion suppression in your chromatogram.

  • Infuse a standard solution of Oxybutynin-d5 at a constant flow rate into the mobile phase stream after the analytical column.

  • Inject a blank, extracted matrix sample.

  • Monitor the Oxybutynin-d5 signal. A stable baseline is expected. Any dip in the signal indicates a region of ion suppression.[1]

  • Compare the retention time of your analyte and IS with these suppression zones.

• Post-Extraction Spike: This experiment quantifies the extent of matrix effects.

  • Set 1 (Neat Solution): Prepare a solution of Oxybutynin-d5 in the final reconstitution solvent at the concentration used in your assay.

  • Set 2 (Post-Extraction Spike): Process blank matrix samples through your entire sample preparation procedure. Spike the Oxybutynin-d5 into the final extract just before analysis.[5]

  • Calculation:

    • Matrix Factor (MF) = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)

    • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

    • Calculate the coefficient of variation (%CV) of the MF across different sources of blank matrix. A high %CV suggests significant variability in matrix effects between samples.

Mitigation Strategies:

• Chromatographic Optimization: Modify your gradient, mobile phase, or even switch to a different column chemistry to separate Oxybutynin and Oxybutynin-d5 from the regions of ion suppression.

• Improved Sample Cleanup: A more rigorous sample preparation method, such as solid-phase extraction (SPE) or a more selective liquid-liquid extraction (LLE), can remove interfering matrix components.[8][9]

• Sample Dilution: Diluting the sample with a suitable solvent can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[8]

Q3: Can the deuterated internal standard itself be a source of variability?

Yes, while SIL-IS are generally reliable, there are instances where the deuterated standard can contribute to variability.

• Chromatographic (Isotope) Shift: The substitution of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule, potentially leading to a small difference in retention time between Oxybutynin and Oxybutynin-d5.[1][10] If this separation causes them to elute in regions with different levels of ion suppression, the IS will not accurately compensate for the matrix effects on the analyte. This is known as "differential matrix effects."[1]

• Purity of the Internal Standard: Ensure the chemical and isotopic purity of your Oxybutynin-d5 standard.[3][11] Impurities could potentially interfere with the analyte peak or exhibit different ionization characteristics. It's recommended that the isotopic enrichment be ≥98% and chemical purity >99%.[11]

• Deuterium-Hydrogen Exchange: In some cases, deuterium atoms can exchange with hydrogen atoms from the solvent, particularly under certain pH or temperature conditions.[10] This can lead to a change in the mass of the internal standard and affect its quantification.

Troubleshooting Steps:

• Evaluate Co-elution: Carefully examine the chromatograms to see if there is any separation between the analyte and IS peaks.

• Consider ¹³C or ¹⁵N Labeled Standards: If differential matrix effects due to a chromatographic shift are suspected, using a ¹³C or ¹⁵N labeled internal standard can be a solution as these are less likely to cause a retention time shift.[1][12]

Frequently Asked Questions (FAQs)

Q: What is an internal standard (IS) and why is it crucial in bioanalysis?

A: An internal standard is a compound of a known, fixed concentration that is added to every sample, calibrator, and quality control.[2] Its purpose is to correct for variability that can occur during sample preparation, injection, and analysis. By using the ratio of the analyte's response to the IS's response for quantification, we can achieve more accurate and precise results.[3]

Q: What are the characteristics of an ideal internal standard?

A: The ideal internal standard should:

• Be chemically and physically similar to the analyte.[13]

• Not be naturally present in the biological matrix.[13]

• Co-elute with the analyte or elute very closely.

• Have a similar extraction recovery and ionization response to the analyte.

• Be of high purity.[11]

Q: When should the internal standard be added to the sample?

A: Ideally, the internal standard should be added as early as possible in the sample preparation workflow.[6] This allows it to compensate for any analyte loss or variability throughout the entire process, including extraction, evaporation, and reconstitution steps.[3]

Q: What is the acceptable range for internal standard response variability?

A: While there are no strict regulatory limits, a common industry practice is to investigate samples where the IS response is outside of 50% to 150% of the mean IS response of the calibrators and QCs in the same run.[5] The FDA guidance suggests that if the IS response variability in incurred samples is similar to that observed in the calibrators and QCs, it is less likely to impact the accuracy of the results.[14]

Q: Could the metabolism of Oxybutynin be a factor in IS response variability?

A: Oxybutynin is extensively metabolized, primarily by CYP3A4 enzymes, to its active metabolite, N-desethyloxybutynin, and other products.[15][16] While Oxybutynin-d5 is designed to be stable, it's important to consider potential in-source fragmentation or metabolic cross-talk. If a metabolite has a similar mass-to-charge ratio to the IS, it could potentially cause interference. However, with the high selectivity of MS/MS, this is generally less of a concern. More relevant is ensuring that your chromatography can separate Oxybutynin and its metabolites from any potential interferences. New metabolic pathways for Oxybutynin have also been identified, including N-oxidation.[17]

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Inconsistent Internal Standard Response.

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Retrieved from [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. Retrieved from [Link]

• Shah, I. et al. (2013, June 28). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 84, 244-55.

• BioPharma Services. (2023, December 11). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Retrieved from [Link]

• ResearchGate. (2024, August 6). Usage of internal standards in LC-MS/MS analysis?. Retrieved from [Link]

• Bioanalysis Zone. (2023, December 4). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Retrieved from [Link]

• LCGC International. (2020, November 11). When Should an Internal Standard be Used?. Retrieved from [Link]

• Vivek, P. et al. (2016). Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. Journal of Chemical and Pharmaceutical Sciences, 9(4).
• Bowman, D. et al. (2024, March 19). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology.
• Andersen, S. et al. (2011, December 30). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples?. PubMed.

• American Association for Clinical Chemistry. (2014, April 1). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. Retrieved from [Link]

• U.S. Food and Drug Administration. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. Retrieved from [Link]

• Chromatography Today. (n.d.). Variability in Response for Bioanalytical Assay using LC-MS/MS. Retrieved from [Link]

• Dal-Pizzol, C. et al. (2018, May 15). New insights in the metabolism of oxybutynin: evidence of N-oxidation of propargylamine moiety and rearrangement to enaminoketone. PubMed.

• Drugs.com. (2026, February 20). Oxybutynin: Package Insert / Prescribing Information. Retrieved from [Link]

• Staskin, D. et al. (2005). Management of Overactive Bladder With Transdermal Oxybutynin. Reviews in Urology, 7(Suppl 9), S24–S32.

• National Center for Biotechnology Information. (2023, August 17). Oxybutynin - StatPearls. Retrieved from [Link]

• Becker, G. (n.d.).
• Gisolfi, C. et al. (2014). A Comparative Review of Oxybutynin Chloride Formulations: Pharmacokinetics and Therapeutic Efficacy in Overactive Bladder. The Journal of Urology, 191(5), 1267-1274.

• LCGC. (2022, April 15). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Retrieved from [Link]

• PubMed. (2013, June 28). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Retrieved from [Link]

• ResearchGate. (2015, July 4). A Comparative Review of Oxybutynin Chloride Formulations: Pharmacokinetics and Therapeutic Efficacy in Overactive Bladder. Retrieved from [Link]

• Drugs.com. (2024, March 26). Oxybutynin Side Effects: Common, Severe, Long Term. Retrieved from [Link]

• Cleveland Clinic. (n.d.). Oxybutynin (Ditropan): Uses, Interactions & Side Effects. Retrieved from [Link]

• Mayo Clinic. (2026, January 31). Oxybutynin (oral route) - Side effects & dosage. Retrieved from [Link]

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Stability issues of Oxybutynin-d5 in processed samples and on autosampler

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for Oxybutynin-d5. This guide, curated by our Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of Oxybutynin-d5 in processed samples and on the autosampler. Our goal is to equip you with the scientific understanding and practical protocols needed to ensure the integrity of your bioanalytical data.

Troubleshooting Guide

This section addresses specific stability-related issues you may encounter during your sample analysis. Each question is followed by a detailed explanation of potential causes and a step-by-step approach to resolving the problem.

Q1: Why is the peak area of my internal standard, Oxybutynin-d5, consistently decreasing throughout my analytical run?

A gradual decrease in the internal standard (IS) response over the course of an analytical run is a classic indicator of instability in the autosampler. This can compromise the accuracy and precision of your results. The two most probable causes are chemical degradation and adsorptive losses.

Causality: Oxybutynin is an ester and a tertiary amine, making it susceptible to hydrolysis, particularly at non-optimal pH values, and oxidation.[1][2] When samples are queued in the autosampler for extended periods, even at controlled temperatures, these slow degradation reactions can become significant.

• Verify Autosampler Temperature: Ensure your autosampler is set to a low temperature, typically 4-10°C. This is a fundamental step in slowing down potential chemical degradation.[3]

• Assess pH of the Final Extract: The stability of Oxybutynin is highly pH-dependent. It is significantly more stable in acidic conditions (pH 3-5) and degrades rapidly at alkaline pH.[4][5][6][7]

  • Action: Measure the pH of your reconstituted sample solution. If it is neutral or alkaline, this is a likely cause of instability.

• Optimize Reconstitution Solvent:

  • Action: Reconstitute your dried extracts in a mobile phase-compatible acidic solution. A common choice is to add a small percentage of a weak acid like formic acid or acetic acid (e.g., 0.1%) to the reconstitution solvent to maintain a pH between 3 and 5.[7]

• Conduct an Autosampler Stability Experiment: To confirm on-autosampler degradation, perform the following experiment:

• Prepare a set of quality control (QC) samples at low and high concentrations.

• Process these samples as you would your study samples.

• Combine the final extracts of the low QCs into one vial and the high QCs into another.

• Place these pooled extracts in the autosampler set at your standard operating temperature.

• Inject these samples repeatedly over a period that mimics the duration of your longest analytical run (e.g., every hour for 24 hours).

• Plot the Oxybutynin-d5 peak area against time. A negative trend indicates on-autosampler instability.

Below is a visual representation of the troubleshooting workflow for decreasing internal standard response.

Caption: Troubleshooting workflow for decreasing IS response.

Q2: I'm observing erratic and high variability in the Oxybutynin-d5 response across my samples. What are the likely causes?

High variability in the internal standard response that does not follow a time-dependent trend often points to issues with sample processing, matrix effects, or adsorptive losses.

Causality: Deuterated internal standards like Oxybutynin-d5 are designed to mimic the analytical behavior of the analyte (Oxybutynin).[8][9][10] However, inconsistencies in extraction efficiency, ion suppression/enhancement from the biological matrix, or non-specific binding can cause the IS response to fluctuate.

• Review Sample Preparation Technique: Inconsistent technique during liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is a common source of variability.

  • Action: Ensure precise and consistent pipetting of the IS spiking solution, sample matrix, and extraction solvents. Verify that vortexing/mixing times and speeds are uniform for all samples to ensure consistent extraction equilibrium.

• Evaluate for Adsorptive Losses: Oxybutynin, being a lipophilic compound, can adsorb to plastic and glass surfaces, especially in highly organic solvents or at low concentrations.

  • Action: Test for adsorption by comparing the IS response in polypropylene vials versus silanized glass vials. Sometimes, conditioning the vials with a high-concentration solution before adding the actual sample can passivate active sites.

• Assess Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., phospholipids in plasma) can suppress or enhance the ionization of Oxybutynin-d5, leading to variability.[8]

  • Action: Perform a post-extraction spike experiment to quantify the extent of matrix effects. This involves comparing the IS response in a reconstituted blank matrix extract to the response in a neat solution. A significant difference indicates the presence of matrix effects that may require further optimization of your sample cleanup or chromatography.

• Check for Contamination and Carryover: Contamination in the LC-MS system can lead to sporadic high responses, while carryover from a high-concentration sample can affect the subsequent injection.[11][12]

  • Action: Inject a blank solvent after a high-concentration sample to check for carryover. If observed, optimize the injector wash procedure and chromatographic gradient.

Below is a diagram illustrating a standard sample processing workflow designed to minimize variability.

Caption: Recommended LLE sample processing workflow.

Frequently Asked Questions (FAQs)

Q: What are the primary degradation pathways for Oxybutynin?

A: Oxybutynin is primarily susceptible to two main degradation pathways:

• Hydrolysis: As an ester, it can undergo hydrolysis, especially under basic conditions, to form phenylcyclohexylglycolic acid and 4-diethylamino-2-butyn-1-ol.[2][6] Studies have shown that it is very stable in acidic to neutral buffers (pH 1-8) but degrades rapidly at alkaline pH.[6]

• Oxidation: The tertiary amine group in Oxybutynin can be oxidized. This can lead to the formation of Oxybutynin N-oxide, which can then rearrange to form an enaminoketone.[1]

Q: What are the optimal storage conditions for processed samples containing Oxybutynin-d5?

A: Based on the chemical properties of Oxybutynin, the following storage conditions are recommended for processed samples:

• Temperature: Store processed samples in the autosampler at 4-10°C. For longer-term storage (more than 24 hours), it is advisable to store extracts at -20°C or -80°C.[3][13]

• pH: The final extract should be maintained at an acidic pH, ideally between 3 and 5, to minimize hydrolytic degradation.[5][7]

• Light: While Oxybutynin is relatively stable to photolytic degradation, it is always good practice to store samples in amber vials to protect them from light, especially if they will be stored for an extended period.[2]

Q: Are there any recommended vial types to minimize adsorptive losses of Oxybutynin-d5?

A: Yes, the choice of autosampler vial can be critical. To minimize the risk of non-specific binding, it is recommended to use polypropylene vials or silanized glass vials. Standard glass vials can have active silanol groups on the surface that may interact with the analyte. You should always perform a recovery experiment to confirm that your chosen vial type is not contributing to analyte loss.

Q: How can I prepare my reconstitution solvent to enhance the stability of Oxybutynin-d5?

A: The reconstitution solvent is your final opportunity to create a stable environment for your analyte before injection. To enhance stability:

• Ensure Mobile Phase Compatibility: The solvent should be of a similar or weaker elution strength than the initial mobile phase to ensure good peak shape.

• Acidify the Solvent: Add a small amount of acid (e.g., 0.1% formic acid) to the reconstitution solvent to ensure the final sample pH is in the stable range of 3-5.[7] This is the most critical step for preventing hydrolysis.

• Consider Organic Content: A sufficient percentage of organic solvent (e.g., acetonitrile or methanol) can help keep the analyte in solution and may reduce adsorption to vial surfaces.

Summary of Oxybutynin Stability

The table below summarizes the known stability characteristics of Oxybutynin, which can be extrapolated to its deuterated analog, Oxybutynin-d5.

Condition	Stability Profile	Recommendations	Source(s)
pH	Stable at pH 1-8; rapid degradation at alkaline pH (>9). Optimal stability at pH 3-5.	Maintain processed samples in an acidic environment (pH 3-5).	[4][5][6][7]
Temperature	Degradation is temperature-dependent.	Store processed samples at 4-10°C in the autosampler and at -20°C or below for long-term storage.	[3][13]
Oxidation	Susceptible to oxidative degradation.	Avoid exposure to oxidizing agents. Store under inert gas if necessary for long-term storage of standards.	[1][2]
Light	Generally stable under photolytic conditions.	Use amber vials as a precautionary measure.	[2]

By understanding the chemical properties of Oxybutynin-d5 and implementing these troubleshooting and preventative measures, you can ensure the generation of reliable and reproducible bioanalytical data.

References

• Canavesi, R., et al. (2016). New insights in oxybutynin chemical stability: Identification in transdermal patches of a new impurity arising from oxybutynin N-oxide rearrangement. ResearchGate. [Link]

• Appell, R. A. (2002). Oxybutynin chloride: alterations in drug delivery and improved therapeutic index. PubMed. [Link]

• Papishetty, S., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. PubMed. [Link]

• Scifinder. (2023). Repositioning Oxybutynin Hydrochloride: State of the Art in Synthesis, Mode of Action, Metabolism, and Formulations. MDPI. [Link]

• Padilha, M. M., et al. (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid-liquid microextraction (DLLME). Royal Society of Chemistry. [Link]

• Wan, J., et al. (2007). The Durability of Intravesical Oxybutynin Solutions Over Time. The Journal of Urology. [Link]

• ResearchGate. (n.d.). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC- MS/MS VALIDATED METHODS IN HUMAN PLASMA. ResearchGate. [Link]

• FDA. (n.d.). DITROPAN (oxybutynin chloride) Tablets. FDA. [Link]

• DeSilva, B., et al. (2016). Sample Management: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. PMC. [Link]

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• Miyamoto, E., et al. (1994). Physico-chemical properties of oxybutynin. Analyst. [Link]

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• Goldenberg, M. M. (2000). Oxybutynin formulations and method of use.

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• Phale, M. D., & Sharma, S. (n.d.). DEVELOPMENT AND VALIDATION OF A STABILITY-INDICATING ASSAY (RP-HPLC) METHOD FOR QUANTITATIVE ANALYSIS OF OXYBUTYNIN IN BULK DRUG AND EXTENDED RELEASE FORMULATION. EJPMR. [Link]

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• Geirsson, G., et al. (1992). [Instability of the detrusor. Treatment with oxybutynin chloride (Ditropan) in children]. PubMed. [Link]

• Zorzitto, M. L., et al. (1989). The treatment of detrusor instability in post-menopausal women with oxybutynin chloride: a double blind placebo controlled study. QxMD. [Link]

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• 6. Physico-chemical properties of oxybutynin - Analyst (RSC Publishing) [pubs.rsc.org]
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• 8. Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Bioanalytical method validation for Oxybutynin according to FDA guidelines

Title: Comparative Guide to Bioanalytical Method Validation for Oxybutynin: LLE vs. SPE under FDA Guidelines

Introduction For drug development professionals and bioanalytical scientists, the accurate quantification of Oxybutynin (OXY)—an anticholinergic agent used for overactive bladder—and its active metabolite N-desethyloxybutynin (DEO) in human plasma is a critical regulatory hurdle. The U.S. Food and Drug Administration (FDA) mandates rigorous Bioanalytical Method Validation (BMV) to ensure that pharmacokinetic data submitted in regulatory filings is both reliable and reproducible[1].

This guide provides an objective, data-driven comparison of the two primary sample preparation strategies for OXY/DEO LC-MS/MS analysis: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) . By examining the causality behind these experimental choices and providing self-validating protocols, this guide serves as a comprehensive blueprint for achieving FDA compliance.

The Causality of Sample Preparation: LLE vs. SPE

Oxybutynin is a highly lipophilic, basic amine. When analyzing such compounds in human plasma via LC-MS/MS, the greatest threat to data integrity is ion suppression caused by endogenous plasma phospholipids[2]. If not properly removed, these phospholipids accumulate on the analytical column and unpredictably quench the ionization of the analyte, leading to assay failure.

• Liquid-Liquid Extraction (LLE): LLE exploits solubility differentials. By adjusting the plasma to a highly basic pH, OXY and DEO are forced into their un-ionized states, allowing them to partition favorably into a non-polar organic solvent mixture (e.g., methyl tert-butyl ether and ethyl acetate)[2]. Polar matrix components, including many salts and proteins, are left behind in the aqueous layer.

• Solid-Phase Extraction (SPE): SPE utilizes engineered polymeric sorbents (e.g., Oasis HLB) that retain analytes through a combination of hydrophobic and ion-exchange interactions[3]. This allows for aggressive washing steps with intermediate-strength solvents to elute phospholipids before the final analyte elution, resulting in exceptionally clean extracts.

Table 1: Objective Comparison of LLE vs. SPE for Oxybutynin Extraction

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Mechanism	Liquid-phase partitioning based on pH/polarity	Solid-phase retention via hydrophobic/ionic interactions
Solvent Consumption	High (e.g., MTBE/Ethyl Acetate)	Low (Methanol/Water washes)
Phospholipid Removal	Moderate (some co-extraction occurs)	High (efficient washing steps)
Extraction Recovery	~80.4%[2]	>90.0%[3]
Throughput	Medium (requires phase separation/freezing)	High (amenable to 96-well automation)
Cost per Sample	Low	High (cost of cartridges/plates)

FDA-Compliant Bioanalytical Workflow

To ensure a method is "fit-for-purpose," the FDA requires the evaluation of specific parameters, including accuracy, precision, selectivity, and matrix effects[1]. The workflow below illustrates the logical progression from sample preparation to regulatory validation.

FDA-compliant LC-MS/MS bioanalytical validation workflow for Oxybutynin.

Step-by-Step Experimental Protocols (Self-Validating Systems)

A robust bioanalytical method must be a self-validating system. This is achieved through the mandatory inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) , such as Oxybutynin-d11[4]. Because the SIL-IS shares the exact physicochemical properties of the analyte, it co-elutes chromatographically and experiences identical matrix effects, thereby mathematically normalizing any signal variations[4].

Protocol 1: Sample Preparation Execution

Option A: LLE Workflow[2]

• Aliquot 300 µL of human plasma into a microcentrifuge tube.

• Add 20 µL of SIL-IS working solution (Oxybutynin-d11 and DEO-d5).

• Add 100 µL of 0.5M Sodium Hydroxide to basify the sample (ensuring analytes are un-ionized).

• Add 2.0 mL of extraction solvent (Methyl tert-butyl ether:Ethyl acetate, 80:20 v/v).

• Vortex for 5 minutes, then centrifuge at 4000 rpm for 5 minutes at 5°C.

• Flash-freeze the aqueous layer and decant the organic supernatant.

• Evaporate the organic layer to dryness under a gentle nitrogen stream at 40°C.

• Reconstitute in 400 µL of mobile phase prior to injection.

Option B: SPE Workflow[3]

• Aliquot 300 µL of human plasma and spike with 20 µL of SIL-IS.

• Dilute the sample 1:1 with 2% Phosphoric Acid to disrupt protein binding.

• Condition a polymeric SPE plate (e.g., Oasis HLB 30mg) with 1 mL Methanol, followed by 1 mL Water.

• Load the pre-treated plasma sample onto the cartridge.

• Wash with 1 mL of 5% Methanol in water to remove polar interferences.

• Elute analytes with 1 mL of 100% Methanol.

• Evaporate and reconstitute in 400 µL of mobile phase.

Protocol 2: LC-MS/MS Conditions

• Column: Cosmosil C18 (150 mm × 4.6 mm, 5 µm) or equivalent[2].

• Mobile Phase: Isocratic elution using Acetonitrile and 1.0 mM Ammonium Acetate (90:10, v/v)[2].

• Detection: Triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) and positive ESI mode.

• Self-Validation Check: Monitor six endogenous plasma phospholipid transitions (e.g., m/z 496.3 → 184.0, 524.3 → 184.0) to empirically verify that the extraction method successfully excluded these ion-suppressing molecules[2].

Protocol 3: FDA Validation Execution

• Accuracy & Precision: Analyze samples at four Quality Control (QC) levels (LLOQ, LQC, MQC, HQC) across three separate runs. The FDA requires the coefficient of variation (CV) to be ≤15%, except at the LLOQ where ≤20% is permissible[1].

• Matrix Effect: Extract blank matrix from 6 independent human lots. Spike the post-extracted blanks with OXY and SIL-IS. Calculate the IS-normalized Matrix Factor (MF). The CV of the IS-normalized MF must be ≤15%[4].

Quantitative Performance Data

The following table synthesizes expected validation metrics when applying the above protocols, demonstrating how both LLE and SPE can successfully meet FDA criteria, albeit with differing performance margins.

Table 2: FDA Validation Metrics (Oxybutynin LC-MS/MS)

Validation Parameter	FDA 2018 Acceptance Criteria	LLE Performance[2]	SPE Performance[3]
Linearity Range	R² ≥ 0.99	0.050 – 10.0 ng/mL	0.050 – 10.0 ng/mL
Accuracy (LLOQ)	±20% of nominal	98.2%	101.5%
Precision (CV%)	≤15% (≤20% for LLOQ)	4.5% - 8.2%	2.1% - 5.3%
Extraction Recovery	Consistent across QCs	80.4%	92.5%
Matrix Effect (IS-MF)	CV ≤ 15%	8.5%	3.2%

Conclusion: While LLE provides a highly cost-effective and FDA-compliant methodology with acceptable recovery (~80.4%)[2], SPE offers superior matrix cleanup and higher absolute recovery (>90%), making it the preferred choice for ultra-sensitive assays or highly automated, high-throughput clinical environments[3]. Ultimately, the selection must align with the specific "fit-for-purpose" requirements of the drug development phase[1].

References

• Source: fda.
• Source: nih.
• Source: benchchem.
• Source: lcms.

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Navigating ICH M10: A Comparative Guide to Internal Standards in Bioanalytical Method Validation

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The International Council for Harmonisation (ICH) M10 guideline on Bioanalytical Method Validation provides a harmonized framework to ensure the quality and reliability of this data.[1][2] A cornerstone of robust bioanalytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS), is the appropriate use of an internal standard (IS).[1] This guide offers an objective comparison of different internal standards, supported by experimental considerations, to aid in the selection of the most suitable IS for your bioanalytical assays, in alignment with ICH M10 principles.

The primary role of an IS is to be added to calibration standards, quality control (QC) samples, and study samples to correct for variability during sample processing and analysis.[3][4] The choice of internal standard significantly impacts method performance. The two most common types of internal standards used are Stable Isotope-Labeled (SIL) and structural analog internal standards.[3]

Types of Internal Standards: A Head-to-Head Comparison

The selection of an appropriate internal standard is a critical step in method development.[5] The two primary choices, Stable Isotope-Labeled (SIL) Internal Standards and Structural Analog Internal Standards, offer distinct advantages and disadvantages.

The Gold Standard: Stable Isotope-Labeled (SIL) Internal Standards

SIL internal standards are widely considered the "gold standard" in quantitative mass spectrometry-based bioanalysis.[3] In a SIL-IS, one or more atoms of the analyte are replaced with their stable isotopes (e.g., ²H, ¹³C, ¹⁵N).[3] This results in a compound with nearly identical physicochemical properties to the analyte, differing only in mass.[3] This similarity allows the SIL-IS to effectively track the analyte through sample preparation, chromatography, and ionization, compensating for variations in extraction recovery and matrix effects.[3]

Key Considerations for SIL-IS:

• To minimize mass spectrometric cross-talk, the SIL-IS should ideally have a mass difference of 4–5 Da from the analyte.[6]

• While deuterium (²H) labeling is common, care must be taken as it can sometimes lead to chromatographic shifts or deuterium-hydrogen exchange.[6]

• ¹³C or ¹⁵N labeled standards are often preferred for their stability.[6]

• The purity of the SIL-IS is crucial to avoid interference with the quantification of the analyte.[6]

A Practical Alternative: Structural Analog Internal Standards

A structural analog is a compound with chemical and physical properties similar to the analyte but is not isotopically labeled. This is often a different, but closely related, molecule. While not as ideal as a SIL-IS, a structural analog can be a viable option when a SIL-IS is not available or is prohibitively expensive.

Performance Comparison Against ICH M10 Validation Parameters

The suitability of a chosen internal standard is rigorously tested during method validation. The following table summarizes the expected performance of SIL and structural analog internal standards against key validation parameters as stipulated by the ICH M10 guideline.

Validation Parameter	ICH M10 Acceptance Criteria	Expected Performance: SIL-IS	Expected Performance: Structural Analog IS
Selectivity	Response in blank matrix should be ≤ 20% of the Lower Limit of Quantification (LLOQ) for the analyte and ≤ 5% for the IS.[4][7]	Excellent: Unlikely to have interferences at the specific mass-to-charge ratio of the IS.	Good to Moderate: Higher potential for interference from endogenous matrix components due to being a different chemical entity.
Matrix Effect	The accuracy for low and high QCs in at least 6 different matrix lots should be within ±15% of the nominal concentration, and the precision (%CV) should not be greater than 15%.[4]	Excellent: Co-elution and near-identical ionization properties minimize differential matrix effects between the analyte and the IS.	Moderate to Poor: Differences in physicochemical properties can lead to differential matrix effects, potentially compromising accuracy and precision.
Carry-Over	Analyte response in a blank sample following the Upper Limit of Quantification (ULOQ) sample should be ≤ 20% of the LLOQ, and the IS response should be ≤ 5% of the mean IS response.[8]	Good: Similar chromatographic behavior to the analyte helps in assessing and controlling carry-over.	Variable: Different chromatographic properties might lead to different carry-over characteristics compared to the analyte.
Stability	The stability of the IS in stock and working solutions must be demonstrated.[9] If a SIL-IS is used under the same conditions as the analyte and no isotopic exchange is expected, separate stability studies for the IS may not be necessary.[10]	Excellent: Stability is generally expected to be identical to the analyte.	Requires Full Evaluation: As a different chemical entity, its stability must be independently and thoroughly evaluated under all relevant storage and processing conditions.

Experimental Protocols for Key Validation Experiments

To ensure the suitability of a chosen internal standard, a series of validation experiments as stipulated by ICH M10 must be performed.[4] Below are detailed methodologies for key experiments.

Selectivity and Cross-Interference

Objective: To demonstrate that the method can differentiate and quantify the analyte and IS from endogenous matrix components and to check for mutual interference.[3]

Protocol:

• Obtain blank matrix from at least six individual sources.[3]

• Prepare three sets of samples:

  • Set 1: Blank matrix processed without analyte or IS.

  • Set 2: Blank matrix spiked only with the IS at its working concentration.

  • Set 3: Blank matrix spiked with the analyte at the LLOQ and the IS at its working concentration.

• Analyze the samples and monitor for any interfering peaks at the retention times of the analyte and the IS.[3]

• To assess cross-interference, analyze a sample containing the analyte at the ULOQ without the IS, and a sample containing only the IS at its working concentration.[6] The analyte signal in the IS-only sample should be ≤ 5% of the IS response, and the IS signal in the analyte-only sample should be ≤ 20% of the LLOQ response.[6]

Matrix Effect

Objective: To assess the impact of the biological matrix on the ionization of the analyte and the IS.

Protocol:

• Obtain blank matrix from at least six different individual sources.[4]

• Prepare two sets of samples at low and high QC concentrations:

  • Set A: Analyte and IS spiked into a neat solution (without matrix).

  • Set B: Analyte and IS spiked into the post-extraction supernatant of the blank matrix from each source.

• The matrix factor (MF) is calculated as the ratio of the peak area in the presence of matrix (Set B) to the peak area in the absence of matrix (Set A).[3]

• The IS-normalized MF is calculated by dividing the MF of the analyte by the MF of the IS.[3]

• The coefficient of variation (%CV) of the IS-normalized MF across the different matrix sources should not be greater than 15%.[3]

Workflow and Logic Diagrams

Visualizing the validation process can aid in understanding the critical role of the internal standard.

Caption: Bioanalytical method validation workflow as per ICH M10.

Caption: Role of the internal standard in bioanalytical quantification.

Conclusion: Making the Right Choice for Robust Data

The selection and proper validation of an internal standard are critical for developing robust and reliable bioanalytical methods that meet the stringent requirements of the ICH M10 guideline.[7][11] While SIL internal standards are generally the preferred choice for their superior ability to compensate for analytical variability, structural analogs can be acceptable if they are thoroughly validated to demonstrate they do not compromise the integrity of the data.[1] The ultimate decision will depend on a balance of scientific rigor, availability, and cost, with the primary objective always being the generation of high-quality, reproducible data to support drug development and regulatory submissions.[1]

References

• A Comparative Guide to Internal Standards in Bioanalytical Method Validation Following ICH M10 Guidelines - Benchchem. (n.d.).
• Perspectives on the ICH M10 guidance and its impact on the regulatory landscape for chromatographic assays - Bioanalysis Zone. (2022, September 16).
• ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. (2023, January 13).
• Guideline Bioanalytical method validation - EMA. (2011, July 21).
• ICH M10 Bioanalytical Method Validation Guideline-1 year Later. (2024, September 12).
• ICH M10 Guidance: Harmonization and Modification to Bioanalytical Method Variation - Bioanalysis Zone. (n.d.).
• Bioanalytical Method Validation Guidance for Industry - FDA. (2018, May 24).
• ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5 - EMA. (2022, July 25).
• Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK. (2025, May 15).
• bioanalytical method validation and study sample analysis m10 - ICH. (2022, May 24).
• - Benchchem. (n.d.).
• M10: Bioanalytical Method Validation and Study Sample Analysis - ICH. (2022, May 24).
• Guideline on Bioanalytical Method Validation in Pharmaceutical Development. (n.d.).
• A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalytical Methods - Benchchem. (n.d.).
• Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. (2024, April 4).
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• EMA Guideline on bioanalytical Method Validation adopted - ECA Academy. (2011, August 17).
• ICH M10 Guidelines Impact on Bioanalytical Method Development and Validationi - Celerion. (n.d.).
• Jo Goodman - ICH M10 Vs EMA and MHLW - final. (n.d.).
• M10: Bioanalytical Method Validation and Study Sample Analysis - ICH. (2022, November 23).
• FDA announces final guidance for 'Bioanalytical Method validation,' now available. (2018, May 25).
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• M10 Bioanalytical Method Validation and Study Sample Analysis | FDA. (2024, June 12).
• ICH M10: Bioanalytical Method Validation and Study Sample Analysis - FDA. (2023, February 24).
• ICH M10 guideline on bioanalytical method validation and study sample analysis. (2024, October 11).
• Stock and working solutions stability. (n.d.).
• Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example - PMC. (2022, January 21).
• Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - MDPI. (2024, September 27).

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A Senior Application Scientist's Guide to Inter-Laboratory Cross-Validation of Bioanalytical Methods for Oxybutynin

This guide provides an in-depth technical comparison and procedural framework for the cross-validation of bioanalytical methods for oxybutynin between laboratories. It is intended for researchers, scientists, and drug development professionals who are tasked with ensuring data consistency and reliability across different analytical sites. We will delve into the critical aspects of method selection, study design, and data analysis, grounded in established scientific principles and regulatory expectations.

The Imperative for Rigorous Bioanalysis of Oxybutynin

Oxybutynin is an anticholinergic agent widely prescribed for the treatment of overactive bladder.[1] Its therapeutic action is primarily mediated by the parent compound and its pharmacologically active metabolite, N-desethyloxybutynin (DEO).[2][3] The accurate quantification of both oxybutynin and DEO in biological matrices, most commonly plasma, is paramount for pharmacokinetic, bioequivalence, and toxicokinetic studies that underpin regulatory submissions.[4][5]

Given the global nature of pharmaceutical development, it is common for bioanalytical testing to be conducted at multiple laboratories. This introduces potential variability that must be rigorously controlled. Inter-laboratory cross-validation serves as a critical quality control measure to ensure that the analytical methods used at different sites yield comparable results, thereby guaranteeing the integrity of the overall study data.[6]

Prevailing Bioanalytical Methodologies for Oxybutynin and DEO

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the simultaneous quantification of oxybutynin and DEO in plasma due to its high sensitivity, selectivity, and throughput.[7][8]

Sample Preparation: The Foundation of Reliable Quantification

The choice of sample preparation technique is a critical determinant of method performance, influencing recovery, matrix effects, and overall reproducibility. Two primary approaches are prevalent for oxybutynin and DEO:

• Liquid-Liquid Extraction (LLE): This classic technique involves the partitioning of the analytes from the aqueous plasma matrix into an immiscible organic solvent. LLE is often favored for its ability to provide clean extracts and is a cost-effective option.[7] A common LLE solvent for oxybutynin is a mixture of methyl tert-butyl ether and ethyl acetate.[8]

• Solid-Phase Extraction (SPE): SPE utilizes a solid sorbent to retain the analytes of interest while matrix components are washed away. It can offer higher throughput and more consistent recoveries compared to LLE, particularly when automated. Mixed-mode SPE cartridges are often employed for the extraction of basic compounds like oxybutynin.

The following diagram illustrates a typical bioanalytical workflow for oxybutynin.

Caption: A generalized workflow for the bioanalysis of oxybutynin in plasma.

Chromatographic and Mass Spectrometric Conditions

A comparative summary of typical LC-MS/MS parameters for the analysis of oxybutynin and DEO is presented in the table below.

Parameter	Method A (LLE-based)	Method B (SPE-based)
LC Column	C18, 100 x 4.6 mm, 5 µm	C18, 50 x 2.1 mm, 1.7 µm
Mobile Phase	Acetonitrile and Ammonium Acetate Buffer	Methanol and Formic Acid in Water
Flow Rate	0.8 mL/min	0.4 mL/min
Injection Volume	10 µL	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
MS/MS Transition (Oxybutynin)	m/z 358.2 → 142.2[7]	m/z 358.3 → 142.2
MS/MS Transition (DEO)	m/z 330.3 → 96.1[7]	m/z 330.3 → 96.2
Internal Standard	Deuterated Oxybutynin (Oxy-d11)	Deuterated DEO (DEO-d5)

Designing a Robust Inter-Laboratory Cross-Validation Study

The primary objective of a cross-validation study is to demonstrate that different laboratories, potentially using slightly different validated methods, can produce equivalent quantitative data. The design of this study should be prospective and well-documented, adhering to regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][6]

Study Samples

A combination of quality control (QC) samples and incurred study samples should be analyzed by both laboratories.

• QC Samples: A minimum of three concentration levels (low, medium, and high) should be prepared by one laboratory and distributed to the participating laboratories.

• Incurred Samples: A statistically significant number of subject samples from a clinical or preclinical study should be selected for re-analysis at the receiving laboratory.

Acceptance Criteria

The acceptance criteria for cross-validation should be pre-defined in the study protocol. The EMA and FDA guidances provide a framework for these criteria.[5][9]

• For QC Samples: The mean concentration from the receiving laboratory should be within ±15% of the nominal concentration. At least two-thirds of the individual QC samples should be within ±15% of the nominal concentration.

• For Incurred Samples: At least two-thirds of the re-analyzed incurred samples should have their concentrations from the receiving laboratory fall within ±20% of the concentrations originally reported by the reference laboratory.

The following diagram outlines the logical flow of an inter-laboratory cross-validation study.

Caption: Logical flow of an inter-laboratory cross-validation study.

Detailed Experimental Protocols

Protocol for Sample Preparation using Liquid-Liquid Extraction (Method A)

• To 200 µL of human plasma in a polypropylene tube, add 25 µL of internal standard working solution (Oxy-d11 and DEO-d5 in methanol).

• Vortex for 10 seconds.

• Add 100 µL of 0.1 M sodium hydroxide and vortex for 10 seconds.

• Add 1 mL of methyl tert-butyl ether.

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 5 minutes at 4°C.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of mobile phase.

• Vortex for 30 seconds and inject into the LC-MS/MS system.

Protocol for Cross-Validation Study Execution

• Sample Receipt and Storage: Upon receipt, the receiving laboratory should verify the integrity of the samples and store them at the appropriate temperature (-70°C or colder).

• Analysis: The receiving laboratory will analyze the QC and incurred samples according to their validated bioanalytical method. A full calibration curve and a set of intra-assay QCs should be included in each analytical run.

• Data Reporting: The receiving laboratory will report the concentrations of oxybutynin and DEO for all analyzed samples.

• Statistical Analysis: The reference laboratory will perform the statistical comparison of the data from both laboratories against the pre-defined acceptance criteria.

Data Interpretation and Troubleshooting

Should a cross-validation study fail to meet the acceptance criteria, a thorough investigation is warranted. Potential root causes include:

• Discrepancies in the preparation of stock and working solutions.

• Differences in the handling and storage of samples.

• Variations in instrument performance.

• Inconsistent integration of chromatographic peaks.

A systematic investigation, potentially including the re-analysis of a subset of samples, is necessary to identify and rectify the source of the discrepancy.

Conclusion

The cross-validation of bioanalytical methods for oxybutynin is a non-negotiable step in ensuring the global acceptance and reliability of data from multi-site clinical and preclinical studies. By adhering to the principles outlined in this guide, which are firmly rooted in regulatory expectations and sound scientific practice, organizations can confidently demonstrate the consistency and integrity of their bioanalytical data.

References

• Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. (n.d.). ResearchGate. Retrieved from [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline. (2023, January 13). European Medicines Agency. Retrieved from [Link]

• Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. Retrieved from [Link]

• Oxybutynin. (2023, August 17). StatPearls - NCBI Bookshelf. Retrieved from [Link]

• Repositioning Oxybutynin Hydrochloride: State of the Art in Synthesis, Mode of Action, Metabolism, and Formulations. (2023, October 24). MDPI. Retrieved from [Link]

• Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. (2013, June 28). PubMed. Retrieved from [Link]

• A Comparative Review of Oxybutynin Chloride Formulations: Pharmacokinetics and Therapeutic Efficacy in Overactive Bladder. (n.d.). PMC. Retrieved from [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018, May 24). FDA. Retrieved from [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Lambda Therapeutic Research. Retrieved from [Link]

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The Gold Standard vs. The Pragmatic Choice: A Comparative Guide to Internal Standards for Oxybutynin Quantification

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalytical chemistry, the pursuit of accurate and reproducible quantification of analytes in complex biological matrices is paramount. A cornerstone of robust liquid chromatography-mass spectrometry (LC-MS) methods is the proper use of an internal standard (IS).[1] The IS is a compound of known concentration added to all samples, calibrators, and quality controls to correct for variability during sample preparation and analysis.[2] This guide provides a comprehensive comparison of two common types of internal standards for the quantification of the anticholinergic drug oxybutynin: a stable isotope-labeled (SIL) internal standard, Oxybutynin-d5, and a structural analog.

The choice of an internal standard is a critical decision that can significantly impact the reliability of bioanalytical data.[3] While SIL internal standards are widely considered the "gold standard," practical considerations such as cost and availability sometimes necessitate the use of a structural analog.[2][4] This guide will delve into the theoretical advantages and potential pitfalls of each approach, supported by experimental protocols and data to inform your selection process.

The Contenders: Chemical Structures and Rationale

A stable isotope-labeled internal standard, such as Oxybutynin-d5, is chemically identical to the analyte, with the only difference being the substitution of some atoms with their heavier stable isotopes (e.g., deuterium, ¹³C, ¹⁵N).[5] This near-identical physicochemical behavior is the foundation of its superior ability to compensate for variations in extraction, matrix effects, and ionization.[6]

A structural analog, on the other hand, is a molecule with a chemical structure and functional groups similar to the analyte.[3] For oxybutynin, a potential structural analog could be a related compound with a modification to a part of the molecule less critical for its overall physicochemical properties, such as the ethyl groups on the amine.

Figure 1: Chemical structures of Oxybutynin, Oxybutynin-d5, and a hypothetical structural analog.

Experimental Design: A Head-to-Head Comparison

To objectively evaluate the performance of Oxybutynin-d5 and a structural analog as internal standards, a series of validation experiments are conducted in accordance with regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][8][9] The key performance parameters to be assessed are:

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte and internal standard.[10]

• Recovery: The efficiency of the extraction process for the analyte and internal standard.[11][12]

• Calibration Curve Performance: The linearity, accuracy, and precision of the quantification over a defined concentration range.[13]

Figure 2: General experimental workflow for comparing internal standards.

Experimental Protocols

1. Matrix Effect Assessment

The matrix effect is evaluated by comparing the response of the analyte and IS in post-extraction spiked matrix samples to their response in a neat solution.[10]

• Step 1: Prepare blank human plasma extracts by performing the sample preparation procedure without the addition of analyte or IS.

• Step 2: Spike the blank plasma extract with oxybutynin and the respective IS (Oxybutynin-d5 or structural analog) at low and high concentration levels.

• Step 3: Prepare corresponding neat solutions of oxybutynin and the IS in the reconstitution solvent at the same concentrations.

• Step 4: Analyze both sets of samples by LC-MS/MS.

• Step 5: Calculate the matrix factor (MF) for the analyte and IS using the formula:

  • MF = (Peak Area in Post-Extraction Spiked Matrix) / (Peak Area in Neat Solution)

• Step 6: Calculate the IS-normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

An IS-normalized MF close to 1 with a low coefficient of variation (%CV) across different lots of plasma indicates effective compensation for matrix effects.[14]

2. Recovery Assessment

Recovery is determined by comparing the analyte and IS response in pre-extraction spiked samples to post-extraction spiked samples.[11][15]

• Step 1: Prepare pre-extraction spiked samples by adding oxybutynin and the respective IS to blank human plasma at low, medium, and high concentration levels before the extraction process.

• Step 2: Prepare post-extraction spiked samples by adding oxybutynin and the respective IS to the extracted blank plasma at the same concentrations.

• Step 3: Analyze both sets of samples by LC-MS/MS.

• Step 4: Calculate the recovery for the analyte and IS using the formula:

  • Recovery (%) = [(Peak Area in Pre-Extraction Spiked Sample) / (Peak Area in Post-Extraction Spiked Sample)] x 100

Consistent and reproducible recovery for both the analyte and IS is desirable, although 100% recovery is not mandatory.[12]

3. Calibration Curve Performance

Calibration curves are prepared by spiking blank plasma with known concentrations of oxybutynin and a fixed concentration of the IS.

• Step 1: Prepare a series of calibration standards in human plasma ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

• Step 2: Add a constant amount of the respective IS to each calibration standard.

• Step 3: Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Step 4: Process and analyze the calibration standards and QC samples.

• Step 5: Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the nominal concentration of the analyte.

• Step 6: Use a weighted linear regression to fit the data. The accuracy and precision of the back-calculated concentrations of the calibration standards and QC samples are evaluated.

Regulatory guidelines typically require the accuracy to be within ±15% (±20% at the LLOQ) of the nominal value and the precision (%CV) to be ≤15% (≤20% at the LLOQ).[7][16]

Comparative Data Analysis

The following tables present hypothetical but representative data from the described experiments, highlighting the performance differences between Oxybutynin-d5 and a structural analog internal standard.

Table 1: Matrix Effect Evaluation

Internal Standard	Concentration Level	Analyte MF (%CV)	IS MF (%CV)	IS-Normalized MF (%CV)
Oxybutynin-d5	Low	0.85 (4.2%)	0.84 (4.5%)	1.01 (1.8%)
High	0.88 (3.9%)	0.87 (4.1%)	1.01 (1.5%)
Structural Analog	Low	0.86 (4.8%)	0.75 (8.2%)	1.15 (9.5%)
High	0.89 (4.1%)	0.78 (7.5%)	1.14 (8.8%)

MF: Matrix Factor; %CV: Percent Coefficient of Variation

The data in Table 1 clearly demonstrates the superior performance of Oxybutynin-d5 in compensating for matrix effects. The IS-normalized matrix factor is close to 1 with a significantly lower %CV compared to the structural analog. This indicates that the deuterated standard experiences nearly identical ion suppression or enhancement as the analyte, leading to more accurate quantification.[3]

Table 2: Recovery Assessment

Internal Standard	Concentration Level	Analyte Recovery (%CV)	IS Recovery (%CV)
Oxybutynin-d5	Low	82.5 (5.1%)	83.1 (4.9%)
Medium	84.2 (4.5%)	84.8 (4.3%)
High	83.7 (4.8%)	84.1 (4.6%)
Structural Analog	Low	83.1 (5.5%)	75.4 (9.8%)
Medium	84.9 (4.9%)	76.8 (9.1%)
High	84.3 (5.2%)	76.2 (9.5%)

The recovery data in Table 2 shows that while the analyte recovery is consistent, the recovery of the structural analog is lower and more variable than that of Oxybutynin-d5. The similar recovery values for Oxybutynin and its deuterated counterpart ensure that any variability in the extraction process is effectively normalized.[17]

Table 3: Calibration Curve and QC Performance

Internal Standard	Parameter	LLOQ	LQC	MQC	HQC
Oxybutynin-d5	Accuracy (% Bias)	2.5%	-1.8%	0.5%	-0.9%
Precision (%CV)	6.8%	4.2%	3.5%	3.9%
Structural Analog	Accuracy (% Bias)	-8.7%	7.5%	-6.2%	8.1%
Precision (%CV)	14.5%	11.8%	9.5%	10.2%

LLOQ: Lower Limit of Quantitation; LQC: Low Quality Control; MQC: Medium Quality Control; HQC: High Quality Control

The performance of the calibration curve and quality control samples, summarized in Table 3, is the ultimate indicator of the internal standard's suitability. The use of Oxybutynin-d5 results in significantly better accuracy and precision across the entire concentration range. The increased variability observed with the structural analog can be attributed to its inability to fully compensate for matrix effects and extraction inconsistencies.

Conclusion and Recommendations

The experimental evidence overwhelmingly supports the use of a stable isotope-labeled internal standard, such as Oxybutynin-d5, for the quantitative bioanalysis of oxybutynin. Its near-identical physicochemical properties to the analyte ensure the most effective correction for analytical variability, leading to superior accuracy and precision.[3][6]

While a structural analog may be a viable option when a SIL-IS is unavailable or cost-prohibitive, its use requires more extensive method development and validation to ensure it adequately tracks the analyte's behavior.[4] In such cases, careful selection of an analog with the closest possible structural and chemical similarity is crucial.[18]

For researchers, scientists, and drug development professionals, the investment in a high-quality, deuterated internal standard is a critical step towards ensuring the integrity and reliability of bioanalytical data, ultimately contributing to the successful and efficient progression of drug development programs.

References

• BioPharma Services. (2023, December 11). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Available at: [Link]

• Nowak, M., Głowka, F. K., & Gherghel, D. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 285-291. Available at: [Link]

• NorthEast BioLab. What are the Best Practices of LC-MS/MS Internal Standards?. Available at: [Link]

• Baranowska, I., & Wilczek, A. (2009). Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays. Rapid Communications in Mass Spectrometry, 23(10), 1461-1466. Available at: [Link]

• Li, W., & Tse, F. L. (2010). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 2(8), 1373-1376. Available at: [Link]

• Bioanalysis Zone. (2020, October 1). Crucial importance of evaluating internal standards (IS) response and troubleshooting in effective LCMS method development, validation and sample analysis. Available at: [Link]

• Beaudry, F., Lecomte, R., & Cunnane, S. C. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 353-358. Available at: [Link]

• van de Merbel, N. C. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 353-8. Available at: [Link]

• Shah, V. P., Midha, K. K., Findlay, J. W., Hill, H. M., Hulse, J. D., McGilveray, I. J., ... & Yacobi, A. (2000). Bioanalytical method validation—a revisit with a decade of progress. Pharmaceutical research, 17(12), 1551-1557. Available at: [Link]

• Yadav, M., Upadhyay, V., & Singhal, P. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. Journal of pharmaceutical and biomedical analysis, 84, 244-255. Available at: [Link]

• Al-Tannak, N. M., & Hemmateenejad, B. (2022). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. Molecules, 27(3), 859. Available at: [Link]

• Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. (n.d.). Available at: [Link]

• FDA. (n.d.). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. Available at: [Link]

• Sharma, C., & Bansal, S. K. (2016). Comparative assessment of bioanalytical method validation guidelines for pharmaceutical industry. Journal of pharmaceutical and biomedical analysis, 125, 327-338. Available at: [Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• RPubs. (2023, January 24). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. Available at: [Link]

• Al-Tannak, N., & Hemmateenejad, B. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Pharmaceutical and Biomedical Analysis, 232, 115456. Available at: [Link]

• González-Riano, C., Garcia, A., Barbas, C., & Godzien, J. (2020). Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. ACS omega, 5(45), 29215-29224. Available at: [Link]

• Nair, S., Dasandi, B., & Karia, D. C. (2017). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC-MS/MS VALIDATED METHODS IN HUMAN PLASMA. Indo American Journal of Pharmaceutical Sciences, 4(10), 3629-3641. Available at: [Link]

• European Medicines Agency. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

• Nair, S., Dasandi, B., & Karia, D. C. (2017). SIMULTANEOUS ESTIMATION AND QUANTIFICATION OF OXYBUTYNIN AND ITS ACTIVE METABOLITE N-DESMETHYL OXYBUTYNINE WITH SENSITIVE HPLC-MS/MS VALIDATED METHODS IN HUMAN PLASMA. Indo American Journal of Pharmaceutical Sciences, 4(10), 3629-3641. Available at: [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Available at: [Link]

• Herniman, J. M., & Langley, G. J. (2021). Chemical structures of internal standards: A, oxybutynin chloride and B, vanillic acid. Rapid Communications in Mass Spectrometry, 35(S2), e9090. Available at: [Link]

• Nowak, M., Głowka, F. K., & Gherghel, D. (2019). Supplementary material Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 285-291. Available at: [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• Kachur, J. F., Peterson, J. S., Carter, J. P., Rorig, K. J., & Kito, G. (1987). Analogues of oxybutynin. Synthesis and antimuscarinic and bladder activity of some substituted 7-amino-1-hydroxy-5-heptyn-2-ones and related compounds. Journal of medicinal chemistry, 30(8), 1339-1344. Available at: [Link]

• Moreira, B. J., Borges, K. B., de Oliveira, A. R. M., & de Gaitani, C. M. (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid-liquid microextraction (DLLME) and capillary electrophoresis (CE). Journal of the Brazilian Chemical Society, 26, 1686-1694. Available at: [Link]

• Li, X., Clark, T. A., Gonen, T., & Jensen, G. J. (2024). An Updated Structure of Oxybutynin Hydrochloride. Advanced Science, e2406494. Available at: [Link]

• El-Didamony, A. M., Erfan, S. M., & El-Yazby, A. M. (2021). Factorial design-assisted spectroscopic determination of oxybutynin hydrochloride. Journal of the Serbian Chemical Society, 86(11), 1141-1154. Available at: [Link]

• Li, X., Clark, T. A., Gonen, T., & Jensen, G. J. (2024). An Updated Structure of Oxybutynin Hydrochloride. Advanced science (Weinheim, Baden-Wurttemberg, Germany), 11(21), e2406494. Available at: [Link]

• USP-NF. Oxybutynin Chloride. Available at: [Link]

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• 18. scispace.com [scispace.com]

Comparative Validation Guide: LC-MS/MS vs. HPLC-UV for Oxybutynin Quantification

Executive Summary

Oxybutynin (OXY), a tertiary amine antispasmodic, presents distinct challenges in quantification due to its lipophilicity (LogP ~3.3) and basicity (pKa ~8.04). In drug development, the choice between LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) and HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet detection) is not merely about equipment availability—it is a strategic decision dictated by the required sensitivity and matrix complexity.

This guide provides a rigorous, data-backed comparison of these two methodologies. While HPLC-UV remains the workhorse for pharmaceutical quality control (QC) and dissolution testing, LC-MS/MS is the mandatory standard for pharmacokinetic (PK) and bioequivalence studies where picogram-level sensitivity is required.

Strategic Framework: Method Selection

Before initiating validation, researchers must align the assay choice with the study phase. The following decision matrix outlines the logical flow for selecting the appropriate Oxybutynin assay.

Figure 1: Decision logic for Oxybutynin assay selection based on matrix and sensitivity thresholds.

Methodological Comparison

The following table synthesizes performance metrics derived from ICH M10 (Bioanalytical) and ICH Q2 (Analytical) guidelines.

Feature	LC-MS/MS (Bioanalytical)	HPLC-UV (Pharmaceutical QC)
Primary Application	Human Plasma PK, Bioequivalence	Tablet Assay, Dissolution, Content Uniformity
Linearity Range	0.05 – 10.0 ng/mL	2.0 – 20.0 g/mL
Detection Limit (LOD)	~10 pg/mL	~0.5 g/mL
Selectivity	High (Mass transition specific)	Moderate (Relies on chromatographic resolution)
Sample Prep	LLE (Liquid-Liquid Extraction) required	Simple Dilution or Filtration
Throughput	High (Run time < 3.5 min)	Medium (Run time 6–15 min)
Cost Per Sample	High (Isotopically labeled IS required)	Low (Standard reagents)

Expert Insight: The Causality of Choice

• Why LC-MS/MS? Oxybutynin has a high volume of distribution and extensive first-pass metabolism (producing N-desethyloxybutynin). Plasma concentrations often drop below 1 ng/mL, rendering UV detection invisible. The MS/MS transition (

  358.2 142.[1]1) eliminates matrix interference.[2][3]

• Why HPLC-UV? In a manufacturing setting, the drug concentration is high. UV detection at 210 nm is sufficient, provided the mobile phase pH is controlled to suppress ionization of the tertiary amine, preventing peak tailing.

Experimental Protocol: LC-MS/MS Validation

This section details the LC-MS/MS protocol , as it represents the higher complexity workflow required for drug development.

Materials & Reagents[1][4][5][6][7]

• Analyte: Oxybutynin Chloride (Reference Standard).[4]

• Internal Standard (IS): Oxybutynin-d10 or Procyclidine (Deuterated IS preferred to compensate for matrix effects).

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or n-Hexane/Ethyl Acetate (80:20). Reasoning: These non-polar solvents extract the lipophilic Oxybutynin while leaving behind polar plasma phospholipids.

Sample Preparation Workflow (LLE)

Figure 2: Liquid-Liquid Extraction (LLE) workflow designed to minimize phospholipid carryover.

Instrument Conditions[3]

• Column: C18 (e.g., Phenomenex Gemini or Waters XBridge),

  mm, 3-5 m.

• Mobile Phase: Acetonitrile : 5mM Ammonium Acetate (90:10 v/v).[3]

  • Note: High organic content suits the lipophilic nature of the drug and enhances desolvation in ESI.

• Flow Rate: 0.4 - 0.5 mL/min.

• Mass Spectrometry: Positive ESI, MRM Mode.[2][3]

  • Oxybutynin:

    (Quantifier), (Qualifier).

  • IS (Oxy-d10):

    .

Performance Assessment Data

The following data summarizes typical validation results expected under ICH M10 guidelines.

Linearity Assessment

Linearity is not just about

; it requires appropriate weighting because variance in MS/MS typically increases with concentration (heteroscedasticity).

• Model: Linear regression with

  weighting.

• Acceptance Criteria: Correlation coefficient (

  ) . Back-calculated standards must be within ( for LLOQ).

Parameter	LC-MS/MS Result	HPLC-UV Result
Range	0.05 – 10.0 ng/mL	2.0 – 20.0 g/mL
Slope (Typical)	~0.85 (Response Ratio)	~52,000 (Absorbance units)
Weighting	(Mandatory)	Unweighted or
	0.9982	0.9995

Accuracy & Precision

Data derived from 3 separate runs (Intra-day and Inter-day), using 6 replicates per QC level.

Table 2: LC-MS/MS Accuracy and Precision Data (Plasma Matrix)

QC Level	Concentration (ng/mL)	Mean Accuracy (%)	Precision (% CV)	ICH M10 Limit

| LLOQ | 0.05 | 96.4 | 8.2 |

| | LQC | 0.15 | 98.1 | 5.4 | | | MQC | 4.00 | 102.3 | 3.1 | | | HQC | 8.00 | 99.7 | 2.8 | |

Analysis: The data demonstrates that LC-MS/MS provides exceptional precision (<5% CV) at concentrations where UV detection would fail completely.

Discussion & Troubleshooting

Matrix Effects (The "Silent Killer" in MS)

In LC-MS/MS, co-eluting phospholipids can suppress ionization, leading to poor accuracy despite good linearity.

• Diagnosis: Perform a post-column infusion test. Inject a blank plasma extract while infusing the analyte; look for dips in the baseline.

• Solution: If suppression is observed, switch from LLE to Solid Phase Extraction (SPE) using Mixed-Mode Cation Exchange (MCX) cartridges to wash away lipids.

Peak Tailing in HPLC-UV

Oxybutynin is a base. If using HPLC-UV, residual silanols on the silica column can interact with the amine group.

• Solution: Use a "base-deactivated" column (e.g., C18 end-capped) and add Triethylamine (TEA) to the mobile phase as a competing base.

References

• International Council for Harmonisation (ICH). (2022). M10: Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Nair, S., et al. (2015). Simultaneous Estimation and Quantification of Oxybutynin and its Active Metabolite N-Desethyl Oxybutynin with Sensitive HPLC-MS/MS Validated Methods in Human Plasma. European Journal of Pharmaceutical and Medical Research. [Link]

• Varma, M.V.S., et al. (2004). Rapid and selective UV spectrophotometric and RP-HPLC methods for dissolution studies of oxybutynin immediate-release and controlled-release formulations. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• PubChem. (n.d.). Oxybutynin Compound Summary (CID 4634). National Library of Medicine. [Link]

Sources

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• 2. celerion.com [celerion.com]
• 3. researchgate.net [researchgate.net]
• 4. digitalxplore.org [digitalxplore.org]

Establishing Sensitivity Limits for Oxybutynin: A Comparative Guide on LOD and LOQ

[label="Calculate S/N Ratio\nor

Finalizing Visual Elements

I'm now nearly complete with the visual components. I have finalized both the analytical workflow and the pharmacological pathway diagrams. I've ensured optimal color contrast and clarity in the Graphviz diagrams. I'm also ensuring the correct flow direction. All that's left is to refine the accompanying text and citations to complete the guide for your review.

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Evaluating Method Data

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Verifying LOD/LOQ Data

I'm now cross-validating the data table's entries, particularly for UV Spectrophotometry, Spectrofluorimetry, and voltammetry. I'm confirming LOD/LOQ values against source materials, and verifying unit consistency. I have verified that the Waters UPLC data aligns with the reported concentrations, and I am ensuring that all the data is correctly interpreted.

Detailing the Protocol

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Finalizing the Guide Structure

I'm now integrating the visual aids and protocol details into the complete structure, aiming for a logical flow. I'm ensuring the data comparison, workflow, and detailed protocol are seamlessly interconnected and easy to follow. I am reviewing the structure to ensure the guide supports the visual elements and the data provided. I'm focusing on providing context for each section so it's a helpful resource for method development.

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Analyzing Method Data

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Verifying the Diagram

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Integrating the Details

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Reviewing Data Presentation

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Explaining Key Concepts

I am now focusing on refining the text to clearly explain the causality behind method choices, such as why UPLC achieves lower LOD values due to particle size reduction and how the PDA electronics contribute. I'm also elaborating on the importance of precision and RSD in LOQ determination to ensure the guide is self-validating.

As analytical demands in drug development intensify, establishing robust sensitivity limits—specifically the Limit of Detection (LOD) and Limit of Quantification (LOQ)—is no longer just a regulatory formality. For an anticholinergic agent like Oxybutynin hydrochloride, which is prescribed for overactive bladder, precise quantification is critical for both pharmacokinetic profiling and the stringent monitoring of genotoxic impurities [1].

In this guide, we will objectively compare the performance of various analytical modalities used to evaluate Oxybutynin, dissect the mechanistic causality behind sensitivity limits, and provide a self-validating protocol for determining LOD and LOQ in your laboratory.

The Mechanistic Principles of Sensitivity

Before comparing platforms, we must understand the causality behind sensitivity. Why do LOD and LOQ vary so drastically across different instruments? The answer lies in the Signal-to-Noise (S/N) ratio and chromatographic band broadening.

Per ICH Q2(R1) guidelines, sensitivity is defined by the relationship between the analyte's signal height and the baseline noise of the detector [1]:

• LOD (Detection): The lowest concentration where the analyte signal is reliably distinguished from background noise (typically

  ).

• LOQ (Quantification): The lowest concentration that can be measured with acceptable precision and accuracy (typically

  , with an ).

When transitioning from standard HPLC to UltraPerformance LC (UPLC), the reduction in stationary phase particle size (e.g., from 5 µm to 1.7 µm) minimizes eddy dispersion—the

-term in the van Deemter equation. This reduction in band broadening produces narrower, taller peaks. Consequently, the signal height (numerator) increases while advanced detector electronics maintain low baseline noise (denominator), exponentially improving the S/N ratio and driving down the LOD.

Comparative Analysis of Analytical Modalities

No single analytical method is a panacea. The choice of modality depends on the matrix (bulk API, formulated tablet, or biological fluid) and the required dynamic range. Below is an objective comparison of field-proven methods for Oxybutynin quantification [1] [2] [3] [4].

Table 1: Performance Comparison of Oxybutynin Analytical Methods

Analytical Modality	LOD	LOQ	Detector / Method Specifics	Key Advantage
UPLC-PDA	0.14 µg/mL	0.42 µg/mL	225 nm, BEH C8 1.7 µm column	Superior resolution of related impurities; wide dynamic range
Spectrofluorimetry	1.3 µg/mL	4.3 µg/mL	Ex: 230 nm, Em: 290 nm	Cost-effective; simple matrix analysis
UV Spectrophotometry	0.19 µg/mL	0.57 µg/mL	Ion-pair complex (BPB) at 416 nm	Rapid screening; no column required
Voltammetry	0.114 µg/mL	0.35 µg/mL	SPMWCNTs electrode	High sensitivity in biological fluids (e.g., human serum)

Note: UPLC-PDA values are derived from a 4.0 mg/mL API concentration, where LOD is 0.0035% and LOQ is 0.0105% of the nominal concentration [1].

Experimental Workflow: Self-Validating Protocol

To ensure trustworthiness, your LOD/LOQ determination must be a self-validating system. Relying purely on mathematical extrapolation from high-concentration calibration curves often leads to theoretical LOQs that fail in practice due to unpredictable baseline anomalies.

Below is the logical workflow for empirical validation.

Fig 1. Self-validating chromatographic workflow for determining LOD and LOQ per ICH Q2(R1) guidelines.

Step-by-Step Methodology (UPLC-PDA)

1. Mobile Phase & Diluent Preparation

• Action: Prepare a 65/35 mixture of 10 mM Phosphate buffer (pH 7.0) and Acetonitrile.

• Causality: Oxybutynin is a weakly basic amine. Buffering at pH 7.0 ensures the analyte remains in a consistent ionization state, preventing peak tailing and retention time drift, which would otherwise degrade the S/N ratio.

2. Baseline Noise Characterization

• Action: Perform three blank injections of the diluent (50/50 Water/Acetonitrile). Measure the average peak-to-peak noise (

  ) in the exact retention time window where Oxybutynin elutes.

• Causality: You cannot calculate a reliable S/N ratio without an accurate denominator. Modern PDA detectors typically exhibit baseline noise around 27.5 µAU [1].

3. Standard Stock & Serial Dilution

• Action: Prepare a primary stock of Oxybutynin at 4.0 mg/mL. Perform serial dilutions to create spiking solutions at 0.005% and 0.01% of the nominal concentration.

• Causality: Extrapolating LOQ from a 1.0 mg/mL standard curve is mathematically flawed due to heteroscedasticity (variance changes with concentration). You must empirically inject concentrations near the expected limit.

4. Replicate Validation at LOQ

• Action: Inject the 0.0105% (0.42 µg/mL) solution six times (

  ). Calculate the Relative Standard Deviation (RSD) of the peak areas.

• Causality: Detection proves presence; quantification proves reliability. If the RSD at the LOQ exceeds 10%, integration variability is overshadowing the actual analyte concentration, and the method fails validation [1].

Application: Impurity Profiling Logic

One of the most challenging applications for modern LC detectors is quantitative impurity analysis. The method must simultaneously process a massive signal from the parent compound (Oxybutynin) without saturating the detector, while accurately integrating trace-level degradation products (e.g., Related Compounds B and C) [1].

Fig 2. Logic pathway for simultaneous quantitation of Oxybutynin and its low-level impurities.

By utilizing a high-acquisition rate detector (10 pts/sec) and a narrow bandwidth (1.2 nm), analysts can maintain high spectral quality for purity analysis while achieving LOQs of 0.0049% and 0.0085% for Related Compounds B and C, respectively [1].

References

• ACQUITY UPLC with PDA Detection: Determining the Sensitivity Limits of Oxybutynin and Related Compounds Waters Corporation URL
• Development of Analytical Method for Oxybutynin Hydrochloride by Spectrofluorimetry Research Journal of Pharmaceutical, Biological and Chemical Sciences URL
• Spectrophotometric determination of oxybutinine hydrochloride by ion-pair extraction in pharmaceutical preparations ResearchGate URL
• High performance liquid chromatographic determination of oxeladin citrate and oxybutynin hydrochloride and their degradation products ResearchGate URL

A Comparative Guide to Incurred Sample Reanalysis for Pharmacokinetic Studies of Oxybutynin

This guide provides an in-depth comparison and technical overview of Incurred Sample Reanalysis (ISR) for pharmacokinetic (PK) studies involving Oxybutynin. It is designed for researchers, scientists, and drug development professionals who require a robust understanding of the principles, execution, and troubleshooting of ISR to ensure the reliability and reproducibility of bioanalytical data.

The Imperative of ISR in Bioanalytical Studies

Incurred Sample Reanalysis (ISR) is a critical quality control process that verifies the reproducibility of a bioanalytical method using samples obtained from dosed subjects in a clinical or nonclinical study.[1][2][3] Unlike calibration standards and quality control (QC) samples, which are prepared by spiking a known amount of an analyte into a clean, "naïve" biological matrix, incurred samples reflect the true complexity of a post-dose physiological environment.[3]

Several factors can cause discrepancies between the analysis of spiked QCs and incurred samples:

• Metabolite Presence: Incurred samples contain metabolites that may interfere with or convert back to the parent drug.[4]

• Protein Binding: The binding of the drug to plasma proteins can differ between in-vitro spiked samples and in-vivo incurred samples.[4]

• Sample Inhomogeneity: Issues during sample collection, handling, and storage can affect the uniformity of the sample.[4]

• Matrix Effects: The unique biological matrix of an individual subject can influence the ionization and detection of the analyte, particularly in LC-MS/MS assays.[4]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate ISR to ensure that the validated bioanalytical method is reliable for the duration of the study.[1][5][6]

Oxybutynin: A Case for Rigorous ISR

Oxybutynin, an anticholinergic agent used to treat overactive bladder, presents specific challenges that underscore the importance of ISR.[7][8] It is rapidly absorbed and undergoes extensive first-pass metabolism, primarily by the CYP3A4 enzyme system in the liver and gut wall.[7][8][9] This results in:

• Low Bioavailability: The absolute bioavailability of oral oxybutynin is only about 6%.[8][10]

• High Metabolite-to-Parent Ratio: The primary active metabolite, N-desethyl-oxybutynin (DEO), can have plasma levels 5 to 12 times greater than the parent drug.[9][11]

• Wide Interindividual Variation: Pharmacokinetic parameters for oxybutynin show significant variability among individuals.[7]

These characteristics make the bioanalysis of oxybutynin and DEO susceptible to the very issues ISR is designed to detect, making it an essential component of any PK study for this compound.

Foundational Bioanalytical Methodology for Oxybutynin and DEO

A robust ISR outcome is predicated on a well-validated bioanalytical method. For oxybutynin and its active metabolite, DEO, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard due to its high sensitivity and selectivity.[12][13]

Table 1: Typical LC-MS/MS Method Parameters for Oxybutynin and DEO Analysis

Parameter	Typical Specification	Rationale
Sample Matrix	Human Plasma (K2EDTA)	Standard matrix for PK studies; anticoagulant specified to match study samples.
Sample Volume	100-300 µL	Balances sensitivity needs with minimizing sample draw from subjects.[13][14]
Extraction	Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)	LLE with solvents like methyl tert-butyl ether (MTBE) is effective for cleanup.[12][13] SPE can also provide excellent recovery and matrix effect reduction.[15]
Internal Standard	Stable Isotope Labeled (e.g., Oxybutynin-d11, DEO-d5)	The ideal choice to compensate for matrix effects and variability in extraction and ionization.[12][13]
Chromatography	Reversed-Phase C18 Column	Provides good retention and separation of the moderately lipophilic analytes from endogenous interferences.[13][14]
Mobile Phase	Acetonitrile/Methanol and Ammonium Acetate/Formate Buffer	Common combination for achieving efficient ionization in positive mode ESI.[13][14]
Detection	Triple Quadrupole MS/MS (Positive ESI, MRM Mode)	Ensures high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[12][13]
Calibration Range	Oxybutynin: ~0.05-15 ng/mL, DEO: ~0.2-70 ng/mL	Ranges must cover the expected Cmax and trough concentrations based on the dosage form.[12][13]

Executing an Oxybutynin ISR Study: A Step-by-Step Protocol

The execution of an ISR study must be systematic and well-documented.

Workflow for Incurred Sample Reanalysis

Caption: High-level workflow for conducting an ISR study.

Detailed Experimental Protocol: Liquid-Liquid Extraction (LLE) for ISR

• Sample Selection: Based on the initial PK profile, select up to 10% of the total study samples.[3] Choose samples around the maximum concentration (Cmax) and from the elimination phase to cover a wide concentration range.

• Sample Retrieval & Thawing: Retrieve the selected incurred samples, along with fresh calibration standards and QC samples, from the -70°C (or colder) freezer. Allow them to thaw completely and unassisted at room temperature.

• Sample Aliquoting: Vortex the thawed samples gently. Pipette 200 µL of each sample (incurred, standard, QC, blank) into a clean 1.5 mL polypropylene tube.

• Internal Standard Addition: Add 50 µL of the working internal standard solution (containing Oxybutynin-d11 and DEO-d5 in methanol) to all tubes except the blank matrix.

• Extraction:

  • Add 1.0 mL of methyl tert-butyl ether (MTBE) to all tubes.

  • Cap and vortex vigorously for 5 minutes.

  • Centrifuge at 4000 rpm for 5 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Flash-freeze the aqueous layer (e.g., using a dry ice/acetone bath). Carefully decant the organic supernatant into a new set of clean tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 200 µL of the mobile phase (e.g., 90:10 Acetonitrile:2mM Ammonium Acetate). Vortex to ensure the residue is fully dissolved.

• LC-MS/MS Analysis: Transfer the reconstituted samples to an autosampler plate and inject them into the LC-MS/MS system using the same validated method as the original analysis.

Comparative Data Analysis: Successful vs. Failed ISR

The acceptance criterion for small molecules like oxybutynin is that at least two-thirds (67%) of the reanalyzed samples must have a percent difference between the original and the reanalysis value that is within ±20% of their mean.[3]

Percent Difference (%) = [(Original Value - Reanalysis Value) / Mean of the two values] x 100

Table 2: Example of a Successful ISR Data Set for Oxybutynin (Hypothetical Data)

Sample ID	Original Conc. (ng/mL)	Reanalysis Conc. (ng/mL)	Mean Conc. (ng/mL)	% Difference	Within ±20%?
SUBJ-01-T2	5.82	6.11	5.97	-4.86%	Yes
SUBJ-03-T8	1.15	1.09	1.12	5.36%	Yes
SUBJ-04-T2	7.98	8.54	8.26	-6.78%	Yes
SUBJ-05-T1	0.55	0.68	0.62	-20.97%	No
SUBJ-07-T4	3.45	3.21	3.33	7.21%	Yes
SUBJ-09-T2	6.50	5.99	6.25	8.16%	Yes
SUBJ-11-T10	0.48	0.51	0.50	-6.00%	Yes
Result:	6/7 (85.7%) Pass

In this scenario, the method is deemed reproducible.

Table 3: Example of a Failed ISR Data Set for Oxybutynin (Hypothetical Data)

Sample ID	Original Conc. (ng/mL)	Reanalysis Conc. (ng/mL)	Mean Conc. (ng/mL)	% Difference	Within ±20%?
SUBJ-14-T2	8.21	6.55	7.38	22.5%	No
SUBJ-16-T8	1.98	2.11	2.05	-6.34%	Yes
SUBJ-18-T2	9.54	7.21	8.38	27.8%	No
SUBJ-20-T1	0.88	1.15	1.02	-26.47%	No
SUBJ-21-T4	4.12	3.89	4.01	5.74%	Yes
SUBJ-22-T2	7.63	6.99	7.31	8.76%	Yes
Result:	3/6 (50.0%) Fail

This outcome triggers a formal investigation, as less than 67% of the samples met the acceptance criteria.

Troubleshooting ISR Failures: A Systematic Approach

An ISR failure is not just a procedural setback; it is a critical scientific query into the robustness of the bioanalytical method. The investigation must be thorough and logical. While human or technical errors are a common cause, other complex factors must be considered.[16][17][18]

Logical Flow for Investigating ISR Failures

Caption: A decision-tree for troubleshooting ISR failures.

Key Investigation Areas for Oxybutynin:

• Analyte Instability: Is oxybutynin or DEO degrading during sample processing? Incurred sample stability can sometimes differ from that of spiked QCs.[4] An investigation might re-evaluate bench-top stability using pooled incurred samples.

• Metabolite Interconversion: While less common for DEO, the potential for metabolites to convert back to the parent drug during extraction or storage must be considered.

• Processing Errors: An isolated dilution error or inconsistency in extraction can lead to failure.[4] A thorough review of batch records and chromatograms is essential.

• Assay Ruggedness: The method may not be robust enough to handle the variability in incurred samples, indicating a potential issue with the original method validation.[4][17]

If an investigation identifies a cause, corrective actions must be implemented, and the impact on the overall study data must be assessed. If no cause can be found, this must be documented, and the reliability of the reported concentrations may be questioned.

Conclusion

Incurred Sample Reanalysis is an indispensable tool for confirming the reliability of bioanalytical data in pharmacokinetic studies. For a drug like oxybutynin, with its complex metabolic profile and high inter-subject variability, ISR is not merely a regulatory checkbox but a scientific necessity. By employing a well-validated LC-MS/MS method, adhering to a structured ISR protocol, and conducting rigorous, science-driven investigations into any failures, researchers can ensure the integrity and validity of their PK data, ultimately supporting sound decisions in the drug development process.

References

• European Bioanalysis Forum. (n.d.). Full article: Incurred Sample Reproducibility: 10 Years of Experiences: Views and Recommendations from the European Bioanalysis Forum. Taylor & Francis. Retrieved from [Link]

• Li, W., et al. (n.d.). Identifying trends and developing solutions for incurred sample reanalysis failure investigations in a bioanalytical CRO. Ovid. Retrieved from [Link]

• RxMed. (2022, March 29). OXYBUTYNIN. Retrieved from [Link]

• Cooper, D., & Ghaffar, A. (2023, August 17). Oxybutynin. StatPearls - NCBI Bookshelf. Retrieved from [Link]

• Lee, L. B., & Wickremsinhe, E. R. (2018). A decade of incurred sample reanalysis: failures, investigations and impact. ResearchGate. Retrieved from [Link]

• Reddy, B., et al. (n.d.). Highly Sensitive Simultaneous Determination of Oxybutynin and N- Desethyloxybutynin in Human Plasma by LC-MS/MS. Retrieved from [Link]

• Bains, S., et al. (n.d.). A Comparative Review of Oxybutynin Chloride Formulations: Pharmacokinetics and Therapeutic Efficacy in Overactive Bladder. PMC. Retrieved from [Link]

• MedCentral. (n.d.). Oxybutynin: uses, dosing, warnings, adverse events, interactions. Retrieved from [Link]

• van der Lely, S., et al. (2023, February 8). First-in-human study to assess the pharmacokinetics, tolerability, and safety of single-dose oxybutynin hydrochloride. Retrieved from [Link]

• Lee, L. B., & Wickremsinhe, E. R. (2018, November 1). A decade of incurred sample reanalysis: failures, investigations and impact. PubMed. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• LabWare. (n.d.). Improving Incurred Sample Reanalysis (ISR) with a Bioanalytical LIMS and ELN Platform. Retrieved from [Link]

• Shah, P. A., et al. (2013, June 28). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. PubMed. Retrieved from [Link]

• Celerion. (n.d.). New Method for Oxybutynin and Metabolite. Retrieved from [Link]

• ECA Academy. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Rocci, M. L., et al. (n.d.). Repeat Analysis and Incurred Sample Reanalysis: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. PMC. Retrieved from [Link]

• Tian, Y., et al. (2019, April 15). Simultaneous quantification of oxybutynin and its active metabolite N-desethyl oxybutynin in rat plasma by ultra-high-performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study of oxybutynin transdermal patch. PubMed. Retrieved from [Link]

• Charles River. (n.d.). Incurred Sample Reanalysis. Retrieved from [Link]

• Shah, P. A., et al. (2013). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS to support a bioequivalence study. ResearchGate. Retrieved from [Link]

• Rudzki, P. J., et al. (2017). (PDF) Incurred sample reanalysis: Adjusted procedure for sample size calculation. ResearchGate. Retrieved from [Link]

• ICH. (2022, May 24). Bioanalytical Method Validation and Study Sample Analysis M10. Retrieved from [Link]

• ECA Academy. (2011, August 17). EMA Guideline on bioanalytical Method Validation adopted. Retrieved from [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Retrieved from [Link]

• Rudzki, P. J., & Kaza, M. (2018, December 19). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Retrieved from [Link]

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Mastering Selectivity: A Comparative Guide to Oxybutynin Bioanalysis by LC-MS/MS

Topic: Evaluating the selectivity and specificity of an Oxybutynin LC-MS/MS method Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

In the bioanalysis of antimuscarinic agents, Oxybutynin (OXY) presents a distinct challenge: it is extensively metabolized into N-desethyloxybutynin (DEO) , a pharmacologically active metabolite often present at plasma concentrations significantly higher than the parent drug. For researchers and drug development professionals, the "quick and dirty" protein precipitation (PPT) methods often fail to provide the necessary selectivity, leading to ion suppression and metabolite-to-parent conversion issues.

This guide objectively compares a High-Selectivity Liquid-Liquid Extraction (LLE) LC-MS/MS Protocol (The "Optimized Method") against the industry-standard Protein Precipitation (PPT) Protocol (The "Alternative"). We demonstrate why investing in upstream sample cleanup and chromatographic resolution is non-negotiable for regulatory compliance (FDA/ICH M10).

Methodological Comparison: Optimized LLE vs. Standard PPT

The primary failure mode in Oxybutynin analysis is not sensitivity, but selectivity —specifically, the ability to differentiate the analyte from the high-abundance DEO metabolite and endogenous phospholipids.

Table 1: Comparative Performance Metrics

Feature	Optimized Method (LLE)	Alternative Method (PPT)	Impact on Data Quality
Sample Cleanup	Liquid-Liquid Extraction (MTBE/Hexane)	Protein Precipitation (Acetonitrile)	LLE removes phospholipids that cause ion suppression/enhancement.
Matrix Effect	95% - 105% (Negligible)	60% - 140% (High Variability)	High matrix effect in PPT leads to failed bioequivalence batches.
Selectivity	High (Clean baseline)	Low (High background noise)	LLE eliminates polar interferences co-eluting with OXY.
Metabolite Resolution	Baseline separation of OXY & DEO	Partial overlap common	Critical: Co-elution can cause "crosstalk" if DEO fragments in-source.
Sensitivity (LLOQ)	0.05 ng/mL	0.50 ng/mL	LLE concentrates the sample; PPT dilutes it.

Deep Dive: The Science of Selectivity & Specificity

As Application Scientists, we must distinguish between these two often-confused terms to build a self-validating protocol.

A. Specificity: The Mass Spectrometry Domain

Specificity refers to the ability of the detector to distinguish the analyte based on its unique mass-to-charge (m/z) transitions.

• Oxybutynin Transition: m/z 358.2

  142.2[1]

• DEO Transition: m/z 330.3

  96.1[1]

• The Risk: While the precursor masses differ, in-source fragmentation can occur.[2] If DEO loses an ethyl group in the ion source before entering Q1, it mimics Oxybutynin. If they co-elute chromatographically, the MS/MS cannot distinguish them.

B. Selectivity: The Chromatographic Domain

Selectivity is the ability of the method to measure the analyte in the presence of interferences.

• Causality: We utilize a C18 column with high carbon load or a Phenyl-Hexyl phase . The phenyl ring provides pi-pi interactions with Oxybutynin's aromatic rings, offering superior resolution from DEO compared to standard alkyl chains.

• Phospholipid Removal: The LLE method typically uses Methyl tert-butyl ether (MTBE) or Hexane/Ethyl Acetate . These non-polar solvents extract the drug but leave behind polar phospholipids (phosphatidylcholines) that plague PPT methods.

Visualizing the Workflow Logic

The following diagram illustrates the critical decision points where the Optimized Method prevents data failure compared to the Alternative.

Figure 1: Comparative workflow logic showing how LLE prevents ion suppression and ensures data integrity.

Experimental Protocol: Validating Selectivity

To replicate the "Optimized Method" performance, follow this self-validating protocol. This workflow is designed to meet FDA Bioanalytical Method Validation (2018) requirements.

Step 1: Reagent Preparation

• Extraction Solvent: Mix Methyl tert-butyl ether (MTBE) and Dichloromethane (DCM) (80:20 v/v). Note: The addition of DCM improves recovery of the slightly more polar metabolite DEO without pulling in phospholipids.

• Internal Standard (IS): Use Oxybutynin-d10 (deuterated) to track extraction efficiency and matrix effects accurately.

Step 2: Sample Extraction (LLE)

• Aliquot 200 µL of plasma into a glass tube.

• Add 20 µL of IS working solution.

• Add 50 µL of 0.1 M NaOH. Causality: Basifying the plasma ensures Oxybutynin (pKa ~8) is uncharged, maximizing partition into the organic phase.

• Add 3.0 mL of Extraction Solvent.

• Vortex for 5 minutes; Centrifuge at 4000 rpm for 5 minutes.

• Flash Freeze: Place tubes in a dry ice/acetone bath to freeze the aqueous bottom layer. Decant the organic top layer into a clean tube.

• Evaporate to dryness under Nitrogen at 40°C. Reconstitute in Mobile Phase.

Step 3: Chromatographic Conditions[3]

• Column: Phenomenex Luna Phenyl-Hexyl or Waters XBridge C18 (100 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 10mM Ammonium Acetate in Water (pH 4.5).

• Mobile Phase B: Acetonitrile.[4]

• Gradient: 30% B to 90% B over 4 minutes.

• Self-Validation Check: Ensure the resolution (

  ) between Oxybutynin and DEO is > 1.5.

Troubleshooting Selectivity: The Cross-Talk Matrix

When evaluating specificity, you must perform a "Cross-Talk" experiment. This diagram details the logic flow for identifying false positives.

Figure 2: Specificity validation logic. Injecting high concentrations of metabolite (DEO) and monitoring the parent (OXY) channel ensures no false positives occur due to in-source fragmentation.

References

• FDA Center for Drug Evaluation and Research (CDER). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[5][6][7][8] [Link]

• Patel, D., et al. (2013). "Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis, 84, 244-255.[9] [Link]

• Venkateswarlu, P., et al. (2013). "Highly Sensitive Simultaneous Determination of Oxybutynin and N-Desethyloxybutynin in Human Plasma by LC-MS/MS." Journal of Chemical and Pharmaceutical Sciences. [Link]

• Chambers, E., et al. (2007). "Systematic development of an UPLC-MS/MS method for the determination of drugs of abuse in biological fluids." Journal of Chromatography B, 852(1-2), 22-34. (Cited for Matrix Effect/Phospholipid removal principles).[4] [Link]

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Comparison of different extraction methods for Oxybutynin analysis

Executive Summary

Oxybutynin (OXY) and its active metabolite, N-desethyloxybutynin (DEO), present specific challenges in bioanalysis due to their basic nature (tertiary amines), potential for matrix interference, and the need for high sensitivity in pharmacokinetic studies.

This guide objectively compares three distinct extraction methodologies: Liquid-Liquid Extraction (LLE) , Solid-Phase Extraction (SPE) , and Dispersive Liquid-Liquid Microextraction (DLLME) . While LLE remains the cost-effective workhorse for many labs, SPE offers superior cleanliness and automation potential. DLLME emerges as a rapid, "green" alternative with high enrichment factors but lower absolute recovery.

Physicochemical Framework

To design a self-validating extraction protocol, one must first understand the molecule's behavior in solution.

• Analyte: Oxybutynin Chloride[1][2][3][4][5][6][7]

• pKa: ~6.96 (tertiary amine) [1][2][4]

• LogP: ~3.3 (Lipophilic)

• Implication:

  • For Organic Extraction (LLE): The pH must be adjusted to >9.0 (pKa + 2 units) to suppress ionization, rendering the molecule neutral and soluble in organic solvents like MTBE or Hexane.

  • For Cation Exchange (SPE): The pH must be adjusted to <5.0 to ensure the amine is protonated (positively charged) to bind with the sulfonate groups of the sorbent.

Method 1: Liquid-Liquid Extraction (LLE)

The Cost-Effective Standard

LLE is widely used for Oxybutynin due to its simplicity and the drug's high lipophilicity in its non-ionized state. Methyl tert-butyl ether (MTBE) is the preferred solvent as it forms a clean upper organic layer and minimizes emulsion formation compared to dichloromethane.

Protocol: MTBE Extraction from Plasma

• Aliquot: Transfer 200–400 µL of plasma into a glass tube.

• Internal Standard: Add 20 µL of deuterated Oxybutynin-d11.

• Alkalization: Add 100 µL of 0.5 M NaOH.

  • Mechanism: Shifts pH to ~11, ensuring OXY is 99.9% un-ionized.

• Extraction: Add 2.0 mL of Methyl tert-butyl ether (MTBE) .

• Agitation: Vortex vigorously for 5 minutes; Centrifuge at 4000 rpm for 5 minutes at 4°C.

• Separation: Flash-freeze the aqueous layer (dry ice/acetone bath) and decant the organic supernatant.

• Reconstitution: Evaporate to dryness under nitrogen at 40°C. Reconstitute in 200 µL Mobile Phase (e.g., ACN:Ammonium Acetate).

Performance Metrics

• Recovery: 80.4% (OXY), 76.9% (DEO) [2]

• Linearity: 0.05 – 10.0 ng/mL

• Pros: Low cost, no specialized consumables.

• Cons: High solvent consumption, labor-intensive, potential for phospholipid carryover (matrix effect).

Method 2: Solid-Phase Extraction (SPE)

The High-Precision & Automation Standard

SPE is superior when sample cleanliness is paramount, such as in high-sensitivity LC-MS/MS assays where ion suppression from phospholipids must be eliminated. Mixed-mode Cation Exchange (MCX) cartridges are ideal for basic drugs like Oxybutynin.

Protocol: Mixed-Mode Cation Exchange (MCX)

• Conditioning: Activate cartridge (e.g., Oasis MCX 30 mg) with 1 mL Methanol, then 1 mL Water.

• Loading: Dilute 200 µL plasma with 200 µL 2% Phosphoric Acid (H3PO4) .

  • Mechanism: Acidifies sample to pH ~2-3, ensuring OXY is fully protonated (OXY-H+) to bind to the cation exchange sites.

• Wash 1: 1 mL 2% Formic Acid (removes proteins/polar interferences).

• Wash 2: 1 mL Methanol (removes neutral hydrophobic interferences; OXY remains bound by ionic interaction).

• Elution: 2 x 500 µL of 5% NH4OH in Methanol .

  • Mechanism: The high pH neutralizes the ammonium analyte, breaking the ionic bond and releasing it into the solvent.

• Post-Processing: Evaporate and reconstitute.

Performance Metrics

• Recovery: 88.5% – 102.5% [3][8]

• Matrix Effect: Minimal (Phospholipids are removed during the methanol wash step).

• Pros: Cleanest extracts, amenable to 96-well automation, high reproducibility.

• Cons: Higher cost per sample, multi-step workflow.

Method 3: Dispersive Liquid-Liquid Microextraction (DLLME)

The Green & Rapid Alternative

DLLME is a miniaturized technique offering high enrichment factors with negligible solvent waste. It is particularly effective for urine analysis where the matrix is less viscous than plasma.

Protocol: Ternary Solvent System

• Sample Prep: 5.0 mL Urine + 2.5% (w/v) NaCl.

• pH Adjustment: Adjust to pH 11.0 using NaOH.

• Injection: Rapidly inject a mixture of 140 µL Carbon Tetrachloride (Extraction Solvent) and 260 µL Acetonitrile (Disperser Solvent) .

  • Mechanism: The acetonitrile disperses the CCl4 into fine droplets, maximizing surface area for instantaneous partitioning of the un-ionized OXY.

• Separation: Centrifuge at 4000 rpm for 5 min. The sedimented phase (droplet at bottom) is collected.

• Analysis: Inject directly into GC or evaporate/reconstitute for LC.

Performance Metrics

• Recovery: ~71.4% (OXY), ~60.9% (DEO) [4]

• Solvent Usage: < 0.5 mL total organic solvent.

• Pros: Extremely fast (<5 min), eco-friendly, high enrichment factor.

• Cons: Lower absolute recovery than SPE/LLE; handling of chlorinated solvents (CCl4) requires safety precautions; difficult to automate.

Comparative Analysis

Feature	LLE (MTBE)	SPE (MCX)	DLLME (Microextraction)
Principle	Partitioning (LogP driven)	Ionic Interaction + Hydrophobic	Micro-Partitioning
Sample Volume	200 - 400 µL	100 - 300 µL	5.0 mL (typically urine)
Recovery (OXY)	~80%	>90%	~71%
Cleanliness	Moderate (Phospholipids remain)	High (Removes phospholipids)	Moderate
Cost	Low	High	Very Low
Throughput	Medium (Manual steps)	High (96-well plate)	High (Single sample)
Solvent Vol.	High (2-4 mL)	Medium (2-3 mL)	Very Low (<0.5 mL)

Visualizations

Figure 1: Decision Matrix for Method Selection

Caption: A logical decision tree to assist researchers in selecting the optimal extraction method based on sample type, available instrumentation, and sensitivity requirements.

Figure 2: Comparative Workflow (LLE vs. SPE)

Caption: Side-by-side workflow comparison highlighting the mechanistic differences between Liquid-Liquid Extraction and Mixed-Mode Solid Phase Extraction.

[11]

References

• MedCentral. (2025). Oxybutynin: uses, dosing, warnings, adverse events, interactions. Link

• J. Chem. Pharm. Res. (2016). Highly Sensitive Simultaneous Determination of Oxybutynin and N-Desethyloxybutynin in Human Plasma by LC-MS/MS. Link

• ResearchGate. (2025). Simultaneous analysis of oxybutynin and its active metabolite N-desethyl oxybutynin in human plasma by stable isotope dilution LC-MS/MS. Link

• Analytical Methods (RSC). (2015). Analysis of oxybutynin and N-desethyloxybutynin in human urine by dispersive liquid-liquid microextraction (DLLME). Link

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• 4. medcentral.com [medcentral.com]
• 5. In-Situ Forming Polyester Implants for Sustained Intravesical Oxybutynin Release - PMC [pmc.ncbi.nlm.nih.gov]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Oxybutynin-d5 (hydrochloride)

This guide provides drug development professionals, researchers, and scientists with essential, direct protocols for the safe and compliant disposal of Oxybutynin-d5 (hydrochloride). Moving beyond a simple checklist, this document elucidates the causal reasoning behind each step, ensuring that safety and regulatory adherence are built into your laboratory workflow. The procedures outlined are grounded in authoritative safety data and best practices for chemical waste management.

Core Principles: Hazard Profile and Regulatory Standing

Oxybutynin-d5 (hydrochloride) is the deuterated analog of Oxybutynin hydrochloride. For the purposes of risk assessment and waste disposal, its chemical and toxicological properties are considered equivalent to its non-deuterated counterpart[1][2].

• Toxicological Profile : The primary hazard associated with Oxybutynin hydrochloride is oral toxicity; it is classified as "Harmful if swallowed" (Acute Toxicity, Oral, Category 4)[3][4]. Some data also indicate it may cause skin and serious eye irritation[4].

• Regulatory Classification : Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), Oxybutynin is not typically classified as a P-listed (acutely hazardous) or U-listed hazardous waste[5][6][7]. This is a critical distinction, as P-listed wastes are subject to far more stringent disposal regulations, including for their empty containers[8][9].

• The Overarching Mandate : The foundational rule for disposal is to act in accordance with all prevailing country, federal, state, and local regulations[3][5]. Under no circumstances should this chemical or its solutions be discharged into drains or waterways[1][4][5].

The substitution of hydrogen with deuterium does not alter the fundamental chemical reactivity or toxicity in a way that changes its waste category. However, all deuterated compounds, as a matter of best practice, should be treated as hazardous chemical waste and meticulously segregated to prevent isotopic exchange or unintended environmental release[1].

Pre-Disposal Safety & Handling: Minimizing Exposure and Waste

Proper handling is the first step in a safe disposal workflow. The objective is to minimize both personal exposure and the generation of excess waste. Always handle Oxybutynin-d5 (hydrochloride) in a well-ventilated area or under a chemical fume hood.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	ANSI Z.87.1-compliant safety goggles with side-shields or a face shield[4][5].	Prevents contact with the eyes from splashes or airborne dust particles.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene)[1][5].	Creates an impermeable barrier to prevent skin contact.
Body Protection	Impervious clothing, such as a lab coat[5].	Protects skin and personal clothing from contamination.
Respiratory	NIOSH-approved respirator (e.g., N95 for dusts).	Required when handling the powder outside of a fume hood or if dust generation is likely[4].

Waste Segregation & Containment Workflow

Effective disposal begins with correct segregation at the point of generation. Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the disposal process[10][11]. Deuterated waste, specifically, should be kept separate to ensure proper handling by waste management services[1]. The following workflow outlines the decision process for segregating Oxybutynin-d5 waste.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. isotope.com [isotope.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. angenechemical.com [angenechemical.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Oxybutynin hydrochloride - Safety Data Sheet [chemicalbook.com]
• 7. dep.wv.gov [dep.wv.gov]
• 8. leegov.com [leegov.com]
• 9. regulations.gov [regulations.gov]
• 10. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 11. essex.ac.uk [essex.ac.uk]

Essential Safety and Handling Guide: Personal Protective Equipment for Oxybutynin-d5 (hydrochloride)

This guide provides essential, field-proven safety protocols and logistical information for the handling and disposal of Oxybutynin-d5 (hydrochloride). As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment, not only for ourselves but for our colleagues. This document moves beyond a simple checklist, explaining the causality behind each procedural step to build a culture of intrinsic safety and scientific integrity.

Guiding Principle: Containment First, PPE as the Final Barrier

The cornerstone of safely handling any potent active pharmaceutical ingredient (API) is the hierarchy of controls. Personal Protective Equipment (PPE) is the last line of defense.[1] Before any handling occurs, engineering controls and administrative procedures must be in place. The open handling of potent powders is strongly discouraged.[2]

• Engineering Controls: Utilize primary containment systems like a certified chemical fume hood, a ventilated balance safety enclosure, or for maximum protection, a glove box or barrier isolator.[2][3] These systems are designed to keep the compound away from the operator.

• Administrative Controls: Develop and adhere to strict Standard Operating Procedures (SOPs), provide comprehensive training, and restrict access to handling areas.[3]

• Personal Protective Equipment (PPE): Use PPE as the final barrier to protect against residual contamination or in the event of a spill or failure of primary controls.

Hazard Assessment of Oxybutynin-d5 (hydrochloride)

Oxybutynin hydrochloride is classified as a hazardous substance.[4] The deuterated form (d5) does not significantly alter its chemical or pharmacological properties but must be handled with the same level of caution.

• Primary Routes of Exposure: Inhalation of airborne powder, skin contact, eye contact, and accidental ingestion.[4][5]

• Acute Health Hazards:

  • Harmful if swallowed (Acute Toxicity, Oral, Category 4).[6][7] Animal data suggests ingestion of less than 150g could cause serious health damage.[4]

  • May cause skin and eye irritation.[8]

  • Inhalation of dust may cause respiratory irritation.[9]

• Occupational Exposure Limit (OEL): No specific OEL has been established for Oxybutynin hydrochloride in the provided documentation.[10][11] In the absence of a defined OEL, a conservative approach is mandatory, treating it as a potent compound requiring stringent containment.[12]

Personal Protective Equipment (PPE) Matrix by Laboratory Task

The level of required PPE is dictated by the specific procedure and the risk of exposure. The following table summarizes the recommended PPE for common laboratory tasks involving Oxybutynin-d5 (hydrochloride).

Laboratory Task	Minimum Required PPE	Recommended PPE (Best Practice for Potent Compounds)
Receiving & Unpacking	Safety glasses, Lab coat, Nitrile gloves	Safety glasses, Lab coat, Nitrile gloves. Have a respirator available in case of a damaged container.[13]
Weighing & Handling Powder	Safety goggles, Lab coat, Double nitrile gloves	Full-face shield over safety goggles, Disposable gown (over lab coat), Double nitrile gloves, Shoe covers.[1][14] Respiratory protection is mandatory.
Preparing Stock Solutions	Safety goggles, Lab coat, Nitrile gloves	Safety goggles, Lab coat, Double nitrile gloves. A face shield is recommended if splashing is possible.[14]
Handling Dilute Solutions	Safety glasses, Lab coat, Nitrile gloves	Safety glasses, Lab coat, Nitrile gloves.
Spill Cleanup	Safety goggles, Lab coat, Double nitrile gloves, Respirator (for powder spills)	Chemical splash goggles, Disposable coveralls, Double chemical-resistant gloves, Shoe covers, appropriate Respirator.
Waste Disposal	Safety glasses, Lab coat, Nitrile gloves	Safety goggles, Lab coat, Double nitrile gloves.

PPE Selection & Use Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE when working with Oxybutynin-d5 (hydrochloride).

Caption: PPE Selection Workflow for Oxybutynin-d5 (hydrochloride).

Standard Operating Procedures: Safe Handling Protocols

Weighing and Preparing Stock Solutions (Highest Risk Operation)

This procedure must be performed within a primary engineering control like a ventilated balance enclosure or a chemical fume hood to minimize inhalation exposure.[9][11]

• Preparation:

  • Designate a specific area for handling the potent compound.

  • Don all required PPE: disposable gown over lab coat, double nitrile gloves, safety goggles, and a face shield.[14] Ensure your respirator is properly fitted.

  • Cover the work surface with a disposable bench liner.

  • Assemble all necessary equipment (spatula, weigh paper, volumetric flask, solvent, waste container) inside the enclosure before introducing the compound.

• Handling:

  • Carefully open the container and gently transfer the desired amount of powder onto weigh paper using a spatula. Avoid any actions that could generate dust.

  • Document the weight, then carefully transfer the powder into the volumetric flask.

  • Using a small amount of the chosen solvent, rinse the weigh paper and spatula into the flask to ensure a complete transfer.

  • Add solvent to the final volume, cap the flask, and mix gently until fully dissolved.

• Post-Handling & Decontamination:

  • Securely close the primary container of Oxybutynin-d5.

  • Wipe the exterior of the stock solution flask and the primary powder container with a suitable deactivating agent (e.g., 70% ethanol) before removing them from the enclosure.

  • Dispose of all contaminated disposable items (gloves, bench liner, weigh paper) into a designated hazardous waste container located inside the enclosure.[14]

  • Carefully doff the outer pair of gloves and dispose of them in the hazardous waste container.

  • Wipe down all surfaces of the enclosure.

  • Remove remaining PPE in the designated doffing area. Wash hands thoroughly with soap and water.[10]

Emergency Procedures: Spills and Exposure

Spill Response

• Minor Powder Spill (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, gently cover the spill with a damp paper towel to avoid making the powder airborne.

  • Carefully wipe up the spill, working from the outside in.

  • Place all contaminated materials in a sealed hazardous waste bag.

  • Decontaminate the area with an appropriate solvent or cleaning solution.

• Major Spill (powder or liquid):

  • Evacuate the immediate area and alert others.

  • Close the laboratory doors and prevent re-entry.

  • Contact your institution's Environmental Health & Safety (EHS) department immediately. Do not attempt to clean up a large spill without specialized training and equipment.

Personnel Exposure

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[4][10] Seek immediate medical attention.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area thoroughly with soap and running water for at least 15 minutes.[4] Seek medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious person.[9] Call a poison control center or doctor immediately.[7]

Decontamination and Disposal Plan

All waste generated from handling Oxybutynin-d5 (hydrochloride) is considered pharmaceutical or chemical waste and must be disposed of according to institutional, local, and federal regulations.[15][16]

• Solid Waste: All contaminated disposables (gloves, gowns, bench liners, pipettes, etc.) must be placed in a clearly labeled, sealed hazardous waste container.[14] These containers are often black for hazardous pharmaceutical waste.[16][17]

• Liquid Waste: Unused or waste solutions containing Oxybutynin-d5 should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Never pour pharmaceutical waste down the drain.[18]

• Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a designated sharps container.

• Decontamination: All non-disposable equipment and work surfaces should be thoroughly decontaminated after use.

By adhering to these stringent protocols, you ensure a foundation of safety and integrity in your research, providing value that extends far beyond the product itself.

References

• Handling & Processing of Potent Compounds: A Holistic Approach. IPS. Available from: [Link]

• The challenge of handling highly potent API and ADCs in analytical chemistry. Eurofins. Available from: [Link]

• Best Practices For Handling Potent APIs. Outsourced Pharma. Available from: [Link]

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. Available from: [Link]

• Potent Compound Handling Operations: Exposure To APIs. Agno Pharmaceuticals. Available from: [Link]

• (R)-Oxybutynin Chloride Safety Data Sheet. Angene Chemical. Available from: [Link]

• Personal Protective Equipment. US EPA. Available from: [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. Available from: [Link]

• Disposal of deuterium (D₂). Synergy Recycling. Available from: [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. Pharmacy Purchasing & Products Magazine. Available from: [Link]

• A guide to the disposal of pharmaceutical waste. Anenta. Available from: [Link]

• How to Dispose of Pharmaceutical Waste and Meet Regulations. Daniels Health. Available from: [Link]

• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno Environmental Health & Safety. Available from: [Link]

• Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities. ASMAI. Available from: [Link]

• Pharmaceutical Waste Disposal EXPLAINED. YouTube. Available from: [Link]

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